Cloxyfonac

• CAS: 6386-63-6

Core Science & Biosynthesis

Cloxyfonac's Mechanism of Action in Plants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cloxyfonac, a synthetic auxin belonging to the phenoxyacetic acid class, is a plant growth regulator utilized in agriculture to modulate various physiological processes. Its primary applications include promoting fruit set, preventing premature fruit drop, and influencing fruit size and development. This technical guide provides a comprehensive overview of the core mechanism of action of Cloxyfonac in plants, drawing upon established principles of auxin biology and data from closely related compounds. While specific quantitative data for Cloxyfonac is limited in publicly accessible literature, this guide leverages information on the broader class of phenoxyacetic acid auxins and the closely related compound 4-chlorophenoxyacetic acid (4-CPA) to provide a robust understanding of its function.

Core Mechanism of Action: Mimicking Natural Auxin

Cloxyfonac exerts its effects by mimicking the action of the natural plant hormone indole-3-acetic acid (IAA). As a synthetic analog, Cloxyfonac is generally more resistant to degradation by plant enzymes, leading to a more sustained and often more potent response.[1] The central mechanism involves its interaction with the core auxin signaling pathway, which ultimately leads to changes in gene expression and subsequent physiological responses.

The Auxin Signaling Pathway

The canonical auxin signaling pathway is a well-characterized cascade that Cloxyfonac is presumed to activate. This pathway involves three main components: the F-box protein TRANSPORT INHIBITOR RESPONSE 1 (TIR1) and its homologs (AUXIN SIGNALING F-BOX proteins, or AFBs), the Auxin/Indole-3-Acetic Acid (Aux/IAA) transcriptional repressors, and the AUXIN RESPONSE FACTOR (ARF) transcription factors.[2]

• Perception: In the presence of auxin (or a synthetic analog like Cloxyfonac), the hormone binds to a co-receptor complex formed by a TIR1/AFB protein and an Aux/IAA repressor. This binding event acts as a "molecular glue," stabilizing the interaction between these two proteins.[1]

• Ubiquitination and Degradation: The formation of the TIR1/AFB-auxin-Aux/IAA complex targets the Aux/IAA repressor for ubiquitination by the SCFTIR1/AFB E3 ubiquitin ligase complex.[3] Subsequently, the ubiquitinated Aux/IAA protein is degraded by the 26S proteasome.[4]

• Gene Expression: In the absence of auxin, Aux/IAA proteins heterodimerize with ARF transcription factors, repressing their activity. The degradation of Aux/IAA proteins releases ARFs, allowing them to either activate or repress the transcription of auxin-responsive genes.[2][5] These genes are involved in a wide array of developmental processes, including cell division, elongation, and differentiation.

Figure 1: Simplified signaling pathway of Cloxyfonac in a plant cell nucleus.

Quantitative Data

Compound Class	Compound	Receptor	Relative Binding (% of IAA)	Reference
Phenoxyacetic Acid	2,4-D	TIR1	29%	[1][6]
Phenoxyacetic Acid	2,4-D	AFB2	22%	[1]
Phenoxyacetic Acid	2,4-D	AFB5	40%	[1]
Phenoxyacetic Acid	MCPA	TIR1	Low	[7]
Proxy for Cloxyfonac	4-CPA	-	Effective in inducing fruit set	[8]

Table 1: Relative Binding of Phenoxyacetic Acid Auxins to Arabidopsis Auxin Receptors. Binding was assayed by Surface Plasmon Resonance (SPR) and compared to the natural auxin IAA.[1][6][7] Data for 4-CPA indicates biological activity rather than direct binding affinity.[8]

Crop	Application	Concentration	Effect	Reference
Tomato	Foliar spray	25-50 ppm	Increased fruit set and yield	[8]
Tomato	Foliar spray	50-100 ppm	Can cause phytotoxicity	[8]
Apple	Blossom thinning	10-20 ppm (NAA)	Reduced fruit set	[9]
Peach	Blossom thinning	300-600 mg/L (ACC)	Reduced fruit set	[10]

Table 2: Exemplary Application Rates and Effects of Synthetic Auxins in Agriculture. Note: NAA (Naphthaleneacetic acid) and ACC (1-aminocyclopropane-1-carboxylic acid) are included for comparative context in fruit thinning applications.

Downstream Effects

The activation of auxin-responsive gene expression by Cloxyfonac leads to a cascade of downstream physiological effects.

Fruit Set and Development

One of the primary applications of Cloxyfonac is to enhance fruit set, particularly under conditions that are unfavorable for natural pollination and fertilization. By mimicking the auxin surge that normally occurs post-fertilization, Cloxyfonac can stimulate ovary growth and prevent the abscission (shedding) of flowers and young fruit. In tomatoes, for example, application of the related compound 4-CPA has been shown to increase the number of fruits that develop to maturity.[8]

Ethylene Biosynthesis

At high concentrations, synthetic auxins are known to induce the biosynthesis of ethylene, another key plant hormone.[11] This is a crucial aspect of their mode of action as herbicides, as excessive ethylene can lead to senescence and cell death. The auxin-induced ethylene production is mediated by the upregulation of genes encoding ACC synthase (ACS) and ACC oxidase (ACO), the key enzymes in the ethylene biosynthetic pathway.[12][13] In the context of fruit development, the interaction between auxin and ethylene is complex and can influence ripening and abscission.

Figure 2: Downstream physiological effects of Cloxyfonac application.

Experimental Protocols

The following are generalized protocols that can be adapted for studying the effects of Cloxyfonac and other synthetic auxins on plant growth and development.

Root Growth Inhibition Assay

This bioassay is a classic method to quantify auxin activity by measuring the inhibition of primary root elongation in seedlings.

• Plant Material: Arabidopsis thaliana seedlings are commonly used due to their small size and rapid growth.

• Growth Medium: Murashige and Skoog (MS) medium supplemented with various concentrations of Cloxyfonac (e.g., 0.01, 0.1, 1, 10, 100 µM) and a solvent control (e.g., DMSO or ethanol).

• Procedure:

  • Surface-sterilize seeds and place them on MS plates.

  • After germination and a few days of growth, transfer seedlings to plates containing the different Cloxyfonac concentrations.

  • Orient the plates vertically to allow roots to grow along the surface of the medium.

  • After a set period (e.g., 5-7 days), scan the plates and measure the length of the primary root using image analysis software.

• Data Analysis: Calculate the percentage of root growth inhibition relative to the control for each concentration and plot a dose-response curve.

Fruit Set Assay in Tomato

This assay evaluates the effectiveness of Cloxyfonac in promoting fruit set.

• Plant Material: Tomato plants (Solanum lycopersicum) at the flowering stage.

• Treatment: Prepare a solution of Cloxyfonac at the desired concentration (e.g., 25-75 ppm) with a surfactant to ensure good coverage.

• Procedure:

  • Select flower clusters at a similar developmental stage (e.g., anthesis).

  • Apply the Cloxyfonac solution as a fine mist directly to the flower clusters. A control group should be sprayed with a solution lacking Cloxyfonac.

  • Tag the treated and control flower clusters.

  • After a period of time (e.g., 2-3 weeks), count the number of developing fruits in each cluster.

• Data Analysis: Calculate the fruit set percentage (number of fruits / number of flowers) for both treated and control groups and compare the results.

Quantification of Cloxyfonac in Plant Tissues

This protocol outlines a general procedure for extracting and quantifying Cloxyfonac from plant material using High-Performance Liquid Chromatography (HPLC).

• Sample Preparation:

  • Harvest plant tissue (e.g., leaves, fruits) and immediately freeze in liquid nitrogen to halt metabolic activity.

  • Grind the frozen tissue to a fine powder.

• Extraction:

  • Extract the powdered tissue with a suitable solvent, such as methanol or a methanol/acetone mixture, often with the aid of ultrasonication.

  • Centrifuge the extract to pellet the solid debris.

• Clean-up:

  • The supernatant may require a clean-up step to remove interfering compounds. This can be achieved using solid-phase extraction (SPE) cartridges.

• Analysis:

  • Analyze the purified extract using HPLC coupled with a suitable detector (e.g., UV or mass spectrometry).

  • Quantify the amount of Cloxyfonac by comparing the peak area to a standard curve prepared with known concentrations of Cloxyfonac.

Figure 3: General experimental workflows for studying Cloxyfonac.

Conclusion

Cloxyfonac functions as a synthetic auxin, hijacking the plant's natural auxin signaling pathway to elicit desired physiological responses. Its stability and potent activity make it an effective tool for agricultural applications such as enhancing fruit set. The core mechanism involves binding to the TIR1/AFB-Aux/IAA co-receptor complex, leading to the degradation of Aux/IAA repressors and the subsequent modulation of auxin-responsive gene expression. While a comprehensive understanding of Cloxyfonac's specific interactions and quantitative effects requires further research, the principles outlined in this guide, based on the broader knowledge of phenoxyacetic acid auxins, provide a solid foundation for researchers, scientists, and drug development professionals. Future studies focusing on the binding kinetics of Cloxyfonac to different TIR1/AFB receptors and its specific impact on the transcriptome will further elucidate its precise mechanism of action.

References

• 1. The differential binding and biological efficacy of auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Regulation of auxin transcriptional responses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selective auxin agonists induce specific AUX/IAA protein degradation to modulate plant development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Degradation of Aux/IAA proteins is essential for normal auxin signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Roles of Auxin Response Factor Domains in Auxin-Responsive Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mutations in the TIR1 Auxin Receptor That Increase Affinity for Auxin/Indole-3-Acetic Acid Proteins Result in Auxin Hypersensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. (4-Chlorophenoxy)acetic acid | C8H7ClO3 | CID 26229 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Ripening-associated ethylene biosynthesis in tomato fruit is autocatalytically and developmentally regulated - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ethylene biosynthesis and action in tomato: a model for climacteric fruit ripening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Methodologies for the analysis of pesticides and pharmaceuticals in sediments and plant tissue - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Cloxyfonac: A Technical Guide to its Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cloxyfonac, identified by the IUPAC name 2-[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid, is a synthetic compound recognized for its activity as a plant growth regulator.[1] It belongs to the family of phenoxyacetic acids and functions as a synthetic auxin, mimicking the effects of the natural plant hormone to influence cell elongation, division, and differentiation. This guide provides a detailed overview of the chemical structure of Cloxyfonac, its physicochemical properties, a general synthesis protocol, and its mechanism of action within the context of plant biology.

Chemical Structure and Identification

The molecular structure of Cloxyfonac consists of a central phenoxyacetic acid core. A chlorine atom is substituted at the 4-position of the phenyl ring, and a hydroxymethyl group is present at the 2-position. This specific arrangement of functional groups is crucial for its biological activity.

• IUPAC Name: 2-[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid[1][2]

• CAS Registry Number: 6386-63-6[1][2]

• Molecular Formula: C₉H₉ClO₄[1]

• SMILES: C1=CC(=C(C=C1Cl)CO)OCC(=O)O[2]

• Synonyms: (4-Chloro-2-hydroxymethylphenoxy)acetic acid, Trylone[2]

Physicochemical and Quantitative Data

A summary of the key quantitative data for Cloxyfonac is presented below. It is important to note that while some physical properties have been reported, verified experimental data for properties such as melting point, pKa, and the octanol-water partition coefficient (logP) are not consistently available in public databases.

Property	Value	Source
Molecular Weight	216.62 g/mol	[2]
Boiling Point	391.4 °C (Predicted)	[3]
Water Solubility	2000 mg/L (at 20 °C, pH 7)	[3]
Flash Point	190.5 °C (Predicted)	[3]
Melting Point	Data not available	[3]
pKa	Data not available	[4]
logP	Data not available	[4]

Mechanism of Action: The Auxin Signaling Pathway

As a synthetic auxin, Cloxyfonac's mechanism of action is centered on the canonical auxin signaling pathway in plants. This pathway is a core regulatory system controlling numerous aspects of plant growth and development. The key components of this pathway are the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) receptors, the Auxin/INDOLE-3-ACETIC ACID (Aux/IAA) transcriptional repressors, and the AUXIN RESPONSE FACTOR (ARF) transcription factors.

In the absence of auxin, Aux/IAA proteins bind to ARFs, repressing the transcription of auxin-responsive genes. When Cloxyfonac (or a natural auxin) is present, it acts as a "molecular glue," facilitating the interaction between the TIR1/AFB receptor and the Aux/IAA repressor proteins. This binding event targets the Aux/IAA protein for ubiquitination by the SCFTIR1/AFB complex (a ubiquitin ligase) and subsequent degradation by the 26S proteasome. The degradation of the Aux/IAA repressor liberates the ARF transcription factor, which can then activate the expression of a wide array of genes that drive auxin-mediated physiological responses, such as cell growth and fruit development.

Figure 1. The canonical auxin signaling pathway activated by Cloxyfonac.

Experimental Protocols: Synthesis of Phenoxyacetic Acids

General Protocol for the Synthesis of a Phenoxyacetic Acid (Illustrative)

This protocol is based on the general reaction between a phenol and chloroacetic acid under basic conditions.

Materials:

• Substituted Phenol (e.g., 4-chloro-2-(hydroxymethyl)phenol)

• Chloroacetic acid

• Sodium hydroxide (NaOH)

• Water (deionized)

• Hydrochloric acid (HCl, concentrated)

• Diethyl ether or other suitable organic solvent for extraction

Procedure:

• Formation of Sodium Phenoxide:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve the substituted phenol (1.0 eq) in an aqueous solution of sodium hydroxide (2.0 eq).

  • Stir the mixture at room temperature until the phenol is completely dissolved, forming the sodium phenoxide salt.

• Etherification Reaction:

  • In a separate vessel, prepare a solution of chloroacetic acid (1.1 to 1.5 eq) and neutralize it with an equimolar amount of sodium hydroxide to form sodium chloroacetate.

  • Slowly add the sodium chloroacetate solution to the sodium phenoxide solution in the reaction flask.

  • Heat the reaction mixture to reflux (typically 90-100 °C) with continuous stirring. The reaction progress can be monitored by techniques such as TLC or HPLC. The reaction is typically run for 2-4 hours.

• Work-up and Acidification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Slowly acidify the aqueous solution by adding concentrated hydrochloric acid dropwise while stirring in an ice bath. Continue adding acid until the pH of the solution is approximately 1-2.

  • The desired phenoxyacetic acid product will precipitate out of the solution as a solid.

• Isolation and Purification:

  • Collect the solid precipitate by vacuum filtration.

  • Wash the solid with cold deionized water to remove any inorganic salts.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the pure phenoxyacetic acid.

  • Alternatively, if the product does not precipitate cleanly, it can be extracted from the acidified solution using an organic solvent like diethyl ether. The organic extracts are then combined, dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product, which is then purified by recrystallization.

References

• 1. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 2. Cloxyfonac | C9H9ClO4 | CID 22883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Cloxyfonac [sitem.herts.ac.uk]
• 4. Cloxyfonac-sodium [sitem.herts.ac.uk]

In-Depth Technical Guide to the Biological Activity of Cloxyfonac Sodium Salt

An Essential Resource for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial research indicates a potential for confusion between Cloxyfonac sodium salt and the non-steroidal anti-inflammatory drug Diclofenac sodium salt. This guide focuses exclusively on Cloxyfonac sodium salt, a compound primarily recognized for its activity as a plant growth regulator and herbicide.

Executive Summary

Cloxyfonac sodium salt is a chemical compound with significant biological activity in the botanical realm. As a metabolite of the widely used herbicide MCPA (2-methyl-4-chlorophenoxyacetic acid), its primary mechanism of action is understood to be auxin-like. This guide provides a comprehensive overview of the biological activity of Cloxyfonac sodium salt, including its presumed mechanism of action, available toxicological data, and detailed experimental protocols for its evaluation. The information presented herein is intended to serve as a foundational resource for researchers investigating its potential applications and environmental impact.

Chemical and Physical Properties

Property	Value
IUPAC Name	sodium;2-[4-chloro-2-(hydroxymethyl)phenoxy]acetate
CAS Number	32791-87-0
Molecular Formula	C₉H₈ClNaO₄
Molecular Weight	238.6 g/mol

Biological Activity and Mechanism of Action

Cloxyfonac is recognized as a plant growth regulator and herbicide. Its biological activity is intrinsically linked to its structural similarity to the plant hormone auxin.

Auxin-like Activity

As a phenoxyacetic acid derivative and a metabolite of the auxin-based herbicide MCPA, Cloxyfonac sodium salt is presumed to act as a synthetic auxin. Natural auxins are crucial for various plant growth and development processes, including cell elongation, division, and differentiation. Synthetic auxins like Cloxyfonac mimic these natural hormones, but when applied at effective concentrations, they disrupt normal hormonal balance, leading to uncontrolled and disorganized growth in susceptible plants, ultimately causing their death. This selective herbicidal action is particularly effective against broadleaf weeds.

Presumed Signaling Pathway

DOT Script for Presumed Auxin Signaling Pathway of Cloxyfonac Sodium Salt

Cloxyfonac: A Technical Guide to its Role in Fruit Set and Development

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Cloxyfonac, a synthetic auxin, demonstrates significant potential as a plant growth regulator for enhancing fruit set and promoting fruit development. As a member of the phenoxyacetic acid class of compounds, its mode of action is believed to be analogous to that of endogenous auxins, primarily by modulating gene expression related to cell division, expansion, and differentiation. This technical guide provides an in-depth overview of the role of Cloxyfonac and related compounds in fruit production, summarizing available quantitative data, detailing experimental protocols for evaluation, and visualizing the underlying biological pathways. Due to a scarcity of publicly available research specifically on Cloxyfonac, this guide incorporates data from the closely related and structurally similar compound, 4-chlorophenoxyacetic acid (4-CPA), to provide a comprehensive understanding of the potential effects of this class of synthetic auxins.

Mechanism of Action and Signaling Pathway

Cloxyfonac's primary mode of action is attributed to its activity as an auxin mimic.[1] Natural auxins, such as indole-3-acetic acid (IAA), are crucial for numerous developmental processes in plants, including fruit set and growth.[2] The central auxin signaling pathway involves the TRANSPORT INHIBITOR RESPONSE 1/AUXIN SIGNALING F-BOX (TIR1/AFB) family of F-box proteins, which act as auxin co-receptors.[3][4]

In the absence of auxin, Auxin/INDOLE-3-ACETIC ACID (Aux/IAA) proteins act as transcriptional repressors by binding to AUXIN RESPONSE FACTOR (ARF) transcription factors, preventing them from activating auxin-responsive genes.[4] When auxin concentrations increase, auxin binds to the TIR1/AFB receptor, promoting the interaction between TIR1/AFB and the Aux/IAA repressor.[3][4] This interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA protein by the 26S proteasome.[4] The degradation of the Aux/IAA repressor liberates the ARF transcription factor, allowing it to regulate the expression of genes that drive cellular responses, such as cell division and expansion, which are fundamental to fruit growth.[4] Synthetic auxins like Cloxyfonac are thought to initiate this same signaling cascade by binding to the TIR1/AFB receptors.[1]

References

• 1. The differential binding and biological efficacy of auxin herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hormonal interactions underlying parthenocarpic fruit formation in horticultural crops - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Auxin receptors and plant development: a new signaling paradigm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanisms of auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Environmental Fate and Degradation of Cloxyfonac

Disclaimer: Following a comprehensive search of scientific literature and environmental databases, it has been determined that specific, quantitative data regarding the environmental fate, degradation pathways, and metabolites of Cloxyfonac is exceptionally scarce in the public domain. The Pesticide Properties DataBase (PPDB) explicitly states, "No information is available regarding its environmental persistence" for Cloxyfonac.[1] Consequently, this guide provides the available physicochemical information and details the standardized experimental protocols used to assess environmental fate, rather than presenting specific degradation data for this compound.

Physicochemical Properties of Cloxyfonac

A compound's physicochemical properties are fundamental to predicting its behavior and transport in the environment. The available data for Cloxyfonac, a plant growth regulator, are summarized below.[1][2]

Property	Value / Information	Source
IUPAC Name	2-[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid	PubChem[2]
Molecular Formula	C₉H₉ClO₄	PubChem[2]
Molar Mass	216.62 g/mol	PubChem[2]
Water Solubility	2000 mg/L (at 20°C, pH 7)	AERU PPDB[1]
Log P (Kow)	1.06 (at pH 7, 20°C)	AERU PPDB[1]
Vapor Pressure	Data not available
pKa (Dissociation constant)	Data not available

Note: The AERU PPDB notes that the data for water solubility and Log P are from unverified sources.[1]

Primary Environmental Fate Processes

The environmental fate of a pesticide like Cloxyfonac is governed by its persistence and mobility, which are determined by several key degradation and transport processes.

• Abiotic Degradation: This involves non-biological processes.

  • Hydrolysis: The breakdown of a chemical due to reaction with water. The rate is highly dependent on the pH of the aquatic environment.

  • Photolysis: Degradation caused by energy from sunlight. This is a primary degradation route for chemicals present on soil surfaces or in clear surface waters.

• Biotic Degradation: This involves breakdown by microorganisms, primarily in soil and aquatic sediments.

  • Aerobic and Anaerobic Metabolism: The metabolic breakdown of the compound by bacteria and fungi in the presence (aerobic) or absence (anaerobic) of oxygen. This is often the most significant pathway for degradation in soil.

• Transport and Mobility:

  • Based on its high water solubility (2000 mg/L) and low octanol-water partition coefficient (Log P = 1.06), Cloxyfonac is expected to be mobile in soil and have a low potential for bioaccumulation. Its likelihood of leaching into groundwater would depend heavily on its soil degradation rate.

Standardized Experimental Protocols

To generate the data required for an environmental risk assessment, standardized test guidelines, such as those published by the Organisation for Economic Co-operation and Development (OECD), are followed.

This study is designed to determine the rate and pathway of degradation in soil under both aerobic and anaerobic conditions.

• Objective: To determine the degradation rate (half-life/DT50) of the test substance in soil and identify the formation and decline of any major metabolites.

• Methodology:

  • Soil Selection: Representative agricultural soils are collected and characterized (e.g., texture, pH, organic carbon content).

  • Test Substance Application: Radiolabelled (typically ¹⁴C) Cloxyfonac is applied to the soil samples at a concentration relevant to its intended application rate.

  • Incubation: The treated soil samples are incubated in the dark in specialized flasks at a constant temperature (e.g., 20°C) and moisture level for up to 120 days. For aerobic conditions, a continuous supply of air is provided. For anaerobic conditions, the soil is flooded and purged with an inert gas after an initial aerobic phase.

  • Analysis: At specified time intervals, replicate samples are removed. The soil is extracted using appropriate solvents. The parent compound and any transformation products in the extracts are separated, identified, and quantified using techniques like High-Performance Liquid Chromatography (HPLC) with radiometric detection.

  • Mineralization and Bound Residues: Volatile products, such as ¹⁴CO₂, are trapped to quantify the extent of complete mineralization. The amount of non-extractable (bound) radioactivity remaining in the soil is also measured.

Caption: Workflow for a soil metabolism study (OECD 307).

This guideline is used to determine the rate of direct photolysis of a chemical in water.

• Objective: To determine the photolytic half-life of a substance in an aqueous environment when exposed to simulated sunlight.

• Methodology:

  • Solution Preparation: A solution of the test substance is prepared in a sterile aqueous buffer (e.g., pH 7).

  • Irradiation: The solution is exposed to a light source (e.g., a xenon arc lamp) that simulates the spectrum of natural sunlight. The temperature is kept constant.

  • Dark Control: A parallel set of samples is incubated under the same conditions but in complete darkness to differentiate photolytic degradation from other processes like hydrolysis.

  • Sampling and Analysis: Samples are taken from both the irradiated and dark control solutions at various time points. The concentration of the parent substance is measured by HPLC or a similar analytical technique.

  • Half-life Calculation: The rate of degradation is calculated, and the environmental half-life is determined by extrapolating the results to a standard sunlight model.

This test determines the rate of chemical breakdown in water at different pH levels, in the absence of light.

• Objective: To assess the stability of a substance to abiotic hydrolysis at environmentally relevant pH values (typically 4, 7, and 9).

• Methodology:

  • Solution Preparation: The test substance is dissolved in sterile aqueous buffer solutions at pH 4, 7, and 9.

  • Incubation: The solutions are maintained in the dark at a constant temperature (e.g., 50°C to accelerate the reaction, with results later extrapolated to a standard temperature like 20°C).

  • Sampling and Analysis: Aliquots are removed at various time intervals, and the concentration of the parent substance is determined by HPLC.

  • Rate Determination: If degradation is less than 10% after 5 days at 50°C, the substance is considered hydrolytically stable. If significant degradation occurs, further testing is conducted to calculate the degradation rate constant and half-life at each pH.

Degradation Pathway and Metabolites

Information regarding the degradation pathway and the identity of metabolites for Cloxyfonac is not available in the reviewed public literature. To be determined, this would require a soil metabolism study (OECD 307) or an aquatic sediment metabolism study (OECD 308) using a radiolabelled parent compound to trace the formation and decline of transformation products. Without such data, a degradation pathway diagram cannot be constructed.

Conclusion

While Cloxyfonac is a registered plant growth regulator, detailed studies on its environmental fate and degradation are not publicly accessible. Its physicochemical properties suggest it is water-soluble and likely to be mobile in soil, but its environmental persistence remains unknown. The standardized OECD protocols outlined in this guide provide the established methodologies that would be required to generate the necessary data for a comprehensive environmental risk assessment, including degradation half-lives and the identification of transformation pathways. Further research and publication of such studies are needed to fully characterize the environmental behavior of Cloxyfonac.

References

• 1. Cloxyfonac [sitem.herts.ac.uk]
• 2. Cloxyfonac | C9H9ClO4 | CID 22883 - PubChem [pubchem.ncbi.nlm.nih.gov]

Toxicological studies of Cloxyfonac on aquatic life

A notable scarcity of publicly available toxicological data for Cloxyfonac on aquatic life currently exists. While some sources indicate that Cloxyfonac, a plant growth regulator, is moderately toxic to fish and aquatic invertebrates, specific quantitative metrics such as LC50 (lethal concentration for 50% of a population) and EC50 (effective concentration for 50% of a population) values from peer-reviewed studies are not readily accessible.[1] The University of Hertfordshire's AERU database highlights that significant data are missing for a comprehensive environmental risk assessment of this compound.[1]

Due to this data gap, this guide will pivot to a comprehensive review of the aquatic toxicology of Diclofenac , a widely studied non-steroidal anti-inflammatory drug (NSAID) with significant environmental relevance and a substantial body of available research. The extensive data on Diclofenac will serve as a detailed example of the requested in-depth technical guide, providing researchers, scientists, and drug development professionals with a thorough understanding of the potential impacts of a pharmaceutical on aquatic ecosystems.

Toxicological Profile of Diclofenac on Aquatic Organisms

Diclofenac has been detected in surface waters globally, with concentrations ranging from nanograms to micrograms per liter.[2][3][4] Although not highly persistent, its continuous introduction into aquatic environments from sources like wastewater treatment plant effluents poses a chronic risk to aquatic life.[2][5]

Toxicity to Fish

Diclofenac has been shown to induce a range of adverse effects in fish, even at environmentally relevant concentrations.[6]

Acute and Chronic Toxicity:

Studies have reported a wide range of acute toxicity values for fish, influenced by species, life stage, and experimental conditions. For instance, the 96-hour LC50 for Oreochromis niloticus has been determined to be 0.489 mg/L.[7][8] In contrast, a 4-day LC50 for the zebrafish (Danio rerio) was reported as 0.480 mg/L, with an EC50 of 0.09 mg/L.[9] Zebrafish embryos exposed to Diclofenac exhibited decreased hatching rates and lethal effects such as coagulation.[2][5]

Sub-lethal effects are also of significant concern. Chronic exposure to Diclofenac has been linked to histopathological alterations in the liver, kidneys, and gills of fish, indicative of inflammation and necrosis.[10] It can also lead to oxidative stress, as evidenced by changes in the activity of enzymes like catalase and superoxide dismutase in the liver of exposed fish.[7][8]

Table 1: Summary of Diclofenac Toxicity Data in Fish

Species	Endpoint	Duration	Value (mg/L)	Reference
Oreochromis niloticus	LC50	96 h	0.489	[7][8]
Danio rerio	LC50	4 d	0.480	[9]
Danio rerio	EC50	4 d	0.09	[9]
Danio rerio (embryo)	LC50	Not Specified	6.27	[2][5]

Toxicity to Aquatic Invertebrates

Aquatic invertebrates, such as cladocerans, are crucial components of freshwater ecosystems and are sensitive indicators of water quality.

Acute and Chronic Toxicity:

For the cladoceran Daphnia magna, a 48-hour EC50 of 22.43 mg/L has been reported.[9] Another study on Daphnia curvirostris determined a 48-hour LC50 of 32.29 mg/L.[2][5] Chronic exposure to sublethal concentrations of Diclofenac can have significant impacts on the reproductive parameters of daphnids. Studies have shown that it can delay the age of first reproduction and reduce the cumulative progeny and number of clutches.[2][5][11][12]

Table 2: Summary of Diclofenac Toxicity Data in Aquatic Invertebrates

Species	Endpoint	Duration	Value (mg/L)	Reference
Daphnia magna	EC50	48 h	22.43	[9]
Daphnia curvirostris	LC50	48 h	32.29	[2][5]

Toxicity to Algae

Algae are primary producers in aquatic ecosystems, and any adverse effects on their populations can have cascading consequences for the entire food web.

Growth Inhibition:

Diclofenac has been shown to inhibit the growth of several algae species. For Desmodesmus subspicatus, a 3-day EC50 of 71.9 mg/L has been reported.[9] In another study, the IC50 for Pseudokirchneriella subcapitata was determined to be 16.57 mg/L.[2][5] While Diclofenac can decrease the photosynthetic "vitality" of algae, its mode of action appears to differ from that of typical photosynthetic herbicides.[13]

Table 3: Summary of Diclofenac Toxicity Data in Algae

Species	Endpoint	Duration	Value (mg/L)	Reference
Desmodesmus subspicatus	EC50	3 d	71.9	[9]
Pseudokirchneriella subcapitata	IC50	Not Specified	16.57	[2][5]
Raphidocelis subcapitata	IC50	Not Specified	177.7–189.1	[14]

Experimental Protocols

The following are generalized methodologies for key experiments cited in the toxicological assessment of Diclofenac.

Fish Acute Toxicity Test (based on OECD Guideline 203)

• Test Organism: Juvenile fish of a recommended species (e.g., Danio rerio, Oncorhynchus mykiss).

• Test Substance: Diclofenac, dissolved in a suitable solvent if necessary, and then in dilution water.

• Test Concentrations: A geometric series of at least five concentrations and a control.

• Procedure: Fish are exposed to the test concentrations for a period of 96 hours.

• Observations: Mortality is recorded at 24, 48, 72, and 96 hours.

• Data Analysis: The LC50 and its 95% confidence limits are calculated at each observation time.

Daphnia Acute Immobilisation Test (based on OECD Guideline 202)

• Test Organism: Young daphnids (Daphnia magna or other suitable species), aged less than 24 hours.

• Test Substance: Diclofenac dissolved in dilution water.

• Test Concentrations: A range of concentrations and a control.

• Procedure: Daphnids are exposed to the test solutions for 48 hours.

• Observations: The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilisation is defined as the inability to swim within 15 seconds after gentle agitation.

• Data Analysis: The EC50 for immobilisation at 48 hours is calculated.

Algal Growth Inhibition Test (based on OECD Guideline 201)

• Test Organism: An exponentially growing culture of a selected green alga (e.g., Pseudokirchneriella subcapitata).

• Test Substance: Diclofenac dissolved in the growth medium.

• Test Concentrations: At least five concentrations and a control.

• Procedure: Algal cultures are incubated with the test substance for 72 hours under constant light and temperature.

• Observations: Algal growth is measured at least daily by cell counts or a surrogate measurement like fluorescence.

• Data Analysis: The inhibition of growth in relation to the control is determined, and the EC50 for growth rate inhibition is calculated.

Mandatory Visualizations

Caption: Generalized experimental workflow for aquatic toxicity testing of Diclofenac.

Caption: Logical relationship from Diclofenac sources to ecological risk in aquatic environments.

References

• 1. Cloxyfonac [sitem.herts.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. Occurrence, toxicity, ecological risk, and remediation of diclofenac in surface water environments: a review with a focus on China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Environmental risk assessment of diclofenac residues in surface waters and wastewater: a hidden global threat to aquatic ecosystem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of diclofenac on sentinel species and aquatic communities in semi-natural conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. journaljalsi.com [journaljalsi.com]
• 8. researchgate.net [researchgate.net]
• 9. circabc.europa.eu [circabc.europa.eu]
• 10. Diclofenac-Induced Cytotoxicity in Cultured Carp Leukocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Toxic effects of diclofenac on life history parameters and the expression of detoxification-related genes in Daphnia magna - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Does diclofenac act like a photosynthetic herbicide on green algae? Chlamydomonas reinhardtii synchronous culture-based study with atrazine as reference - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Toxicity Assessment and Treatment Options of Diclofenac and Triclosan Dissolved in Water - PMC [pmc.ncbi.nlm.nih.gov]

Cloxyfonac: An In-Depth Technical Guide to its Role as a Metabolite of the Herbicide MCPA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cloxyfonac, chemically known as (4-chloro-2-hydroxymethylphenoxy)acetic acid, is a metabolite of the widely used phenoxy herbicide, 2-methyl-4-chlorophenoxyacetic acid (MCPA). MCPA has been in agricultural use since 1945 to selectively control broadleaf weeds in cereal crops and pastures.[1] Understanding the formation, chemical properties, and analytical detection of its metabolites is crucial for comprehensive environmental risk assessment and toxicological studies. This technical guide provides a detailed overview of Cloxyfonac, focusing on its generation from MCPA, its chemical characteristics, and the experimental protocols for its analysis.

MCPA Metabolism and Cloxyfonac Formation

The primary route of MCPA degradation in the environment, particularly in soils, is through microbial activity.[1] This biodegradation leads to the formation of several metabolites, with two principal pathways identified:

• Cleavage of the Ether Linkage: This is the major degradation pathway, resulting in the formation of 4-chloro-2-methylphenol (MCP) and acetic acid.[1]

• Hydroxylation of the Methyl Group: This is a secondary pathway where the methyl group of MCPA is oxidized to a hydroxymethyl group, yielding Cloxyfonac.[1] This reaction is catalyzed by enzymes such as α-ketoglutarate-dependent dioxygenase, encoded by the tfdA gene found in soil microorganisms.[1]

While Cloxyfonac is a recognized metabolite, studies indicate it is formed at low levels.[2] The extent of its formation and subsequent persistence in the environment are critical factors in assessing the overall environmental impact of MCPA.

Signaling Pathway of MCPA Metabolism

The metabolic transformation of MCPA into its primary metabolites can be visualized as a branched pathway. The initial step involves the enzymatic attack on the MCPA molecule, leading to either the cleavage of the ether bond or the hydroxylation of the methyl group.

MCPA Metabolic Pathway

Quantitative Data on MCPA and Cloxyfonac

The following tables summarize the key chemical and physical properties of MCPA and Cloxyfonac, as well as toxicokinetic data for MCPA.

Property	MCPA	Cloxyfonac	Reference
IUPAC Name	(4-Chloro-2-methylphenoxy)acetic acid	[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid	[1][3]
CAS Number	94-74-6	6386-63-6	[3]
Molecular Formula	C₉H₉ClO₃	C₉H₉ClO₄	[3]
Molar Mass	200.62 g/mol	216.62 g/mol	[3]
Appearance	White to light brown solid	Not specified	[1]
Water Solubility	825 mg/L (23 °C)	Highly soluble	[1]
Soil Half-Life (t₁/₂)	Typically 24 days (variable)	Data not available	[1]

Species	Dose	Parent MCPA Excreted (Urine)	Key Metabolites Identified	Reference
Rat	5 mg/kg	50-67%	Cloxyfonac (HMCPA), Glycine conjugate	[2]
Dog	Not specified	2-27%	Cloxyfonac (HMCPA)	[2]
Human	Not specified	~40%	Cloxyfonac (HMCPA)	[2]

Experimental Protocols

The analysis of MCPA and its metabolites, including Cloxyfonac, in environmental samples typically involves sample extraction, cleanup, and subsequent analysis by chromatographic methods coupled with mass spectrometry.

Sample Preparation: Extraction and Cleanup of Soil Samples

This protocol is a generalized procedure based on established methods for phenoxy acid herbicides in soil.

• Sample Weighing: Weigh 10 g of a homogenized soil sample into a 50 mL polypropylene centrifuge tube.

• Extraction:

  • Add 20 mL of acetonitrile containing 1% acetic acid.

  • Vortex the sample for 1 minute.

  • Add the contents of a QuEChERS extraction salt packet (e.g., containing magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rpm for 5 minutes.

• Cleanup (Dispersive Solid-Phase Extraction - dSPE):

  • Transfer a 1 mL aliquot of the supernatant (acetonitrile layer) to a 2 mL dSPE tube containing a suitable sorbent mixture (e.g., PSA, C18, and magnesium sulfate).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract Preparation:

  • Transfer an aliquot of the cleaned extract into an autosampler vial.

  • The extract is now ready for LC-MS/MS analysis.

Analytical Method: LC-MS/MS for the Determination of MCPA and Cloxyfonac

The following are typical instrumental parameters for the analysis of MCPA and its metabolites.

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for MCPA and Cloxyfonac would need to be determined by direct infusion of analytical standards. For MCPA, a common transition is m/z 199 -> 141. The transitions for Cloxyfonac would be determined based on its molecular weight and fragmentation pattern.

  • Ion Source Parameters: Capillary voltage, gas flow, and temperatures should be optimized for maximum sensitivity.

Mandatory Visualizations

Experimental Workflow for Analysis of MCPA and Cloxyfonac in Soil

The following diagram illustrates the key steps in the analytical workflow for determining the presence and quantity of MCPA and its metabolite Cloxyfonac in soil samples.

Analytical Workflow for MCPA and Cloxyfonac in Soil

Conclusion

Cloxyfonac is a minor but important metabolite of the herbicide MCPA, formed through the hydroxylation of the parent compound's methyl group. Its formation is primarily a result of microbial degradation in the soil. While the majority of MCPA degrades to MCP, the presence of Cloxyfonac must be considered in comprehensive environmental and toxicological assessments. The analytical methods outlined in this guide, particularly LC-MS/MS, provide the necessary sensitivity and selectivity for the detection and quantification of both MCPA and its metabolites in complex matrices. Further research is warranted to determine the specific environmental persistence and potential biological activity of Cloxyfonac.

References

• 1. MCPA - Wikipedia [en.wikipedia.org]
• 2. Absorption, distribution, metabolism and excretion of 4-chloro-2-methylphenoxyacetic acid (MCPA) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. (4-chloro-2-Methylphenoxy)acetic acid | C9H9ClO3 | CID 7204 - PubChem [pubchem.ncbi.nlm.nih.gov]

Potential Neurotoxic Effects of Diclofenac in Mammals: A Technical Guide

Disclaimer: The following information pertains to Diclofenac. Initial searches for "Cloxyfonac" did not yield relevant results, suggesting a possible typographical error. Given the similarity in nomenclature, this guide focuses on the widely studied non-steroidal anti-inflammatory drug (NSAID), Diclofenac.

Executive Summary

Diclofenac, a broadly prescribed NSAID, primarily exerts its therapeutic effects through the inhibition of cyclooxygenase (COX) enzymes. However, a growing body of evidence from preclinical and clinical studies suggests that Diclofenac can induce a range of neurotoxic effects in mammals. These effects manifest as behavioral abnormalities, neurochemical imbalances, and cellular damage within the central nervous system (CNS). This technical guide provides a comprehensive overview of the current understanding of Diclofenac's neurotoxicity, focusing on quantitative data from mammalian studies, detailed experimental methodologies, and the underlying signaling pathways. The information presented is intended for researchers, scientists, and drug development professionals investigating the neurological implications of NSAID use.

Quantitative Data on Neurotoxic Effects

The neurotoxic potential of Diclofenac has been evaluated in various mammalian models, primarily in rodents, and observed in human case reports. The following tables summarize the key quantitative findings from these studies.

Behavioral Effects in Rodent Models

Behavioral Test	Animal Model	Dosage and Duration	Key Findings	Reference
Morris Water Maze	Wistar Rat Pups (prenatal exposure)	1 mg/kg/day to dams (gestational days 5-20)	Slower learning rates during acquisition trials. No significant difference in spatial memory during probe trials.	[1]
Elevated Plus Maze	Wistar Rat Pups (prenatal exposure)	1 mg/kg/day to dams (gestational days 5-20)	No significant effect on anxiety-like behavior.	[1]
Open Field Test	Wistar Rat Pups (prenatal exposure)	1 mg/kg/day to dams (gestational days 5-20)	Female pups showed increased anxiety (less time in the center). Male pups exhibited slower habituation.	[1]
Radial Arm Maze	Wistar Rat Pups (prenatal exposure)	1 mg/kg/day to dams (gestational days 5-20)	Impaired working memory.	[1]
Sucrose Self-Administration	Male Wistar Rats	2.5 mg/kg, single subcutaneous injection	Attenuated LPS-induced reduction in sucrose pellet self-administration.	[2][3]
Catalepsy (Bar Test)	Adult Wistar Rats	Oral administration for 21 days	Significant reduction in chlorpromazine-induced cataleptic scores.	[4]
Motor Performance (Open Field & Wire Hanging)	Adult Wistar Rats	Oral administration for 21 days	Improved motor performance compared to chlorpromazine-treated group.	[4]

Neurochemical and Cellular Effects

Parameter	Model	Dosage/Concentration	Key Findings	Reference
Corticosterone Release	Male Wistar Rats	2.5 mg/kg, single subcutaneous injection	Attenuated LPS-induced increase in plasma corticosterone.	[2][3]
Dopamine (DA) and DOPAC Levels	Adult Wistar Rats (midbrain)	Oral administration for 21 days	Improved dopamine and DOPAC levels in a chlorpromazine-induced Parkinson's model.	[4]
Dopamine (DA) Uptake and Content	Rat Striatal Slices (in vitro)	10-25 µmol/L for 2 hours	Significantly decreased [3H]DA uptake and dopamine content.	[5]
Neural Stem Cell (NSC) Viability	Mouse NSCs (in vitro)	10 µM for 2 days	Induced concentration-dependent cell death.	[6][7]
Caspase-3 Activation	Mouse NSCs (in vitro)	10 µM	Activated caspase-3 after 6 hours of treatment.	[6]
Hippocampal Neuron Number	Sprague Dawley Rats	15 mg/kg/day, intramuscularly for 7 days	Decrease in the number of neurons in CA1, CA2, and CA3 regions of the hippocampus.	[8]
Serotonin and Dopamine Turnover	Male Wistar Rats	20 mg/kg, subcutaneous injection	Prevented IFN-alpha-induced increases in serotonin turnover in the prefrontal cortex and dopamine turnover in the hippocampus.	[9]

Experimental Protocols

This section outlines the methodologies for key experiments cited in the quantitative data tables.

Behavioral Assays in Rodents

• Apparatus: A circular pool (approximately 1.5-2 meters in diameter) filled with opaque water. A hidden escape platform is submerged just below the water's surface. Visual cues are placed around the room.

• Procedure:

  • Acquisition Phase: Rats are subjected to a series of trials (e.g., 4 trials per day for 5 days) where they are released from different starting positions and must find the hidden platform. The time taken to find the platform (escape latency) and the path length are recorded.

  • Probe Trial: After the acquisition phase, the platform is removed, and the rat is allowed to swim for a set duration (e.g., 60 seconds). The time spent in the target quadrant (where the platform was previously located) is measured as an indicator of spatial memory.

• Diclofenac Application: In the cited study, Diclofenac was administered to pregnant dams, and the offspring were tested at four weeks of age.[1]

• Apparatus: A plus-shaped maze elevated above the floor, consisting of two open arms and two enclosed arms.

• Procedure: The rodent is placed at the center of the maze and allowed to explore freely for a set period (e.g., 5 minutes). The time spent in and the number of entries into the open and closed arms are recorded. A preference for the closed arms is indicative of anxiety-like behavior.

• Diclofenac Application: Performed on four-week-old rat pups prenatally exposed to Diclofenac.[1]

• Apparatus: A square arena with walls to prevent escape. The floor is typically divided into a central zone and a peripheral zone.

• Procedure: The animal is placed in the center of the arena and its activity is recorded for a specified duration (e.g., 5-10 minutes). Parameters measured include total distance traveled, time spent in the center versus the periphery, and rearing frequency. Reduced time in the center is interpreted as increased anxiety.

• Diclofenac Application: Assessed in four-week-old rat pups with prenatal Diclofenac exposure.[1]

In Vitro Neurotoxicity Assay

• Cell Culture: NSCs are isolated from the embryonic mouse brain and cultured in a serum-free medium supplemented with growth factors (e.g., EGF and FGF2).

• Procedure:

  • NSCs are plated in culture dishes and treated with varying concentrations of Diclofenac or a vehicle control.

  • Viability Assay: After a set incubation period (e.g., 48 hours), cell viability is assessed using a method such as the MTT assay, which measures mitochondrial metabolic activity.

  • Apoptosis Assay: To detect apoptosis, cells are stained with a DNA-binding dye like Hoechst 33258 to observe nuclear condensation.

  • Caspase-3 Activity: Caspase-3 activity, a key marker of apoptosis, is measured using a colorimetric or fluorometric assay at an earlier time point (e.g., 6 hours).

• Diclofenac Application: Diclofenac is dissolved in a suitable solvent (e.g., DMSO) and added to the cell culture medium at the desired final concentrations.[6][7]

Signaling Pathways and Mechanisms of Neurotoxicity

The neurotoxic effects of Diclofenac appear to be multifactorial, involving several signaling pathways.

Induction of Apoptosis in Neural Stem Cells

Diclofenac has been shown to induce apoptosis in neural stem cells, a process critical for CNS development and plasticity. The proposed pathway involves the activation of the intrinsic apoptotic cascade.

Caption: Proposed apoptotic pathway of Diclofenac in neural stem cells.

Modulation of Neurotransmitter Systems and the HPA Axis

Diclofenac can influence neurobehavior by modulating key neurotransmitter systems and the hypothalamic-pituitary-adrenal (HPA) axis, which is central to the stress response.

Caption: Diclofenac's influence on neurotransmitter turnover and the HPA axis.

Potential Involvement of NMDA Receptors

Emerging evidence suggests that Diclofenac may interact with N-methyl-D-aspartate (NMDA) receptors, which play a crucial role in synaptic plasticity, learning, and memory. However, the precise role of this interaction in Diclofenac-induced neurotoxicity requires further investigation. Some studies suggest a competitive inhibition of peripheral NMDA receptors, which may contribute to its analgesic effects but could also have implications for central neuronal function.[10]

Discussion and Future Directions

The available data indicates that Diclofenac, at certain concentrations and durations of exposure, can exert neurotoxic effects in mammals. These effects are observed at behavioral, neurochemical, and cellular levels. The induction of apoptosis in neural stem cells is a significant concern, particularly in the context of prenatal exposure and its potential impact on neurodevelopment.[1][6] Furthermore, the modulation of the HPA axis and key neurotransmitter systems highlights the drug's broad impact on CNS function.[2][3][9]

Future research should focus on several key areas:

• Dose-Response Relationships: Establishing clear dose-response relationships for the observed neurotoxic effects in various mammalian models is crucial for risk assessment.

• Chronic Exposure Studies: Most preclinical studies have focused on acute or sub-chronic exposure. Long-term studies are needed to understand the cumulative neurotoxic potential of Diclofenac.

• Translational Relevance: Further investigation is required to determine the clinical relevance of the neurotoxic effects observed in animal models to human populations, particularly vulnerable groups such as the elderly and individuals with pre-existing neurological conditions.

• Mechanism of Action: A more detailed elucidation of the molecular mechanisms underlying Diclofenac's neurotoxicity is necessary. This includes further exploration of its effects on NMDA receptors, mitochondrial function, and neuroinflammation.

Conclusion

While Diclofenac is an effective anti-inflammatory and analgesic agent, its potential for neurotoxicity warrants careful consideration. The evidence presented in this guide underscores the importance of continued research into the neurological effects of Diclofenac and other NSAIDs. A deeper understanding of these effects will enable a more informed assessment of the risk-benefit profile of these widely used medications and may guide the development of safer therapeutic alternatives.

References

• 1. Diclofenac inhibits proliferation and differentiation of neural stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuroendocrine response to diclofenac in healthy subjects: a pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acute diclofenac treatment attenuates lipopolysaccharide-induced alterations to basic reward behavior and HPA axis activation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Modulation of dopaminergic neurotransmission in rat striatum upon in vitro and in vivo diclofenac treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Radial maze as a tool for assessing the effect of drugs on the working memory of rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Microglia as a cellular target of diclofenac therapy in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of diclofenac sodium on the hippocampus of rats with acute subdural hematoma: histological, stereological, and molecular approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The non-steroidal anti-inflammatory drug diclofenac sodium attenuates IFN-alpha induced alterations to monoamine turnover in prefrontal cortex and hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The analgesic action of topical diclofenac may be mediated through peripheral NMDA receptor antagonism - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emergence of Cloxyfonac: From Herbicide Metabolite to Plant Growth Regulator

A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cloxyfonac, chemically known as (4-chloro-2-hydroxymethylphenoxy)acetic acid, has a unique history rooted in the study of a widely used herbicide. Initially identified as a primary metabolite of MCPA (2-methyl-4-chlorophenoxyacetic acid), its own potential as a plant growth regulator has since been recognized. This technical guide provides an in-depth exploration of the discovery, history, and core technical aspects of Cloxyfonac, including its synthesis, mechanism of action, and the experimental protocols used to evaluate its biological activity. Quantitative data from key studies are summarized, and relevant biological pathways and experimental workflows are visualized to offer a comprehensive resource for researchers and professionals in the field.

Discovery and Historical Context

The discovery of Cloxyfonac is intrinsically linked to the history of phenoxyacetic acid herbicides, a class of compounds that revolutionized agriculture in the 1940s. The development of synthetic auxins, such as 2,4-D and MCPA, by independent research groups in the United Kingdom and the United States marked a new era in selective weed control.[1]

Cloxyfonac itself was not the product of a direct discovery effort but was instead identified through studies on the biological degradation and metabolism of MCPA.[1] One of the key metabolic pathways for MCPA in both soils and plants is the hydroxylation of the methyl group, a reaction that yields Cloxyfonac.[1] This biotransformation is a critical aspect of MCPA's environmental fate and efficacy.

Chemical Synthesis

The synthesis of Cloxyfonac, or (4-chloro-2-hydroxymethylphenoxy)acetic acid, can be approached through methods analogous to the synthesis of other phenoxyacetic acids. A common industrial method for producing the parent compound, MCPA, involves the reaction of 2-methyl-4-chlorophenol with chloroacetic acid in the presence of a base.[2]

A plausible synthetic route to Cloxyfonac would involve the etherification of a suitably protected 4-chloro-2-(hydroxymethyl)phenol with a haloacetic acid derivative, followed by deprotection.

General Experimental Protocol for Phenoxyacetic Acid Synthesis (adapted from MCPA synthesis)

This protocol outlines the general steps for synthesizing a phenoxyacetic acid and can be adapted for Cloxyfonac, assuming the availability of the starting phenol.

Materials:

• 4-chloro-2-(hydroxymethyl)phenol (or a protected derivative)

• Chloroacetic acid

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Appropriate organic solvent (e.g., toluene)

• Reaction vessel equipped with a reflux condenser and stirrer

Procedure:

• Formation of the Sodium Phenoxide: The starting phenol is dissolved in an aqueous solution of sodium hydroxide to form the sodium phenoxide salt.

• Williamson Ether Synthesis: Chloroacetic acid is added to the reaction mixture. The phenoxide ion, acting as a nucleophile, displaces the chloride ion from chloroacetic acid in a Williamson ether synthesis.

• Reaction Conditions: The reaction is typically heated to reflux for several hours to ensure complete reaction.

• Acidification: After cooling, the reaction mixture is acidified with a strong acid, such as hydrochloric acid, to precipitate the phenoxyacetic acid product.

• Purification: The crude product is then collected by filtration, washed with water to remove inorganic salts, and can be further purified by recrystallization from a suitable solvent.

Note: The reactivity of the hydroxymethyl group in Cloxyfonac's precursor may require the use of protecting groups to prevent side reactions during the ether synthesis.

Mechanism of Action as a Plant Growth Regulator

Cloxyfonac, like its parent compound MCPA, is classified as a synthetic auxin.[1][3] Synthetic auxins mimic the action of the natural plant hormone indole-3-acetic acid (IAA), but they are typically more resistant to degradation by the plant's metabolic processes. This persistence leads to a sustained and often exaggerated hormonal response.

The primary mode of action of auxin-like herbicides involves the disruption of normal plant growth and development. At the molecular level, auxins bind to specific receptor proteins, most notably the F-box protein TRANSPORT INHIBITOR RESPONSE 1 (TIR1) and its homologs. This binding event initiates a signaling cascade that ultimately leads to changes in gene expression.

The key steps in the auxin signaling pathway are:

• Auxin Perception: Auxin binds to the TIR1/AFB (Auxin Signaling F-box) receptor complex.

• Ubiquitination and Degradation of Repressors: The auxin-bound receptor complex targets Aux/IAA transcriptional repressor proteins for ubiquitination and subsequent degradation by the 26S proteasome.

• Activation of Gene Expression: The degradation of Aux/IAA repressors releases Auxin Response Factors (ARFs), which are transcription factors that can then activate or repress the expression of a wide range of auxin-responsive genes.

The resulting changes in gene expression lead to a variety of physiological effects, including cell elongation, cell division, and differentiation. At the high concentrations typical of herbicide application, this leads to uncontrolled and disorganized growth, ultimately causing the death of susceptible plants.[1]

Experimental Evaluation of Biological Activity

The evaluation of the plant growth regulating activity of a compound like Cloxyfonac typically involves a series of standardized bioassays. These assays are designed to measure specific physiological responses in plants that are characteristic of auxin activity.

Key Experimental Protocols

4.1.1. Oat (Avena sativa) Coleoptile Elongation Test

This classic bioassay measures the ability of a substance to promote cell elongation.

Methodology:

• Plant Material: Oat seedlings are grown in the dark for a specific period (e.g., 72 hours) to obtain etiolated coleoptiles.

• Preparation of Coleoptile Segments: A standardized segment (e.g., 10 mm) is excised from the sub-apical region of the coleoptiles.

• Incubation: The segments are floated in a buffered solution containing various concentrations of the test compound (Cloxyfonac) and a sugar source (e.g., sucrose). A control group with no test compound is also included.

• Measurement: After a defined incubation period (e.g., 24 hours) in the dark, the final length of the coleoptile segments is measured.

• Data Analysis: The increase in length over the initial length is calculated and plotted against the concentration of the test compound to generate a dose-response curve.

4.1.2. Root Growth Inhibition Assay

Auxins exhibit a biphasic dose-response, promoting root growth at very low concentrations and inhibiting it at higher concentrations. This assay is sensitive for detecting auxin-like activity.

Methodology:

• Plant Material: Seeds of a sensitive species (e.g., cress, Lepidium sativum) are used.

• Treatment Application: Seeds are placed on filter paper in petri dishes, and a solution containing a range of concentrations of Cloxyfonac is added. A control group receives only the solvent.

• Germination and Growth: The petri dishes are incubated in the dark for a specified period (e.g., 48-72 hours).

• Measurement: The length of the primary root of the seedlings is measured.

• Data Analysis: The root length is expressed as a percentage of the control, and this is plotted against the logarithm of the Cloxyfonac concentration to determine the concentration that causes 50% inhibition (IC50).

4.1.3. Epinasty Assay

Epinasty, the downward bending of leaves, is a characteristic response of many dicotyledonous plants to auxins.

Methodology:

• Plant Material: Young tomato (Solanum lycopersicum) or pea (Pisum sativum) plants are used.

• Application: A solution of Cloxyfonac is applied to the leaves or stem of the plants.

• Observation: The angle of the petiole relative to the stem is observed and measured over time.

• Data Analysis: The degree of epinasty is scored or measured and compared across different concentrations of the test compound.

Quantitative Data Summary

While specific, publicly available dose-response data for Cloxyfonac is limited, its activity can be inferred from studies on MCPA and its metabolites. It is generally understood that the hydroxylation of the methyl group to form Cloxyfonac can alter the herbicidal activity. The polarity of the molecule is increased, which may affect its uptake and translocation within the plant.

Comparative studies of phenoxyacetic acid derivatives have established structure-activity relationships. The nature and position of substituents on the aromatic ring significantly influence the auxin-like activity.

Compound	Relative Auxin Activity (General Trend)	Key Structural Feature
IAA (Indole-3-acetic acid)	High (natural auxin)	Indole ring
MCPA	High (synthetic auxin)	2-methyl, 4-chloro substitution
Cloxyfonac	Moderate to High (expected)	2-hydroxymethyl, 4-chloro substitution
2,4-D	High (synthetic auxin)	2,4-dichloro substitution

Note: This table represents a generalized trend based on the principles of auxin activity and structure-activity relationships. Specific quantitative comparisons would require dedicated comparative bioassays.

Conclusion and Future Directions

The story of Cloxyfonac is a compelling example of how the study of existing agricultural chemicals can lead to the identification of new compounds with their own unique biological activities. Originally discovered as a metabolite of the herbicide MCPA, Cloxyfonac's identity as a synthetic auxin positions it as a molecule of interest for further research in plant growth regulation.

Future research should focus on several key areas:

• Comparative Efficacy Studies: Direct, quantitative comparisons of the plant growth regulating effects of Cloxyfonac versus MCPA and other synthetic auxins are needed to fully characterize its potency and spectrum of activity.

• Metabolic Stability: A deeper understanding of the metabolic fate of Cloxyfonac itself within different plant species will be crucial for determining its persistence and potential applications.

• Formulation Development: Research into novel formulations could enhance the delivery and efficacy of Cloxyfonac as a standalone plant growth regulator.

• Signaling Pathway Elucidation: While it is presumed to act through the canonical auxin signaling pathway, detailed molecular studies could reveal any subtle differences in its interaction with the auxin perception and signaling machinery compared to other auxins.

By addressing these research questions, the full potential of Cloxyfonac as a tool for agricultural and horticultural applications can be realized, moving it from a metabolic byproduct to a valuable active ingredient in its own right.

References

• 1. MCPA - Wikipedia [en.wikipedia.org]
• 2. MCPA (Ref: BAS 009H) [sitem.herts.ac.uk]
• 3. How MCPA Enhances Weed Control in Modern Agriculture [jindunchemical.com]

Protocols & Analytical Methods

Application Notes and Protocols for Cloxyfonac Solution Preparation in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of Cloxyfonac solutions for laboratory research, particularly in the context of its function as a synthetic auxin.

Introduction

Cloxyfonac (2-[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid) is a synthetic compound primarily classified as a plant growth regulator with auxin-like activity.[1][2] In laboratory settings, it is used to study plant development, cellular processes regulated by auxin, and as an analytical standard.[3][4] Its sodium salt, Cloxyfonac-sodium, is often used to improve aqueous solubility.[1][2][3][4]

It is important to distinguish Cloxyfonac from the non-steroidal anti-inflammatory drug (NSAID) Diclofenac. While structurally similar, their primary applications and mechanisms of action are distinct. Cloxyfonac's biological activity in a research context is related to its ability to mimic the plant hormone auxin, not cyclooxygenase (COX) inhibition.[4]

Physicochemical and Solubility Data

Proper solution preparation begins with an understanding of the compound's physical and chemical properties. The data for Cloxyfonac is summarized below.

Property	Value	Source
Chemical Formula	C₉H₉ClO₄	[5]
Molecular Weight	216.62 g/mol	[5]
CAS Number	6386-63-6	[5]
Appearance	White to off-white solid/powder	N/A
Solubility in DMSO	125 mg/mL (577.05 mM)	[6]
Aqueous Solubility	The acid form is highly soluble in water.	[7]
Storage (Powder)	Store at -20°C for long-term (months to years).	[8]

Experimental Protocols

Safety Precautions: Always handle Cloxyfonac in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Cloxyfonac is suspected of causing cancer and is very toxic to aquatic life.[5]

Protocol for Preparing a High-Concentration Stock Solution in DMSO

This protocol is recommended for creating a stable, long-term stock solution.

Materials:

• Cloxyfonac powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weighing: Accurately weigh the desired amount of Cloxyfonac powder. For a 100 mM stock solution, weigh 21.66 mg of Cloxyfonac.

• Solvent Addition: Add the calculated volume of DMSO to the vial containing the Cloxyfonac powder. To prepare a 100 mM stock with 21.66 mg, add 1 mL of DMSO.

• Dissolution: Cap the vial securely and vortex thoroughly until the solid is completely dissolved. If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.

• Inspection: Visually inspect the solution to ensure it is clear and free of any particulates.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C. Under these conditions, the DMSO stock solution should be stable for several months.

Protocol for Preparing an Aqueous Stock Solution (pH-Adjusted)

This protocol is useful when DMSO is not suitable for the downstream experiment. As Cloxyfonac is an acid, its solubility in water is significantly increased at a neutral or slightly basic pH.

Materials:

• Cloxyfonac powder

• Nuclease-free water

• 1 M Sodium Hydroxide (NaOH) solution

• Sterile conical tubes or flasks

• Magnetic stirrer and stir bar

Procedure:

• Weighing: Accurately weigh the desired amount of Cloxyfonac powder. For example, to prepare 10 mL of a 10 mM stock solution, weigh 21.66 mg.

• Initial Suspension: Add approximately 8 mL of nuclease-free water to the flask containing the Cloxyfonac powder. The powder will not dissolve completely at this stage.

• Solubilization: While stirring, add the 1 M NaOH solution dropwise until the Cloxyfonac powder is fully dissolved. This occurs as the acidic Cloxyfonac is converted to its more soluble sodium salt.

• Volume Adjustment: Once the solution is clear, add nuclease-free water to reach the final desired volume (e.g., 10 mL).

• Filtration and Storage: Sterilize the solution by passing it through a 0.22 µm syringe filter. Store the aqueous stock solution at 4°C for short-term use (days to weeks) or at -20°C for longer-term storage.

Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the high-concentration stock solution into the appropriate aqueous buffer or cell culture medium.

Procedure:

• Calculate Dilution: Determine the final concentration needed for your experiment. For example, to prepare 1 mL of a 100 µM working solution from a 100 mM stock, a 1:1000 dilution is required.

• Dilution: Add 1 µL of the 100 mM stock solution to 999 µL of the desired buffer or medium.

• Mixing: Vortex gently to ensure homogeneity.

• Solvent Control: For cell-based or other sensitive assays, prepare a vehicle control containing the same final concentration of the solvent (e.g., 0.1% DMSO) used to prepare the working solution.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Stock Solution Preparation

Caption: Workflow for preparing Cloxyfonac stock solutions in DMSO or water.

Cloxyfonac Mechanism of Action: The Auxin Signaling Pathway

Cloxyfonac, as a synthetic auxin, is expected to activate the canonical auxin signaling pathway in plant cells. This pathway leads to the transcription of auxin-responsive genes.

Caption: Simplified auxin signaling pathway activated by Cloxyfonac.

References

• 1. mdpi.com [mdpi.com]
• 2. flinnsci.com [flinnsci.com]
• 3. phytotechlab.com [phytotechlab.com]
• 4. Cloxyfonac-sodium | 32791-87-0 | Benchchem [benchchem.com]
• 5. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cloxyfonac|T19242|TargetMol | United States | Manufacturer | TargetMol Chemicals Inc. [m.chemicalbook.com]
• 7. Diclofenac modified the root system architecture of Arabidopsis via interfering with the hormonal activities of auxin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Field Application Techniques for Cloxyfonac in Agriculture: Application Notes and Protocols

Disclaimer: Publicly available research providing specific field application rates and detailed experimental protocols for Cloxyfonac is limited. The following application notes and protocols have been developed based on the established principles of synthetic auxin plant growth regulators and specific data from studies on 4-Chlorophenoxyacetic acid (4-CPA), a closely related compound with a similar mode of action. These guidelines should be adapted and optimized for specific crop varieties, environmental conditions, and desired outcomes.

I. Application Notes

Cloxyfonac is a synthetic plant growth regulator belonging to the auxin class of phytohormones.[1][2] Like other synthetic auxins, such as 2,4-Dichlorophenoxyacetic acid (2,4-D) and 4-Chlorophenoxyacetic acid (4-CPA), Cloxyfonac can be used at low concentrations to stimulate and regulate plant growth, particularly to improve fruit set and development.[3][4] At higher concentrations, these compounds can act as herbicides, causing uncontrolled growth and leading to plant death.[3][5]

Mechanism of Action

The primary mechanism of action for synthetic auxins like Cloxyfonac involves mimicking the natural plant hormone indole-3-acetic acid (IAA).[3][5] This mimicry leads to the activation of auxin signaling pathways, which in turn modulate gene expression and elicit a range of physiological responses.

At the molecular level, synthetic auxins bind to and activate auxin receptors, such as the TRANSPORT INHIBITOR RESPONSE 1 (TIR1) protein.[3] This activation leads to the degradation of Aux/IAA transcriptional repressors, thereby allowing Auxin Response Factors (ARFs) to regulate the transcription of auxin-responsive genes. This signaling cascade ultimately results in changes in cell division, elongation, and differentiation, which are the basis for the growth-regulating effects of these compounds.[6][7]

Key Physiological Effects at Low Concentrations:

• Stimulation of Fruit Set: Synthetic auxins can promote the development of fruit, particularly under conditions that are unfavorable for natural pollination and fertilization, such as low or high temperatures.[8][9][10]

• Prevention of Premature Fruit Drop: By maintaining a healthy hormonal balance, these compounds can help prevent the abscission (shedding) of young fruits.

• Increased Fruit Size and Yield: By promoting cell division and expansion in the developing fruit, synthetic auxins can lead to larger fruits and an overall increase in yield.[11][12][13]

II. Experimental Protocols

The following is a generalized protocol for a field experiment to evaluate the efficacy of a synthetic auxin like Cloxyfonac for improving fruit set and yield in tomatoes. This protocol is based on methodologies reported in studies of the related compound, 4-CPA.[11][13]

Objective:

To determine the optimal concentration of a synthetic auxin for enhancing fruit set, fruit characteristics, and total yield of a specific tomato cultivar under field conditions.

Materials:

• Tomato seedlings (uniform in age and size)

• Synthetic auxin stock solution

• Distilled water

• Sprayers (e.g., handheld or backpack sprayers)

• Measuring cylinders and beakers

• Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

• Field plots with uniform soil and environmental conditions

• Data collection tools: calipers, weighing scale, data sheets

Experimental Design:

• Layout: The experiment should be laid out in a Randomized Complete Block Design (RCBD) or a Split-Plot Design, with a minimum of three replications per treatment.

• Treatments:

  • Control (0 mg/L of synthetic auxin)

  • A range of synthetic auxin concentrations (e.g., 25, 50, 75, 100 mg/L), based on preliminary studies or literature on similar compounds.[11][13]

• Plot Size: Each plot should contain a predetermined number of plants (e.g., 10-20 plants) to ensure sufficient data for statistical analysis.

Procedure:

• Transplanting: Transplant the tomato seedlings into the prepared field plots at the appropriate spacing.

• Preparation of Spray Solutions: On the day of application, prepare the different concentrations of the synthetic auxin solution by diluting the stock solution with distilled water.

• Application:

  • Timing: Apply the treatments at the onset of flowering (anthesis).[14] A second application may be considered after a specific interval (e.g., 10-14 days) depending on the experimental objectives.

  • Method: Use a sprayer to apply the solutions as a fine mist, ensuring thorough coverage of the flower clusters. Avoid spraying the entire plant to minimize the risk of phytotoxicity.[10]

• Data Collection:

  • Fruit Set (%): Tag a specific number of flower clusters per plant and record the number of flowers that develop into fruits.

  • Fruit Characteristics: At harvest, measure the following for a sample of fruits from each plot:

    • Fruit length and diameter (using calipers)

    • Average fruit weight

  • Yield:

    • Marketable fruit yield per plant and per plot

    • Total fruit yield per plant and per plot

• Statistical Analysis: Analyze the collected data using Analysis of Variance (ANOVA) to determine the statistical significance of the differences between the treatment means.

III. Data Presentation

The following tables summarize quantitative data from studies on the application of 4-CPA to tomatoes, which can serve as a reference for expected outcomes with Cloxyfonac.

Table 1: Effect of 4-CPA Concentration on Tomato Yield and Yield Components

4-CPA Concentration (mg/L)	Fruit Length (cm)	Fruit Weight ( g/fruit )	Marketable Yield (t/ha)	Total Yield (t/ha)	Reference
0 (Control)	-	-	-	-	[11]
50	-	-	-	-	[11]
75	-	-	-	-	[11]
100	Significant Increase	Significant Increase	Significant Increase	Significant Increase	[11]

Note: This table is a qualitative summary as the exact values were not provided in the abstract.

Table 2: Influence of 4-CPA on Summer-Grown Tomato Cultivars

Cultivar	4-CPA Concentration (mg/L)	Plant Height (cm)	Branches/Plant	Fruits/Plant	Fruit Weight/Plant (g)
Binatomato-3	0	-	-	-	-
Binatomato-3	25	-	-	-	-
Binatomato-3	50	-	-	-	-
Binatomato-3	100	83.98	13	20	844.88

Source: Adapted from Mahmood, S. and Bahar, M.R. (2008).[13]

IV. Visualizations

Signaling Pathway of Synthetic Auxins

Caption: Simplified signaling pathway of synthetic auxins in a plant cell.

Experimental Workflow for Field Application of Cloxyfonac

Caption: General experimental workflow for a field trial of Cloxyfonac.

References

• 1. Cloxyfonac [sitem.herts.ac.uk]
• 2. Cloxyfonac-sodium [sitem.herts.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Plant Growth Promoter- 2,4-D - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [hr.plant-growth-regulator.com]
• 5. 2,4-D - Cultivar Magazine [revistacultivar.com]
• 6. Auxin | Definition, Functions, & Uses | Britannica [britannica.com]
• 7. [PDF] Roles of Auxin in the Growth, Development, and Stress Tolerance of Horticultural Plants | Semantic Scholar [semanticscholar.org]
• 8. Understanding Tomato Fruit Set // Missouri Produce Growers Bulletin // Integrated Pest Management, University of Missouri [ipm.missouri.edu]
• 9. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]
• 10. californiaagriculture.org [californiaagriculture.org]
• 11. hortson.org.ng [hortson.org.ng]
• 12. researchgate.net [researchgate.net]
• 13. RESPONSE OF 4-CPA ON THE YIELD OF SUMMER-GROWN TOMATOES | International Society for Horticultural Science [ishs.org]
• 14. horticultureresearch.net [horticultureresearch.net]

Application Notes: Analytical Methods for the Detection of Cloxyfonac in Soil

Introduction

Cloxyfonac, a synthetic auxin herbicide belonging to the phenoxyacetic acid class, is utilized for controlling broadleaf weeds. Monitoring its residues in soil is crucial for assessing environmental persistence, potential carryover to subsequent crops, and overall environmental impact. The analysis of Cloxyfonac in soil presents challenges due to the complex nature of the soil matrix, which consists of varied organic and inorganic materials. These components can strongly bind to the analyte and interfere with accurate quantification.[1][2] This document provides detailed protocols for the extraction, cleanup, and quantification of Cloxyfonac in soil using modern analytical techniques.

Analytical Challenges and Strategies

The primary challenges in analyzing Cloxyfonac from soil samples are achieving efficient extraction from the complex matrix and minimizing interferences during instrumental analysis. Soil's active sites (polar, non-polar, and ionic) can retain pesticides, making extraction difficult.[1]

• Extraction: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become a prominent technique for multi-residue pesticide analysis in soil due to its speed, cost-effectiveness, and minimal solvent usage.[2][3] For acidic herbicides like Cloxyfonac, modifications such as the addition of water to dry soil and the use of acidified organic solvents are often necessary to improve extraction efficiency.[4][5]

• Cleanup: After extraction, a cleanup step is essential to remove co-extracted matrix components that can interfere with detection. Dispersive solid-phase extraction (d-SPE) is commonly employed in QuEChERS protocols, using sorbents like C18 to remove non-polar interferences and Primary Secondary Amine (PSA) to remove organic acids and polar components.

• Detection:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the preferred technique for the analysis of polar and semi-polar compounds like Cloxyfonac.[6] It offers high sensitivity and selectivity, allowing for accurate quantification at low concentrations.

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for volatile and semi-volatile compounds. However, acidic herbicides like Cloxyfonac are non-volatile and require a derivatization step to convert them into a more volatile form (e.g., an ester) before analysis.[7][8]

Quantitative Data Summary

The following table summarizes typical performance characteristics for the analytical methods described. These values are representative for the analysis of acidic herbicides in soil and should be validated in the specific laboratory setting.

Parameter	Method 1: Modified QuEChERS with LC-MS/MS	Method 2: Solvent Extraction with GC-MS (after Derivatization)
Analyte Class	Phenoxyacetic Acid Herbicides	Phenoxyacetic Acid Herbicides (as methyl/ethyl esters)
Limit of Detection (LOD)	0.5 - 5.0 µg/kg	1.0 - 10.0 µg/kg
Limit of Quantification (LOQ)	3.0 - 10.0 µg/kg[5]	5.0 - 25.0 µg/kg
Recovery (%)	70 - 120%[5][9]	70 - 110%
Relative Standard Deviation (RSD)	≤ 20%[5][9]	≤ 20%

Experimental Protocols

Protocol 1: Modified QuEChERS Extraction and LC-MS/MS Analysis

This protocol describes a modified QuEChERS method suitable for extracting Cloxyfonac from soil, followed by analysis using LC-MS/MS.

1. Materials and Reagents

• Equipment: Homogenizer/blender, centrifuge (capable of ≥5000 rcf), vortex mixer, mechanical shaker, analytical balance, 50 mL polypropylene centrifuge tubes, autosampler vials.

• Solvents & Chemicals: Acetonitrile (ACN, HPLC grade), water (ultrapure), acetic acid (glacial), anhydrous magnesium sulfate (MgSO₄), sodium acetate (NaOAc), C18 sorbent for d-SPE, Cloxyfonac analytical standard.

• Standard Solutions: Prepare stock and working standard solutions of Cloxyfonac in acetonitrile. Prepare matrix-matched calibration standards for quantification.

2. Soil Sample Preparation

• Air-dry the soil sample in a well-ventilated area, avoiding direct sunlight.

• Remove any large debris such as stones and plant material.[10]

• Grind the air-dried soil and pass it through a 2 mm sieve to ensure homogeneity.[10]

• Store the prepared sample in a sealed container until extraction.

3. Extraction Procedure

• Weigh 10 g of the prepared soil sample into a 50 mL centrifuge tube.[5]

• Add 10 mL of ultrapure water to the tube, vortex for 1 minute, and let it stand for 10 minutes to hydrate the soil.[5]

• Add 10 mL of acetonitrile containing 1% acetic acid (v/v).[5]

• Cap the tube tightly and shake vigorously on a mechanical shaker for 15 minutes.[5]

• Add 4 g of anhydrous MgSO₄ and 1.7 g of sodium acetate to the tube.[5]

• Immediately cap and vortex for 1 minute to prevent the agglomeration of salts.

• Centrifuge the tube at ≥5000 rcf for 5 minutes.[1]

4. Dispersive SPE (d-SPE) Cleanup

• Transfer a 1 mL aliquot of the upper acetonitrile supernatant to a 2 mL microcentrifuge tube containing 150 mg of anhydrous MgSO₄ and 50 mg of C18 sorbent.[4]

• Vortex the tube for 30 seconds.[1]

• Centrifuge at ≥5000 rcf for 2 minutes.[1]

• Filter the resulting supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[5]

5. LC-MS/MS Analysis

• LC Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 95% A, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI), Negative.

• Detection: Multiple Reaction Monitoring (MRM). Monitor at least two specific precursor-product ion transitions for Cloxyfonac for quantification and confirmation.

Protocol 2: Solvent Extraction, Derivatization, and GC-MS Analysis

This protocol is an alternative for laboratories equipped with GC-MS. It requires a derivatization step to make Cloxyfonac sufficiently volatile for gas chromatography.

1. Materials and Reagents

• Equipment: As in Protocol 1, plus a heating block or water bath.

• Solvents & Chemicals: Methanol, ethyl acetate, hydrochloric acid (HCl), derivatization agent (e.g., BF₃-Methanol solution or an alkylchloroformate), sodium sulfate (anhydrous), Cloxyfonac analytical standard.

2. Soil Sample Preparation and Extraction

• Prepare the soil sample as described in Protocol 1 (Section 2).

• Weigh 10 g of soil into a 50 mL centrifuge tube.

• Add 20 mL of ethyl acetate and shake on a mechanical shaker for 1 hour.

• Centrifuge at 5000 rcf for 5 minutes and collect the supernatant.

• Repeat the extraction with another 20 mL of ethyl acetate.

• Combine the supernatants and evaporate to near dryness under a gentle stream of nitrogen.

3. Derivatization

• Reconstitute the dried extract in 2 mL of methanol.

• Add 1 mL of the derivatization agent (e.g., 14% BF₃-Methanol).

• Cap the vial tightly and heat at 60°C for 30 minutes in a heating block.

• After cooling, add 5 mL of saturated sodium chloride solution and 2 mL of hexane.

• Vortex for 1 minute and allow the layers to separate.

• Transfer the upper hexane layer, which contains the Cloxyfonac-methyl ester, to a clean vial.

• Dry the hexane extract by passing it through a small column of anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL for GC-MS analysis.

4. GC-MS Analysis

• GC Column: DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250°C.

• Oven Program: Start at 80°C, hold for 1 min, ramp at 20°C/min to 200°C, then ramp at 10°C/min to 280°C, hold for 5 min.

• MS Transfer Line: 280°C.

• Ion Source: 230°C.

• Ionization Mode: Electron Ionization (EI), 70 eV.

• Detection: Selected Ion Monitoring (SIM) of characteristic ions for the Cloxyfonac derivative.

Visualizations

Caption: High-level workflow from sample collection to final report.

Caption: Detailed steps of the modified QuEChERS procedure.

Caption: Decision tree for selecting the appropriate analytical instrument.

References

• 1. unitedchem.com [unitedchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. iris.unito.it [iris.unito.it]
• 5. Simultaneous Determination of Multiresidues of Pesticides and Veterinary Drugs in Agricultural Soil Using QuEChERS and UHPLC–MS/MS | MDPI [mdpi.com]
• 6. recipp.ipp.pt [recipp.ipp.pt]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. epa.gov [epa.gov]
• 10. openknowledge.fao.org [openknowledge.fao.org]

Application Notes and Protocols for Cloxyfonac in Aubergine Fruit Size Enhancement

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cloxyfonac, a synthetic auxin, has demonstrated potential as a plant growth regulator for improving the fruit size and overall yield of aubergine (Solanum melongena). As a member of the aryloxyalkanoic acid class of auxins, Cloxyfonac mimics the physiological effects of endogenous auxins, primarily indole-3-acetic acid (IAA). These effects include the promotion of cell division and expansion, which are critical processes in fruit development. The application of exogenous auxins like Cloxyfonac can lead to increased fruit set, weight, and size, particularly under suboptimal growing conditions that may hinder natural pollination and fruit development.

This document provides detailed application notes and experimental protocols for the use of Cloxyfonac to enhance fruit size in aubergines, based on available scientific literature. Due to the limited availability of comprehensive quantitative data for a range of Cloxyfonac concentrations, data from studies on the closely related auxin analogue, 4-Chlorophenoxyacetic acid (4-CPA), is included for illustrative purposes and to provide a basis for dose-response experimentation.

Mechanism of Action: The Auxin Signaling Pathway

Cloxyfonac, as an auxin mimic, influences fruit development by modulating gene expression through the canonical auxin signaling pathway. This pathway involves a relatively small number of core components that facilitate a rapid switch from transcriptional repression to gene activation.

At low auxin concentrations, Auxin/Indole-3-Acetic Acid (Aux/IAA) proteins act as transcriptional repressors by binding to Auxin Response Factors (ARFs), preventing them from activating auxin-responsive genes. When Cloxyfonac is introduced, it acts as a "molecular glue," promoting the interaction between the TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-box) receptor complex and the Aux/IAA repressor proteins. This interaction leads to the ubiquitination and subsequent degradation of the Aux/IAA repressors by the 26S proteasome. The degradation of Aux/IAA repressors liberates the ARF transcription factors, allowing them to bind to auxin-responsive elements in the promoters of target genes and initiate the transcription of genes involved in cell division, expansion, and differentiation, ultimately leading to fruit growth.

Figure 1: Simplified Auxin (Cloxyfonac) Signaling Pathway.

Quantitative Data on Auxin Application in Aubergine

While specific studies detailing a range of Cloxyfonac concentrations on aubergine fruit dimensions are limited, research has shown that a concentration of 490 mg/L of Cloxyfonac resulted in a higher marketable yield in eggplant. To illustrate the potential dose-dependent effects on fruit size, the following table summarizes data from a study on the application of other synthetic auxins, NAA and 2,4-D, to brinjal (aubergine). This data can serve as a reference for designing experiments with Cloxyfonac.

Treatment (Plant Growth Regulator)	Concentration (ppm)	Mean Fruit Length (cm)	Mean Fruit Girth (cm)	Mean Fruit Fresh Weight (g)
Control	0	8.50	14.20	50.33
NAA	20	9.10	15.80	55.67
NAA	40	9.63	16.50	58.00
NAA	60	9.87	17.00	56.33
2,4-D	2	9.33	16.10	56.00
2,4-D	4	10.20	16.80	57.33
2,4-D	6	9.50	16.30	57.67

Note: This table is adapted from a study on NAA and 2,4-D and is intended to be illustrative of the potential effects of auxins on aubergine fruit size. Optimal concentrations for Cloxyfonac may vary.

Experimental Protocols

The following protocols provide a framework for conducting experiments to evaluate the efficacy of Cloxyfonac in improving aubergine fruit size.

Preparation of Cloxyfonac Solutions

Materials:

• Cloxyfonac (or its sodium salt)

• Distilled water

• Analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bar

• pH meter (optional)

• Surfactant (e.g., Tween 20)

Procedure:

• Calculate the required mass of Cloxyfonac: To prepare a stock solution (e.g., 1000 mg/L or 1000 ppm), weigh the appropriate amount of Cloxyfonac powder.

• Dissolve the Cloxyfonac: Add the weighed Cloxyfonac to a beaker with a portion of the final volume of distilled water. If using the acid form, it may be necessary to add a small amount of a suitable solvent like ethanol or an alkali (e.g., NaOH) to aid dissolution before adding to water. Place the beaker on a magnetic stirrer until the compound is fully dissolved.

• Prepare the final volume: Transfer the dissolved Cloxyfonac solution to a volumetric flask and add distilled water to the mark to achieve the desired final concentration.

• Prepare working solutions: Create a dilution series from the stock solution to obtain the desired experimental concentrations (e.g., 50, 100, 200, 400, 500 ppm).

• Add surfactant: Just before application, add a non-ionic surfactant (e.g., 0.05-0.1% v/v Tween 20) to the working solutions to improve adhesion to the plant surface.

Application of Cloxyfonac to Aubergine Flowers

Materials:

• Aubergine plants at the flowering stage

• Prepared Cloxyfonac working solutions

• Handheld sprayer or micropipette

• Labeling materials

• Personal Protective Equipment (PPE): gloves, safety glasses

Procedure:

• Timing of application: Apply Cloxyfonac to newly opened flowers. Applications can be made from anthesis (flower opening) up to 4 days after. For a continuous effect throughout the flowering period, weekly applications are recommended.

• Application method:

  • Foliar Spray: Use a handheld sprayer to apply a fine mist of the Cloxyfonac solution directly onto the open flowers and surrounding foliage. Ensure thorough coverage but avoid runoff.

  • Direct Flower Application: For more precise application, use a micropipette to apply a small, known volume (e.g., 10-20 µL) of the Cloxyfonac solution directly to the ovary of the flower.

• Control Group: Treat a group of plants with a solution containing only distilled water and the surfactant to serve as a control.

• Replication: Ensure that each treatment (including the control) is applied to a sufficient number of plants to allow for statistical analysis of the results.

• Labeling: Clearly label all treated plants with the concentration of Cloxyfonac applied and the date of application.

Data Collection and Analysis

Parameters to Measure:

• Fruit Set Percentage: The number of fruits developed per 100 flowers.

• Fruit Dimensions: At maturity, measure the length and diameter of each fruit using calipers.

• Fruit Weight: Weigh each mature fruit using an analytical balance.

• Total Yield: Calculate the total weight of fruits harvested per plant.

Data Analysis:

• Record all measurements in a spreadsheet.

• Calculate the mean and standard deviation for each parameter for each treatment group.

• Perform statistical analysis (e.g., ANOVA followed by a post-hoc test like Tukey's HSD) to determine if there are significant differences between the treatment groups and the control.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for an experiment evaluating the effect of Cloxyfonac on aubergine fruit size.

Application Note: High-Performance Liquid Chromatography for the Analysis of Cloxyfonac

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed application note and protocol for the quantitative analysis of Cloxyfonac in pharmaceutical formulations and biological matrices using High-Performance Liquid Chromatography (HPLC). The method described is adapted from validated protocols for the structurally related compound, Diclofenac, and is intended to serve as a robust starting point for method development and validation for Cloxyfonac.

Introduction

Cloxyfonac is a non-steroidal anti-inflammatory drug (NSAID) that requires accurate and precise quantification for quality control, formulation development, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used analytical technique for the determination of NSAIDs due to its sensitivity, specificity, and reliability.[1][2] This application note outlines a reversed-phase HPLC (RP-HPLC) method for the analysis of Cloxyfonac.

The provided method is based on established and validated analytical procedures for Diclofenac, a compound with a similar chemical structure.[1][3][4] The protocol includes sample preparation, chromatographic conditions, and method validation parameters that are expected to be applicable to Cloxyfonac with minimal optimization.

Experimental

2.1. Instrumentation and Materials

• HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector is required.[1][5]

• Chromatographic Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for optimal separation.[5][6]

• Chemicals and Reagents:

  • Cloxyfonac reference standard

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Potassium dihydrogen phosphate (KH2PO4) or Sodium dihydrogen phosphate (NaH2PO4) (analytical grade)[2][5]

  • Orthophosphoric acid (analytical grade)

  • Water (HPLC grade)

2.2. Chromatographic Conditions

The following chromatographic conditions are recommended as a starting point for the analysis of Cloxyfonac:

Parameter	Recommended Condition
Mobile Phase	A mixture of Acetonitrile and a phosphate buffer (e.g., 20mM KH2PO4, pH adjusted to 3.0 with orthophosphoric acid) in a ratio of approximately 60:40 (v/v).[2]
Flow Rate	1.0 mL/min[7]
Column Temperature	Ambient or controlled at 25 °C
Detection Wavelength	276 nm or 281 nm are common for related compounds and should be evaluated for Cloxyfonac.[3][8]
Injection Volume	20 µL[1]
Run Time	Approximately 10 minutes, or until the analyte has eluted.

2.3. Preparation of Standard and Sample Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Cloxyfonac reference standard and dissolve it in a 10 mL volumetric flask with methanol or the mobile phase.[7]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations within the expected linear range (e.g., 1-100 µg/mL).[2][6]

• Sample Preparation (from Pharmaceutical Dosage Forms):

  • Weigh and finely powder a representative number of tablets (e.g., 20).

  • Accurately weigh a portion of the powder equivalent to a single dose of Cloxyfonac and transfer it to a volumetric flask.

  • Add the mobile phase to the flask, sonicate for 15-20 minutes to ensure complete dissolution, and then dilute to the mark.

  • Filter the solution through a 0.45 µm syringe filter before injection into the HPLC system.[1]

• Sample Preparation (from Biological Matrices - e.g., Plasma):

  • Protein Precipitation: To 1 mL of plasma, add 2 mL of acetonitrile. Vortex for 1 minute and then centrifuge at high speed (e.g., 10,000 rpm) for 10 minutes. Collect the supernatant and evaporate it to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase.[9]

  • Liquid-Liquid Extraction (LLE): To 1 mL of plasma, add a suitable internal standard and an extraction solvent (e.g., a mixture of hexane and isopropanol).[8] Vortex and centrifuge to separate the layers. Transfer the organic layer to a new tube and evaporate to dryness. Reconstitute the residue in the mobile phase.

  • Solid-Phase Extraction (SPE): Condition an appropriate SPE cartridge (e.g., C18) with methanol and water. Load the plasma sample, wash the cartridge to remove interferences, and then elute the analyte with a suitable solvent like methanol. Evaporate the eluate and reconstitute the residue in the mobile phase.[9]

Method Validation

The analytical method should be validated according to the International Council for Harmonisation (ICH) guidelines.[1][6] The following parameters should be assessed:

• Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is typically assessed by analyzing blank and placebo samples to ensure no interfering peaks are present at the retention time of the analyte.[6]

• Linearity: The linearity of the method should be established by analyzing a series of standard solutions at different concentrations. The calibration curve is generated by plotting the peak area against the concentration, and the correlation coefficient (r²) should be close to 1.0.[1][6]

• Accuracy: The accuracy of the method is determined by recovery studies, where a known amount of the analyte is spiked into a placebo or blank matrix and the recovery is calculated. The mean recovery should be within an acceptable range (e.g., 98-102%).[1][7]

• Precision: The precision of the method is evaluated by performing repeated analyses of the same sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision). The relative standard deviation (%RSD) should be within acceptable limits (typically <2%).[1][7]

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest concentration of the analyte that can be detected, while the LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[1][6] These are often calculated based on the standard deviation of the response and the slope of the calibration curve.[6]

3.1. Expected Performance Characteristics (Based on Diclofenac Data)

The following table summarizes the typical quantitative data obtained from validated HPLC methods for the analysis of Diclofenac, which can be used as a benchmark for the Cloxyfonac method.

Parameter	Expected Range
Linearity Range	10 - 200 µg/mL[1][10]
Correlation Coefficient (r²)	> 0.999[7]
LOD	0.006 - 12.5 ng/mL[1][5]
LOQ	0.020 - 75 ng/mL[4][5]
Accuracy (% Recovery)	97.91% - 100.39%[7]
Precision (%RSD)	< 2%[7]
Retention Time	Dependent on specific conditions, but typically between 3 - 10 minutes.

Visualized Protocols

4.1. Experimental Workflow for Cloxyfonac Analysis

Caption: HPLC Analysis Workflow for Cloxyfonac.

4.2. Logical Flow for HPLC Method Validation

Caption: Logical Flow of HPLC Method Validation.

Conclusion

The described RP-HPLC method provides a robust and reliable framework for the quantitative analysis of Cloxyfonac. By adapting established protocols for the structurally similar compound Diclofenac, this application note offers a comprehensive guide for researchers and scientists in pharmaceutical development and quality control. The method is expected to demonstrate excellent performance in terms of specificity, linearity, accuracy, and precision upon validation. The provided workflows and protocols can be readily implemented in a laboratory setting for the routine analysis of Cloxyfonac.

References

• 1. Development and validation of a new HPLC analytical method for the determination of diclofenac in tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. turkjps.org [turkjps.org]
• 4. researchgate.net [researchgate.net]
• 5. ltrafiltration-based sample preparation and HPLC-UV determination of diclofenac in human plasma samples - PMC [pmc.ncbi.nlm.nih.gov]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. Simple RP-HPLC method for Aceclofenac quantitative analysis in pharmaceutical tablets [pharmacia.pensoft.net]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Cloxyfonac Application Notes and Protocols for Optimal Plant Response

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cloxyfonac, a synthetic auxin, is a plant growth regulator utilized to enhance fruit set, development, and overall yield in various horticultural crops. As a phenoxyacetic acid derivative, its mechanism of action mimics that of endogenous auxin, influencing cell division, elongation, and differentiation. The timing and concentration of Cloxyfonac application are critical determinants of its efficacy, with optimal parameters varying by plant species and desired physiological outcome. These application notes provide a comprehensive overview of Cloxyfonac's effects, detailed experimental protocols, and an illustration of its signaling pathway to guide researchers in its effective use for promoting optimal plant responses.

Data Presentation

The following tables summarize quantitative data on the effects of Cloxyfonac and a structurally related synthetic auxin, 4-Chlorophenoxyacetic acid (4-CPA), on key yield parameters in eggplant and tomato.

Table 1: Effect of Cloxyfonac on Marketable Yield of Eggplant

Treatment	Concentration (mg·L⁻¹)	Application Interval	Marketable Yield
Cloxyfonac	490	Every five days	Higher than other treatments
4-CPA	-	-	Similar fruit set and development to Cloxyfonac
CPPU	-	-	-

Data from a study on eggplant grown in a plastic house under low light intensity and low temperature conditions. The study concluded that Cloxyfonac at 490 mg·L⁻¹ produced a higher marketable yield compared to other plant growth regulators tested.[1]

Table 2: Effect of 4-Chlorophenoxyacetic Acid (4-CPA) on Tomato Yield Components

Treatment	Concentration (ppm)	Application Timing	Key Outcomes
4-CPA	75	During anthesis	Enhanced fruit set, reduced time to maturity, increased yield
4-CPA	-	One week after anthesis	Less effective than application during anthesis

This study on the 'Improved Pope' variety of tomato demonstrated that 4-CPA application was most effective at enhancing yield when applied during the flowering stage (anthesis).[2][3]

Experimental Protocols

The following are detailed methodologies for the preparation and application of Cloxyfonac to elicit optimal plant responses.

Protocol 1: Preparation of Cloxyfonac Foliar Spray Solution

Objective: To prepare a stable and effective aqueous solution of Cloxyfonac for foliar application.

Materials:

• Cloxyfonac (analytical grade)

• Distilled or deionized water

• Surfactant (e.g., Tween 20)

• Magnetic stirrer and stir bar

• pH meter

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

• Volumetric flasks and graduated cylinders

• Personal Protective Equipment (PPE): gloves, safety glasses, lab coat

Procedure:

• Determine the required concentration: Based on the target plant species and experimental design, calculate the mass of Cloxyfonac needed to achieve the desired concentration (e.g., 490 mg·L⁻¹ for eggplant).

• Dissolution: In a volumetric flask, dissolve the calculated amount of Cloxyfonac in a small volume of distilled water. Cloxyfonac is typically used as a sodium salt which is soluble in water.[1]

• Add Surfactant: Add a non-ionic surfactant, such as Tween 20, to the solution at a concentration of 0.05-0.1% (v/v). The surfactant improves the wetting and spreading of the solution on the leaf surface, enhancing absorption.

• Adjust pH: Measure the pH of the solution and adjust it to a range of 6.0-7.0 using dilute HCl or NaOH. This pH range is generally optimal for foliar uptake in most plant species.

• Final Volume: Bring the solution to the final desired volume with distilled water.

• Mixing: Stir the solution thoroughly using a magnetic stirrer until all components are completely dissolved and the solution is homogenous.

• Storage: Use the freshly prepared solution for immediate application. If short-term storage is necessary, keep the solution in a cool, dark place for no more than 24 hours.

Protocol 2: Foliar Application of Cloxyfonac for Enhanced Fruit Set

Objective: To apply Cloxyfonac solution to plant foliage at the optimal time to promote fruit set and development.

Materials:

• Prepared Cloxyfonac solution

• Handheld sprayer or a backpack sprayer with a fine-mist nozzle

• Personal Protective Equipment (PPE)

• Experimental plants at the appropriate growth stage

Procedure:

• Timing of Application: The timing of application is crucial for optimal results.

  • For crops like tomato and eggplant, the ideal application time is during flowering (anthesis).[2][3]

  • Application should be performed on healthy, unstressed plants, typically in the early morning or late afternoon to maximize uptake and minimize evaporation.[4]

• Application Method:

  • Calibrate the sprayer to ensure a uniform and fine mist.

  • Apply the Cloxyfonac solution to the entire plant, ensuring thorough coverage of both the upper and lower surfaces of the leaves and the flower clusters.

  • Spray until the point of runoff, but avoid excessive dripping from the leaves.

• Environmental Conditions:

  • Avoid application during periods of high wind to prevent drift.

  • Do not apply if rain is expected within 4-6 hours, as this can wash the solution off the leaves.

  • Optimal temperature for application is generally between 15-25°C.

• Repeat Applications:

  • Depending on the crop and desired outcome, repeat applications may be necessary. For instance, in eggplant, applications every five days have been shown to be effective.[1]

• Control Group: For experimental purposes, a control group of plants should be sprayed with a solution containing only water and the surfactant to accurately assess the effects of Cloxyfonac.

• Post-Application Monitoring:

  • Monitor the plants regularly for any signs of phytotoxicity, such as leaf curling, yellowing, or stunting.

  • Collect data on relevant parameters such as the number of flowers, fruit set percentage, fruit size, and total yield at appropriate intervals.

Mandatory Visualization

Signaling Pathway of Cloxyfonac (Synthetic Auxin)

Caption: Canonical auxin signaling pathway initiated by Cloxyfonac.

Experimental Workflow for Cloxyfonac Application

Caption: Generalized workflow for Cloxyfonac application experiments.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. hortson.org.ng [hortson.org.ng]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]

Application Notes and Protocols for the Synthesis of Cloxyfonac

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the laboratory-scale synthesis of Cloxyfonac, also known as 2-[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid, for experimental purposes. The described methodology is a two-step process involving a Williamson ether synthesis to form an intermediate, followed by the selective reduction of an aldehyde to yield the final product.

Chemical Information

Property	Value
IUPAC Name	2-[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid
Synonyms	Cloxyfonac, (4-Chloro-2-hydroxymethylphenoxy)acetic acid
CAS Number	6386-63-6[1][2]
Molecular Formula	C₉H₉ClO₄[2]
Molecular Weight	216.62 g/mol [2]

Experimental Protocols

Overall Synthesis Workflow

The synthesis of Cloxyfonac is proposed via a two-step reaction sequence starting from 4-chloro-2-hydroxybenzaldehyde.

Caption: Proposed two-step synthesis of Cloxyfonac.

Step 1: Synthesis of (4-chloro-2-formylphenoxy)acetic acid (Intermediate)

This step involves the Williamson ether synthesis, a well-established method for forming ethers from an alkoxide and an organohalide. Here, the sodium salt of 4-chloro-2-hydroxybenzaldehyde reacts with chloroacetic acid.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
4-chloro-2-hydroxybenzaldehyde	156.57	10.0 g	0.064
Sodium Hydroxide (NaOH)	40.00	5.12 g	0.128
Chloroacetic Acid	94.50	6.05 g	0.064
Deionized Water	18.02	150 mL	-
Concentrated HCl	36.46	As needed	-
Diethyl Ether	74.12	For extraction	-
Saturated Sodium Bicarbonate	84.01	For extraction	-

Protocol:

• In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 10.0 g (0.064 mol) of 4-chloro-2-hydroxybenzaldehyde and 5.12 g (0.128 mol) of sodium hydroxide in 100 mL of deionized water.

• To this solution, add 6.05 g (0.064 mol) of chloroacetic acid.

• Heat the reaction mixture to reflux (approximately 90-100°C) and maintain for 3-4 hours.[3][4] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (1:1).

• After the reaction is complete, cool the mixture to room temperature.

• Acidify the solution to a pH of 2-3 by the slow addition of concentrated hydrochloric acid. A precipitate should form.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with cold deionized water.

• For further purification, the crude product can be recrystallized from hot water.

• Dry the purified (4-chloro-2-formylphenoxy)acetic acid in a vacuum oven.

Expected Yield: Based on analogous reactions, a yield of 55-85% can be anticipated.

Step 2: Synthesis of Cloxyfonac (2-[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid)

This step involves the selective reduction of the aldehyde group of the intermediate to a primary alcohol using sodium borohydride. Sodium borohydride is a milder reducing agent than lithium aluminum hydride and is selective for aldehydes and ketones over carboxylic acids.[5][6]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
(4-chloro-2-formylphenoxy)acetic acid	214.60	5.0 g	0.023
Sodium Borohydride (NaBH₄)	37.83	0.96 g	0.025
Methanol	32.04	100 mL	-
Deionized Water	18.02	100 mL	-
1 M Hydrochloric Acid (HCl)	36.46	As needed	-
Ethyl Acetate	88.11	For extraction	-
Anhydrous Sodium Sulfate	142.04	For drying	-

Protocol:

• In a 250 mL Erlenmeyer flask, dissolve 5.0 g (0.023 mol) of (4-chloro-2-formylphenoxy)acetic acid in 100 mL of methanol.

• Cool the solution in an ice bath to 0-5°C.

• Slowly add 0.96 g (0.025 mol) of sodium borohydride to the solution in small portions over 15-20 minutes, while maintaining the temperature below 10°C. Hydrogen gas will be evolved.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3 hours. Monitor the reaction by TLC using ethyl acetate:hexane (1:1) to confirm the disappearance of the starting material.

• Quench the reaction by the slow, careful addition of 1 M HCl until the pH of the solution is acidic (pH ~2-3). This will also neutralize any unreacted sodium borohydride.

• Remove the methanol from the reaction mixture using a rotary evaporator.

• Add 50 mL of deionized water to the residue and extract the aqueous solution three times with 50 mL portions of ethyl acetate.

• Combine the organic extracts and wash them with brine (saturated NaCl solution).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to yield the crude Cloxyfonac.

• The crude product can be purified by recrystallization from a suitable solvent system such as ethyl acetate/hexane or water.

Expected Yield: Reductions of this type typically proceed with high yields, often in the range of 85-95%.

Data Presentation

Table 1: Summary of Reaction Parameters

Step	Reaction Type	Key Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
1	Williamson Ether Synthesis	4-chloro-2-hydroxybenzaldehyde, Chloroacetic Acid, NaOH	Water	90-100	3-4	55-85
2	Aldehyde Reduction	(4-chloro-2-formylphenoxy)acetic acid, NaBH₄	Methanol	0 - RT	2-3	85-95

Table 2: Physicochemical Properties of Cloxyfonac

Property	Value
Appearance	White to off-white solid
Melting Point	Data not available in searched literature
Solubility	Soluble in methanol, ethanol, ethyl acetate.
¹H NMR	Spectral data available[7]
FTIR	Spectral data available[7]
Raman	Spectral data available[7]

Signaling Pathways and Experimental Logic

The synthesis of Cloxyfonac does not directly involve biological signaling pathways. However, the logic of the chemical synthesis is based on well-established organic chemistry principles. The following diagram illustrates the logical flow of the synthesis.

Caption: Logical workflow of the Cloxyfonac synthesis.

References

• 1. [4-Chloro-2-(hydroxymethyl) phenoxy]acetic acid (ring-¹³C₆, 99%) (hmcpa) - Cambridge Isotope Laboratories, CLM-6759-PK [isotope.com]
• 2. Cloxyfonac | C9H9ClO4 | CID 22883 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-[4-(Carb­oxy­meth­yl)phen­oxy]acetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Williamson Ether Synthesis [cs.gordon.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Sodium Borohydride [commonorganicchemistry.com]
• 7. spectrabase.com [spectrabase.com]

Measuring Cloxyfonac Uptake and Translocation in Plants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cloxyfonac is a synthetic auxin herbicide and plant growth regulator used to control broadleaf weeds.[1] Its efficacy is dependent on its absorption by the plant (uptake) and movement to its site of action (translocation).[2] Understanding the dynamics of Cloxyfonac uptake and translocation is crucial for optimizing its use, developing new formulations, and assessing its environmental fate.

This document provides detailed application notes and protocols for measuring Cloxyfonac uptake and translocation in plants. The methodologies described are based on established techniques for studying herbicides and plant growth regulators.[3][4]

Key Experimental Approaches

Two primary approaches are detailed for quantifying Cloxyfonac in plant tissues:

• Radiolabeling Studies: This classic and highly sensitive method involves using radiolabeled Cloxyfonac (e.g., ¹⁴C-Cloxyfonac) to trace its movement and accumulation in different plant parts.[3][5]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This powerful analytical technique allows for the precise quantification of non-radiolabeled Cloxyfonac and its potential metabolites.[6][7][8]

Data Presentation

Table 1: Hypothetical Cloxyfonac Uptake in Wheat (Radiolabeling Study)

Time (Hours After Treatment)	Cloxyfonac in Treated Leaf (%)	Cloxyfonac in Shoots (%)	Cloxyfonac in Roots (%)	Total Uptake (%)
6	95.2 ± 2.1	3.1 ± 0.5	1.7 ± 0.3	4.8 ± 0.8
12	89.5 ± 3.5	7.8 ± 1.2	2.7 ± 0.6	10.5 ± 1.8
24	82.1 ± 4.2	12.3 ± 2.1	5.6 ± 1.1	17.9 ± 3.2
48	75.8 ± 3.9	16.5 ± 2.8	7.7 ± 1.5	24.2 ± 4.3
72	68.3 ± 5.1	21.4 ± 3.4	10.3 ± 2.0	31.7 ± 5.4

Data are presented as the mean ± standard deviation of the percentage of applied radioactivity recovered in each plant part.

Table 2: Hypothetical Cloxyfonac Distribution in Soybean (LC-MS/MS Study)

Plant Tissue	Cloxyfonac Concentration (ng/g fresh weight)
Treated Leaf	1250.6 ± 150.2
Upper Leaves	85.3 ± 12.7
Stem	45.1 ± 8.9
Roots	25.8 ± 5.4
Nodules	5.2 ± 1.1

Data are presented as the mean ± standard deviation of Cloxyfonac concentration 48 hours after foliar application.

Experimental Protocols

Protocol 1: Radiolabeled Cloxyfonac Uptake and Translocation Study

Objective: To quantify the absorption and movement of ¹⁴C-Cloxyfonac in a model plant species.

Materials:

• ¹⁴C-Cloxyfonac (with a known specific activity)

• Non-radiolabeled Cloxyfonac

• Plant species of interest (e.g., wheat, soybean) grown in hydroponics or soil

• Micro-syringe

• Scintillation vials

• Liquid scintillation cocktail

• Liquid Scintillation Counter (LSC)

• Biological oxidizer

• Plant press and oven

• X-ray film or phosphor imager for autoradiography

Methodology:

• Plant Preparation: Grow healthy, uniform plants to the desired growth stage (e.g., 3-4 leaf stage).

• Treatment Solution Preparation: Prepare a treatment solution containing a known concentration of ¹⁴C-Cloxyfonac and non-radiolabeled Cloxyfonac in a suitable carrier (e.g., water with a surfactant). The final concentration should be representative of a field application rate.[9]

• Application: Apply a small, precise volume (e.g., 10 µL) of the treatment solution to the adaxial surface of a specific leaf (the "treated leaf").[3]

• Incubation: Place the treated plants back into their growing conditions for various time points (e.g., 6, 12, 24, 48, 72 hours).

• Harvesting and Sample Processing:

  • At each time point, carefully harvest the plants.

  • Wash the treated leaf with a mild detergent solution to remove any unabsorbed ¹⁴C-Cloxyfonac from the leaf surface. The wash solution is collected in a scintillation vial for counting.

  • Section the plant into different parts: treated leaf, shoots above the treated leaf, shoots below the treated leaf, and roots.

• Quantification by Liquid Scintillation Counting:

  • Place the washed treated leaf, other shoot parts, and roots into separate combustion cones for a biological oxidizer.

  • Combust the samples to release ¹⁴CO₂ which is then trapped in a scintillation cocktail.

  • Quantify the radioactivity in each sample using a Liquid Scintillation Counter.

  • Also, count the radioactivity in the leaf wash solution.

• Data Analysis:

  • Calculate the total amount of ¹⁴C-Cloxyfonac absorbed as the sum of radioactivity in all plant parts.

  • Express the amount in each plant part as a percentage of the total absorbed radioactivity to determine the translocation pattern.

• Autoradiography (Optional):

  • Press and dry a separate set of treated plants at each time point.

  • Expose the dried plants to X-ray film or a phosphor imager screen to visualize the distribution of the radiolabel.[4]

Protocol 2: Cloxyfonac Quantification by LC-MS/MS

Objective: To determine the concentration of Cloxyfonac in various plant tissues using LC-MS/MS.

Materials:

• Cloxyfonac analytical standard

• Internal standard (e.g., a stable isotope-labeled Cloxyfonac)

• Plant tissues from Cloxyfonac-treated plants

• Homogenizer

• Centrifuge

• Solid-phase extraction (SPE) cartridges

• Acetonitrile, methanol, formic acid (LC-MS grade)

• Ultrapure water

• LC-MS/MS system

Methodology:

• Sample Collection and Preparation:

  • Harvest plant tissues (leaves, stems, roots) at desired time points after Cloxyfonac application.

  • Flash-freeze the samples in liquid nitrogen and store them at -80°C until analysis.

  • Weigh a precise amount of frozen tissue (e.g., 100 mg).

• Extraction:

  • Add a known amount of internal standard to the tissue sample.

  • Add an extraction solvent (e.g., acetonitrile/water with 1% formic acid).

  • Homogenize the sample thoroughly.

  • Centrifuge the homogenate to pellet the solid debris.

  • Collect the supernatant.

• Purification (Solid-Phase Extraction):

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange) with methanol and then water.

  • Load the supernatant onto the SPE cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the Cloxyfonac and internal standard with a suitable solvent (e.g., methanol with 5% ammonium hydroxide).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate Cloxyfonac from other plant components using a suitable C18 column and a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid).

  • Detect and quantify Cloxyfonac and the internal standard using the mass spectrometer in multiple reaction monitoring (MRM) mode.

• Data Analysis:

  • Create a calibration curve using the Cloxyfonac analytical standard.

  • Calculate the concentration of Cloxyfonac in the original plant tissue based on the peak area ratio of the analyte to the internal standard and the calibration curve.

Visualizations

Caption: Workflow for Radiolabeled Cloxyfonac Uptake Study.

Caption: Workflow for Cloxyfonac Analysis by LC-MS/MS.

Caption: Cloxyfonac Translocation Pathway in a Plant.

References

• 1. Cloxyfonac [sitem.herts.ac.uk]
• 2. Translocation in plants | PPTX [slideshare.net]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. selcia.com [selcia.com]
• 6. Auxin Analysis | Plant Metabolomics Facility [metabolomics.cfans.umn.edu]
• 7. mdpi.com [mdpi.com]
• 8. Cytokinin profiling in plant tissues using ultra-performance liquid chromatography-electrospray tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. phytotechlab.com [phytotechlab.com]

Technical Notes & Optimization

Technical Support Center: Cloxyfonac Solubility

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to Cloxyfonac solubility in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: I am having trouble dissolving Cloxyfonac in water. Isn't it supposed to be water-soluble?

A1: While some sources describe Cloxyfonac as highly soluble in water, you may still encounter challenges under specific experimental conditions.[1] Factors that can influence solubility include:

• pH of the solution: Cloxyfonac is a carboxylic acid. Its solubility is highly dependent on the pH of the aqueous medium.

• Concentration: You might be trying to prepare a solution that is above its saturation point at a given temperature and pH.

• Temperature: Solubility of solid solutes in liquid solvents generally increases with temperature.

• Purity of the compound: Impurities can affect the solubility of the active pharmaceutical ingredient (API).

• Physical form: The crystalline structure of the solid Cloxyfonac can influence its dissolution rate and solubility.

It is also common practice to formulate Cloxyfonac as its sodium salt (Cloxyfonac-sodium) to improve its aqueous solubility.[2][3][4]

Q2: What is the first step I should take if I observe poor solubility?

A2: The first step is to verify and optimize the pH of your solution. Since Cloxyfonac has an acidic carboxylic group, its solubility will significantly increase in a basic pH environment due to the formation of its more soluble salt form.

Recommended Action:

• Prepare a suspension of Cloxyfonac in water.

• Gradually add a base (e.g., 0.1 M NaOH) while monitoring the pH and observing the dissolution.

• Determine the pH at which Cloxyfonac completely dissolves. This will give you an indication of the required pH for your desired concentration.

Troubleshooting Guide: Enhancing Cloxyfonac Solubility

If pH adjustment alone is insufficient or not suitable for your experimental setup, several other techniques can be employed to enhance the solubility of poorly water-soluble drugs.[5]

Method 1: Salt Formation

Formation of a salt is a common and effective method to increase the solubility of acidic or basic drugs. Cloxyfonac is commercially available as its sodium salt, which is more soluble in water.[2][3][4]

Experimental Protocol: In-situ Salt Formation

• Preparation: Disperse the Cloxyfonac acid in the desired aqueous buffer.

• Titration: Add a stoichiometric amount of a suitable base (e.g., sodium hydroxide, potassium hydroxide) to neutralize the carboxylic acid group.

• Equilibration: Stir the solution until the solid is completely dissolved. Gentle heating may be applied if necessary, but monitor for any potential degradation.

• Final pH Adjustment: Adjust the final pH of the solution as required for your experiment.

Method 2: Co-solvency

The addition of a water-miscible organic solvent, or co-solvent, can increase the solubility of hydrophobic compounds by reducing the polarity of the aqueous environment.[6][7]

Commonly Used Co-solvents:

• Polyethylene Glycols (PEGs), e.g., PEG 400

• Propylene Glycol

• Ethanol

• Glycerol

Experimental Protocol: Determining Optimal Co-solvent Concentration

• Solvent Selection: Prepare a series of aqueous solutions with varying concentrations of a selected co-solvent (e.g., 10%, 20%, 30% v/v PEG 400 in water).

• Saturation Solubility: Add an excess amount of Cloxyfonac to each co-solvent mixture.

• Equilibration: Agitate the samples at a constant temperature until equilibrium is reached (typically 24-48 hours).

• Analysis: Filter the suspensions and analyze the concentration of dissolved Cloxyfonac in the supernatant using a suitable analytical method (e.g., HPLC-UV).

• Data Comparison: Plot the solubility of Cloxyfonac as a function of the co-solvent concentration to identify the optimal ratio.

Table 1: Example of Co-solvent Effect on the Solubility of a Structurally Similar NSAID (Diclofenac)

Co-solvent System	Diclofenac Solubility (wt.%)
Water	< 0.1
Propylene Glycol	~40
PEG 400	~40
2-Propanol	~1

Note: This data is for Diclofenac and serves as an illustrative example of the potential magnitude of solubility enhancement with co-solvents.[8] Researchers should perform similar studies for Cloxyfonac.

Method 3: Particle Size Reduction

Reducing the particle size of a drug increases its surface area, which can lead to a faster dissolution rate.[6][9] Techniques like micronization and nanosuspension are commonly used.[10][11]

Experimental Workflow: Particle Size Reduction by Wet Milling

Caption: Workflow for enhancing solubility via particle size reduction.

Method 4: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with poorly soluble drugs, effectively encapsulating the hydrophobic molecule within their cavity and increasing its apparent water solubility.[10]

Experimental Protocol: Cyclodextrin Complexation

• Cyclodextrin Selection: Choose a suitable cyclodextrin (e.g., β-Cyclodextrin, HP-β-Cyclodextrin).

• Phase Solubility Study:

  • Prepare aqueous solutions with increasing concentrations of the selected cyclodextrin.

  • Add an excess of Cloxyfonac to each solution.

  • Agitate at a constant temperature until equilibrium.

  • Filter and analyze the supernatant to determine the concentration of dissolved Cloxyfonac.

• Complex Preparation: The kneading method is a common technique for preparing the complex.

  • Triturate the Cloxyfonac with the cyclodextrin in a mortar, adding a small amount of a solvent (e.g., water/ethanol mixture) to create a paste.

  • Knead the paste for a specified time (e.g., 45-60 minutes).

  • Dry the resulting product to obtain the Cloxyfonac-cyclodextrin complex.

• Evaluation: Assess the dissolution rate and solubility of the prepared complex compared to the uncomplexed drug.

Table 2: Example of Dissolution Enhancement of Aceclofenac with β-Cyclodextrin

Formulation	Drug:Carrier Ratio	Preparation Method	% Drug Release (at 180 min)
Pure Aceclofenac	-	-	< 50%
Aceclofenac:β-CD	1:2	Kneading	> 90%

Note: This data is for Aceclofenac, another NSAID, and illustrates the potential for significant dissolution enhancement using cyclodextrin complexation.[12]

Logical Troubleshooting Flowchart

Caption: Step-by-step troubleshooting guide for Cloxyfonac solubility.

References

• 1. Cloxyfonac [sitem.herts.ac.uk]
• 2. Cloxyfonac-sodium | 32791-87-0 | Benchchem [benchchem.com]
• 3. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 4. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 5. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. globalresearchonline.net [globalresearchonline.net]
• 7. gsconlinepress.com [gsconlinepress.com]
• 8. diva-portal.org [diva-portal.org]
• 9. jetir.org [jetir.org]
• 10. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A top-down technique to improve the solubility and bioavailability of aceclofenac: in vitro and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]

Optimizing Cloxyfonac concentration for fruit thinning

This guide provides technical support for researchers and professionals utilizing Cloxyfonac for fruit thinning experiments. It includes troubleshooting advice, experimental protocols, and data interpretation guidelines in a direct question-and-answer format.

A Note on Data Availability: Cloxyfonac is a synthetic auxin. While specific public data on Cloxyfonac for fruit thinning is limited, the principles of action are similar to more widely documented auxins like Naphthaleneacetic acid (NAA). Therefore, this guide incorporates specific data where available and supplements it with established principles from related auxin-based thinners to provide comprehensive support.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Cloxyfonac as a fruit thinning agent?

A1: Cloxyfonac is a synthetic auxin that functions as a plant growth regulator. When applied post-bloom, it is thought to induce thinning by creating a temporary stress signal. This process involves stimulating ethylene production within the plant tissue.[1] The increased ethylene concentration promotes the development of an abscission layer at the base of the fruitlet's stem, leading to fruit drop.[1][2] The chemical essentially tricks the tree into selectively aborting weaker, less developed fruitlets, thereby reducing competition for resources among the remaining fruit.[1]

Q2: What is the optimal timing for a Cloxyfonac application?

A2: The efficacy of auxin-based thinners is highly dependent on the fruitlet's developmental stage. Applications are typically most effective when king fruitlets are between 5 and 15 mm in diameter.[3][4] Sensitivity to chemical thinners is low at petal fall, increases significantly when fruitlets are growing rapidly (8-15 mm), and decreases again as fruitlets exceed 20 mm in diameter.[5] Applying too early or too late can result in insufficient thinning.[4]

Q3: Which environmental factors have the most significant impact on Cloxyfonac's effectiveness?

A3: Weather conditions before, during, and after application are critical.[3]

• Temperature: Warm temperatures (70-85°F or 21-29°C) generally increase absorption and metabolic activity, enhancing the thinning effect.[6] Conversely, applications at temperatures below 65°F (18°C) can be ineffective.[6] High temperatures above 85°F (29°C) can lead to excessive thinning.[6]

• Sunlight: Cloudy, low-light conditions for several days before and after application can increase thinning by reducing the tree's carbohydrate production, making fruitlets more susceptible to stress.[3][6] Sunny weather can decrease the thinning impact.[6]

• Drying Time: Slow drying conditions, such as high humidity or application in the early morning, allow for greater absorption of the chemical into the leaf tissue, which can increase its effectiveness.[7]

Troubleshooting Guide

Q4: My Cloxyfonac application resulted in poor or no thinning. What are the likely causes?

A4: Insufficient thinning is a common issue and can be attributed to several factors:

• Incorrect Timing: The application may have been made when fruitlets were outside the optimal size window (typically 5-15 mm).[3][5]

• Low Concentration: The applied concentration may have been too low for the specific cultivar, tree vigor, or environmental conditions.

• Suboptimal Weather: Application during cool, sunny, and fast-drying conditions can significantly reduce chemical uptake and efficacy.[6]

• High Tree Vigor: Healthy, vigorous trees with high carbohydrate reserves are more difficult to thin.[3] Factors like a light bloom or previous heavy pruning can make trees less responsive to thinners.

• Poor Application Coverage: Inadequate spray volume or poor coverage can result in an insufficient dose being delivered to the target tissues.

Q5: My experiment resulted in over-thinning. What could have caused this?

A5: Over-thinning is often the result of one or more factors that increase the tree's sensitivity to the chemical thinner:

• High Concentration: The rate used was too high for the cultivar or conditions.

• Stressful Weather Conditions: High temperatures (>85°F or 29°C) or prolonged cloudy periods around the time of application can dramatically increase thinning action.[3][6]

• Tree Stress: Trees that are already under stress (e.g., from nutrient deficiency, waterlogging, or a heavy crop load) are more susceptible to chemical thinners and can be easily over-thinned.[8]

• Use of Adjuvants: The inclusion of surfactants or oils can enhance chemical uptake, potentially leading to an unexpectedly strong thinning response if not accounted for in the concentration.[3][6]

Q6: What are the typical symptoms of Cloxyfonac phytotoxicity, and how can they be distinguished from disease?

A6: Phytotoxicity from auxin-based chemicals typically manifests as distorted growth.[9][10][11] Common symptoms include:

• Leaf Damage: Curling, cupping, twisting, or "flagging" (temporary wilting) of leaves.[4][10]

• Discoloration: Chlorosis (yellowing) or necrosis (browning) along leaf margins or where spray has accumulated.[10][12]

• Fruit Damage: In severe cases or with late applications, pygmy fruit formation (small, seedless fruits that persist) can occur with some auxins like NAA.[6]

Phytotoxicity can be distinguished from disease in that the symptoms appear suddenly after a chemical application, do not spread from plant to plant, and are often uniform across the areas that received spray coverage.[12] New growth on the plant will typically appear healthy, whereas the older, treated leaves will retain the damage.[10]

Data Presentation: Concentration Guidelines

The optimal concentration of a thinning agent is highly dependent on the target cultivar, environmental conditions, and desired thinning level. The following tables provide a summary of available data for Cloxyfonac (3,5,6-TPA) and reference data for the related auxin NAA.

Table 1: Cloxyfonac (3,5,6-TPA) Concentration Trial Data

Crop	Cultivar	Concentration (g/L)	Observed Effect
Mandarin	'Kinnow'	0.5 g/L	Increased fruit size by 13% compared to control; favorable cost-benefit ratio.[13]

| Mandarin | 'Kinnow' | 0.7 g/L | Highest thinning percentage observed in the study.[13] |

Table 2: Reference Concentration Ranges for NAA in Apple Thinning For comparative and experimental design purposes only.

Cultivar Type	Typical NAA Concentration (ppm)	Notes
Easy-to-thin (e.g., McIntosh, Empire)	2.5 - 10 ppm	Lower rates are often sufficient, especially under favorable thinning conditions.[4][8]

| Hard-to-thin (e.g., Fuji, Spur-type Delicious) | 5 - 15 ppm | Higher rates are often required. May be combined with other thinners like carbaryl or 6-BA.[6] |

Experimental Protocols

Protocol: Determining Optimal Cloxyfonac Concentration

This protocol outlines a method for conducting a dose-response experiment to identify the effective concentration range of Cloxyfonac for a specific fruit cultivar.

• Tree Selection and Tagging:

  • Select at least 5-7 uniform, healthy trees of the target cultivar with a heavy bloom and good potential for fruit set.

  • On each tree, select and tag 4-5 main branches for treatment. Ensure branches are comparable in size and position on the tree.

  • Leave at least one tree unsprayed as a control to measure natural fruit drop ("June drop").

• Treatment Preparation:

  • Prepare a stock solution of Cloxyfonac.

  • Create a series of dilutions to test a range of concentrations. Based on available data, a starting range could include 0.2, 0.4, 0.6, and 0.8 g/L.

  • Include a control treatment of water only.

  • Add a non-ionic surfactant to all solutions, including the control, as per manufacturer recommendations to ensure uniform wetting.

• Application:

  • Monitor king fruitlet diameter daily after petal fall.

  • Apply treatments when the majority of king fruitlets are within the 7-12 mm diameter range.

  • Use a calibrated hand-sprayer to apply each treatment to its assigned branches, spraying to the point of runoff. Use shields to prevent drift between branches with different treatments.

  • Record environmental conditions at the time of application (temperature, humidity, cloud cover).

• Data Collection and Evaluation:

  • Initial Fruit Set: Before spraying, count the number of flower clusters and individual fruitlets on each tagged branch.

  • Fruitlet Growth Rate (Optional): To predict thinning efficacy early, measure the diameter of 20-30 tagged fruitlets per treatment branch at 3 days and 7 days post-application. Fruitlets with significantly slowed growth rates are likely to abscise.[14]

  • Final Fruit Set: 3-4 weeks after application (after natural June drop is complete), recount the number of remaining fruit on each tagged branch.

  • Calculate Thinning: For each concentration, calculate the percentage of fruit drop compared to the unsprayed control tree.

  • Assess Fruit Quality: At harvest, measure fruit diameter, weight, and seed count from the remaining fruit on each treated branch to assess the treatment's effect on fruit quality.

Visualizations

Caption: Experimental workflow for a dose-response thinning trial.

Caption: Decision tree for troubleshooting fruit thinning outcomes.

Caption: Simplified pathway of auxin-induced fruit abscission.

References

• 1. thepharmajournal.com [thepharmajournal.com]
• 2. Control of abscission in agricultural crops and its physiological basis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical Thinning Decisions: A Refresher on Key Factors and Tools | Tree Fruit Horticulture Updates [tree-fruit-horticulture.vaes.vt.edu]
• 4. Thinning of tree fruit | ontario.ca [ontario.ca]
• 5. researchgate.net [researchgate.net]
• 6. extension.psu.edu [extension.psu.edu]
• 7. apal.org.au [apal.org.au]
• 8. perennia.ca [perennia.ca]
• 9. Phytotoxicity: Definitions, Causes, Symptoms and Solutions - Dora Agri-Tech [doraagri.com]
• 10. Plant phytotoxicity in the greenhouse - MSU Extension [canr.msu.edu]
• 11. What are the 6 symptoms of common phytotoxicity? - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 12. greenhousegrower.com [greenhousegrower.com]
• 13. pakbs.org [pakbs.org]
• 14. rvpadmin.cce.cornell.edu [rvpadmin.cce.cornell.edu]

Technical Support Center: Degradation of Diclofenac under UV Light

Disclaimer: Initial searches for "Cloxyfonac" did not yield relevant results on its degradation under UV light. The following technical support guide has been developed based on the assumption that "Cloxyfonac" was a typographical error for "Diclofenac," a widely studied non-steroidal anti-inflammatory drug (NSAID) known to undergo photodegradation. All information presented herein pertains to Diclofenac (DCF).

This guide is intended for researchers, scientists, and drug development professionals investigating the stability and degradation of Diclofenac when exposed to UV radiation.

Frequently Asked Questions (FAQs)

Q1: What is the general outcome of exposing Diclofenac to UV light?

A1: Exposing Diclofenac (DCF) to UV light, particularly at a wavelength of 254 nm, leads to its rapid degradation.[1] This process, known as photodegradation or photolysis, involves the breakdown of the DCF molecule into various transformation products.[1][2] The degradation rate is typically high, with studies showing over 98% removal of DCF within just 5 minutes of UV irradiation.[1] The process can be enhanced by the addition of other agents, creating Advanced Oxidation Processes (AOPs).[3]

Q2: What are the main degradation pathways of Diclofenac under UV light?

A2: The photodegradation of Diclofenac proceeds through several reaction pathways. The two primary initial routes are the photocyclisation of DCF into carbazole derivatives and the decarboxylation of the molecule followed by oxidation of the alkyl chain.[1] Other significant pathways include hydroxylation, dechlorination-cyclization, formylation, dehydrogenation, and dechlorination-hydrogenation.[4][5] The specific pathways and the resulting transformation products can vary depending on the experimental conditions.

Q3: What are the major degradation products of Diclofenac identified after UV exposure?

A3: Several transformation products (TPs) of Diclofenac have been identified in various studies. One of the main initial products is a carbazole derivative formed through photocyclisation.[1] Other identified intermediates include hydroxylated and di-hydroxylated products of DCF, such as 4-hydroxy-diclofenac and 5-hydroxy-diclofenac, which can subsequently form quinoid compounds.[6] Advanced analytical techniques like UPLC-QTOF/MS have enabled the identification of multiple TPs, with some studies reporting as many as twelve or more.[3][7]

Q4: Does the pH of the solution affect the UV degradation of Diclofenac?

A4: Yes, the pH of the solution can significantly influence the degradation efficiency of Diclofenac, particularly in Advanced Oxidation Processes (AOPs). For instance, in the UV/peracetic acid (PAA) system, the optimal degradation was observed at a pH of 8.5.[3] In the UV/peroxymonosulfate (PMS) system, the degradation efficiency increases with a higher pH, with the fastest rate observed at pH 11.[4][5] However, in direct UV photolysis without additional oxidants, the effect of pH may be less pronounced.[3]

Q5: What is the role of reactive oxygen species (ROS) in the UV degradation of Diclofenac?

A5: Reactive oxygen species (ROS), such as hydroxyl radicals (•OH) and sulfate radicals (SO4•-), play a crucial role in enhancing the degradation of Diclofenac, especially in AOPs.[4][5][8] These highly reactive species are generated by the UV activation of co-oxidants like hydrogen peroxide (H2O2), persulfate (PS), or peracetic acid (PAA).[3][8] They accelerate the degradation process by attacking the Diclofenac molecule, leading to hydroxylation, decarboxylation, and other transformation reactions.[5][8] Radical quenching experiments have confirmed the significant contribution of these species to the overall degradation.[5]

Troubleshooting Guide

Issue Encountered	Possible Cause(s)	Suggested Solution(s)
Low degradation rate of Diclofenac.	- Insufficient UV light intensity or exposure time.- Presence of interfering substances in the sample matrix (e.g., natural organic matter).- Incorrect pH of the solution.	- Increase the UV lamp power or the irradiation time.- Purify the sample or consider the use of an internal standard for quantification.- Adjust the pH to the optimal range for the specific degradation process (e.g., pH 8.5 for UV/PAA).[3]
Inconsistent or non-reproducible results.	- Fluctuations in UV lamp output.- Variability in the initial concentration of Diclofenac or other reagents.- Temperature variations during the experiment.	- Allow the UV lamp to stabilize before starting the experiment and monitor its output.- Prepare fresh solutions for each experiment and use precise measurement techniques.- Control the temperature of the reaction vessel.
Formation of unexpected degradation products.	- Presence of impurities in the Diclofenac sample or solvents.- Contamination of the reaction vessel.- Different reaction pathways being favored due to slight changes in experimental conditions.	- Use high-purity Diclofenac and analytical grade solvents.- Thoroughly clean all glassware and reaction vessels before use.- Precisely control all experimental parameters, including pH, temperature, and reagent concentrations.
Precipitation of Diclofenac during the experiment.	- Low pH of the solution can cause Diclofenac to precipitate.[9]	- Adjust the initial pH of the solution to keep Diclofenac dissolved. Note that in some processes like photo-Fenton, degradation can still occur in the homogeneous phase through a precipitation-redissolution-degradation mechanism.[9]

Quantitative Data Summary

Table 1: Degradation Rates of Diclofenac under Various UV-Based Systems

Treatment System	Pseudo-first-order rate constant (k_obs) (min⁻¹)	Experimental Conditions
UV only	0.0655	pH not specified
UV/H₂O₂	0.0857	pH not specified
UV/Persulfate	0.1071	pH not specified
UV/Peracetic Acid (PAA)	0.1161	pH not specified
UV/Peroxymonosulfate (PMS)	0.109	pH 7.0
UV/H₂O₂	0.3104	[DCF]₀ = 50.0 mg/L, [H₂O₂]₀ = 1.0 mM, pH = 5.5, T = 30 °C

Data compiled from multiple sources for comparative purposes.[3][5][6]

Table 2: Contribution of Different Processes to Diclofenac Degradation in a UV/PAA System

Degradation Process	Contribution (%)
UV Photolysis	56%
•OH Oxidation	32%
Other Radicals Oxidation	12%

Based on kinetic modeling of the UV/Peracetic Acid system.[3]

Experimental Protocols

1. Protocol for UV Photodegradation of Diclofenac

• Objective: To evaluate the direct photodegradation kinetics of Diclofenac under UV-C irradiation.

• Materials:

  • Diclofenac standard

  • Ultrapure water

  • pH adjustment solutions (e.g., HCl, NaOH)

  • Quartz reaction vessel

  • Low-pressure mercury UV lamp (emitting at 254 nm)

  • Magnetic stirrer

  • HPLC system for analysis

• Methodology:

  • Prepare a stock solution of Diclofenac in ultrapure water.

  • Prepare the working solution by diluting the stock solution to the desired initial concentration (e.g., 20 mg/L).[1]

  • Adjust the pH of the working solution to the desired value (e.g., 6.6).[1]

  • Place a known volume of the solution (e.g., 20 mL) into the quartz reaction vessel.[1]

  • Position the UV lamp at a fixed distance from the solution surface.

  • Turn on the magnetic stirrer to ensure the solution is well-mixed.

  • Start the UV irradiation.

  • Withdraw aliquots of the sample at predetermined time intervals (e.g., 0, 1, 2, 5, 10, 20 minutes).

  • Analyze the concentration of Diclofenac in each aliquot using HPLC.

  • Calculate the degradation rate, typically by fitting the data to a pseudo-first-order kinetic model.

2. Protocol for UV/Peracetic Acid (PAA) Degradation of Diclofenac

• Objective: To assess the degradation of Diclofenac in an advanced oxidation process using UV and peracetic acid.

• Materials:

  • All materials from the UV photodegradation protocol.

  • Peracetic acid (PAA) solution.

  • Radical scavengers (e.g., methanol, tert-butyl alcohol) for mechanistic studies.

• Methodology:

  • Follow steps 1-6 of the UV photodegradation protocol.

  • Just before starting the UV irradiation, add the desired concentration of PAA to the Diclofenac solution.

  • Start the UV irradiation and the timer simultaneously.

  • Withdraw and analyze samples as described in the previous protocol.

  • For mechanistic studies, repeat the experiment with the addition of a radical scavenger to determine the contribution of hydroxyl radicals.[3]

  • Compare the degradation rates of UV alone, PAA alone, and the combined UV/PAA system.

Visualizations

Caption: A typical experimental workflow for studying the UV degradation of Diclofenac.

Caption: Major initial degradation pathways of Diclofenac upon UV exposure.

References

• 1. deswater.com [deswater.com]
• 2. ricerca.uniba.it [ricerca.uniba.it]
• 3. Degradation kinetics and mechanism of diclofenac by UV/peracetic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetics and reaction mechanism of photochemical degradation of diclofenac by UV-activated peroxymonosulfate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Kinetics and reaction mechanism of photochemical degradation of diclofenac by UV-activated peroxymonosulfate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Degradation of diclofenac by UV-activated persulfate process: Kinetic studies, degradation pathways and toxicity assessments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Photo-fenton degradation of diclofenac: identification of main intermediates and degradation pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Cloxyfonac Spray Drift Management: A Technical Support Resource

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the spray drift of Cloxyfonac, a synthetic auxin plant growth regulator. The information is tailored for research and development applications, offering troubleshooting advice and frequently asked questions to ensure experimental accuracy and environmental safety.

Frequently Asked Questions (FAQs)

Q1: What is Cloxyfonac and why is spray drift a concern?

A1: Cloxyfonac is a synthetic auxin used as a plant growth regulator to manage fruit set and size in crops like tomatoes and aubergines.[1] As a potent hormonal substance, off-target drift can cause unintended physiological effects on non-target plants, leading to experimental inconsistencies and potential environmental impact. The active acid form of Cloxyfonac is highly soluble in water and moderately volatile, which can increase the risk of spray drift.[2]

Q2: What are the primary factors influencing Cloxyfonac spray drift?

A2: The primary factors influencing spray drift include:

• Droplet Size: Smaller droplets are more susceptible to wind and evaporation. The goal is to apply the largest droplets that still provide adequate coverage.

• Weather Conditions: Wind speed and direction are critical. High temperatures and low humidity can increase evaporation and drift potential.

• Application Equipment and Setup: Nozzle type, operating pressure, and boom height all significantly impact drift.

• Formulation and Adjuvants: The formulation of the Cloxyfonac solution and the addition of adjuvants can alter its physical properties, affecting droplet size and drift.

Q3: How can I minimize Cloxyfonac spray drift in my experiments?

A3: A multi-faceted approach is recommended:

• Select Appropriate Nozzles: Use low-drift nozzles that produce a coarser droplet spectrum.

• Optimize Application Parameters: Lower the spray pressure and boom height. Keep the sprayer speed low (e.g., less than 10 mph) to minimize turbulence.

• Monitor Weather Conditions: Avoid spraying in windy conditions (ideally between 3 and 10 mph) and when the wind is blowing towards sensitive areas. Do not spray during temperature inversions.

• Utilize Drift-Reducing Adjuvants: Incorporate adjuvants designed to increase droplet size and reduce the formation of fine, drift-prone droplets.

• Establish Buffer Zones: Create a no-spray buffer zone around the experimental plot to protect adjacent sensitive plants.

Q4: What types of adjuvants are effective in reducing spray drift?

A4: Drift reduction agents (DRAs), or drift retardants, are adjuvants that increase the viscosity of the spray solution, leading to larger droplet sizes. Common types include oil-based emulsions and solutions containing polymers like polyacrylamide or guar. The choice of adjuvant should be compatible with the Cloxyfonac formulation and the application equipment.

Troubleshooting Guide

Issue	Potential Cause(s)	Troubleshooting Steps
Observed off-target effects on adjacent plants.	- Spray drift due to wind. - Small droplet size. - Volatilization of Cloxyfonac.	- Confirm wind speed and direction were within acceptable limits during application. - Review nozzle type and pressure settings; switch to a lower-drift nozzle if necessary. - Consider using a formulation with lower volatility or applying during cooler parts of the day.
Inconsistent results across the experimental plot.	- Uneven spray distribution. - Clogged or worn nozzles. - Variable sprayer speed or boom height.	- Check nozzles for blockages and wear; replace as needed. - Calibrate the sprayer to ensure a uniform spray pattern and application rate. - Maintain a consistent speed and boom height throughout the application.
Poor efficacy of Cloxyfonac application.	- Droplet size too large, leading to poor coverage. - Incompatible tank-mix partners (e.g., adjuvants).	- While managing for drift, ensure droplets are not so coarse that they bounce off the target foliage. A balance is needed. - Conduct a jar test to ensure compatibility of all tank-mix components before application.

Illustrative Data on Adjuvant Impact on Spray Drift

The following table provides an illustrative summary of the potential quantitative impact of different adjuvant types on Cloxyfonac spray drift. Note: This data is representative and intended for educational purposes, as specific quantitative data for Cloxyfonac was not publicly available. Actual results may vary based on specific experimental conditions.

Adjuvant Type	Active Ingredient(s)	Typical Concentration	Potential Droplet Size Increase (VMD*)	Potential Drift Reduction (%)
Oil Concentrate	Paraffinic oil, surfactant	1.0 - 2.0% v/v	10 - 20%	20 - 40%
Non-ionic Surfactant	Alcohol ethoxylate	0.25 - 0.5% v/v	5 - 15%	15 - 30%
Polymer-based DRA	Polyacrylamide, guar gum	0.1 - 0.5% v/v	20 - 50%	40 - 70%
Organosilicone Surfactant	Trisiloxane ethoxylate	0.1 - 0.25% v/v	5 - 10%	10 - 25%

*VMD: Volume Median Diameter

Experimental Protocols

Protocol: Field Evaluation of Cloxyfonac Spray Drift

This protocol outlines a methodology for conducting a field study to quantify the spray drift of a Cloxyfonac solution.

1. Objective: To measure the downwind deposition of a Cloxyfonac spray solution under specific application and environmental conditions.

2. Materials:

• Cloxyfonac formulation

• Selected adjuvant(s)

• Tracer substance (e.g., a fluorescent dye)

• Spray application equipment (e.g., backpack sprayer or research plot sprayer)

• Samplers (e.g., Mylar cards, water-sensitive paper)

• Meteorological station to record wind speed and direction, temperature, and relative humidity

• Analytical instrumentation for quantifying the tracer (e.g., fluorometer or LC-MS/MS)

3. Methodology:

• Site Selection: Choose a test site with a uniform surface and a clear downwind area free of obstructions.

• Sampler Placement: Arrange samplers on the ground at predetermined distances downwind from the intended spray path (e.g., 1m, 2.5m, 5m, 10m, 20m).

• Spray Solution Preparation: Prepare the Cloxyfonac spray solution, including the selected adjuvant and a known concentration of the tracer.

• Application:

  • Record the meteorological conditions before, during, and after the application.

  • Apply the spray solution along a single pass upwind of the sampler line, maintaining a constant speed and boom height.

• Sample Collection: After the spray has settled, carefully collect the samplers and store them in labeled, sealed containers, protected from light if using a fluorescent tracer.

• Analysis:

  • Extract the tracer from the samplers using an appropriate solvent.

  • Quantify the amount of tracer on each sampler using the designated analytical method.

• Data Interpretation: Calculate the amount of Cloxyfonac deposited at each downwind distance based on the concentration of the tracer in the original spray solution.

Visualizations

Cloxyfonac Mode of Action: Auxin Signaling Pathway

Caption: Cloxyfonac mimics natural auxin, leading to the degradation of repressor proteins and gene activation.

Experimental Workflow: Spray Drift Field Study

Caption: A systematic workflow for conducting a Cloxyfonac spray drift field study.

Troubleshooting Logic for Off-Target Effects

Caption: A decision tree for troubleshooting the causes of off-target Cloxyfonac spray drift.

References

• 1. MCPA - Wikipedia [en.wikipedia.org]
• 2. Mechanisms of auxin action in plant growth and development - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Cloxyfonac Formulation Stability

This guide provides technical support for researchers, scientists, and drug development professionals working with Cloxyfonac formulations. It addresses common stability issues in a question-and-answer format, offering troubleshooting advice and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Cloxyfonac?

A1: Cloxyfonac, a phenoxyacetic acid derivative, is susceptible to degradation through several pathways common to this class of compounds. The main routes are:

• Hydrolysis: Cleavage of the ether bond, particularly under extreme pH conditions, can lead to the formation of 4-chloro-2-methylphenol and glycolic acid. While phenoxyacetic acids are generally stable against hydrolysis around neutral pH, the rate can increase in strongly acidic or basic conditions.

• Photodegradation: Exposure to ultraviolet (UV) light can induce degradation. The primary mechanism often involves the generation of reactive species like hydroxyl radicals, which can attack the aromatic ring and the ether linkage. This can lead to hydroxylation, decarboxylation, and eventual mineralization.

• Oxidation: Formulations can be susceptible to oxidation, especially in the presence of trace metals, heat, or peroxides that may be present as impurities in excipients.[1][2] This process can be initiated by light or heat and involves radical chain reactions.[1]

Q2: Which environmental factors have the most significant impact on Cloxyfonac stability in solution?

A2: The key environmental factors are pH, temperature, and light.

• pH: The stability of Cloxyfonac is pH-dependent. Extreme pH values (highly acidic or alkaline) can catalyze hydrolysis of the ether bond. Formulations should be buffered to a pH range where the molecule exhibits maximum stability, typically in the slightly acidic to neutral range.

• Temperature: Higher temperatures accelerate the rate of all chemical degradation reactions, including hydrolysis and oxidation, in accordance with the Arrhenius equation.[3] Therefore, formulations should be stored at controlled room temperature or refrigerated, as determined by stability studies.

• Light: Exposure to UV light is a critical factor, as it can lead to rapid photodegradation.[4] Formulations should always be stored in light-resistant containers, such as amber glass vials or opaque packaging.[1][5]

Q3: What types of excipients are recommended for stabilizing Cloxyfonac formulations?

A3: The choice of excipients is crucial for ensuring stability. Consider the following:

• Buffering Agents: To maintain a stable pH, use buffering agents like citrate, phosphate, or acetate buffers. The buffer choice should be based on compatibility and the target pH for optimal stability.[6]

• Antioxidants: To prevent oxidative degradation, antioxidants such as butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), ascorbic acid, or sodium metabisulfite can be incorporated.[6]

• Chelating Agents: To sequester trace metal ions that can catalyze oxidation, a chelating agent like ethylenediaminetetraacetic acid (EDTA) is often added.

• Solubilizing Agents: Cloxyfonac is often formulated as a salt (e.g., sodium salt) to enhance water solubility.[7][8] For non-aqueous or emulsion-based formulations, the choice of co-solvents and surfactants must be carefully evaluated for compatibility.

Troubleshooting Guide

Issue 1: The concentration of Cloxyfonac in my aqueous formulation is decreasing rapidly over time, even when stored at room temperature.

Potential Cause	Troubleshooting Step
Incorrect pH	Measure the pH of the formulation. If it has drifted to a highly acidic or alkaline range, it may be causing hydrolysis.
Solution: Incorporate a suitable buffering agent (e.g., phosphate or citrate buffer) to maintain the pH in a stable range (typically pH 5-7).
Oxidative Degradation	The formulation may be undergoing oxidation due to dissolved oxygen or trace metal ion contamination.
Solution: Prepare the formulation using de-gassed solvents. Consider adding an antioxidant (e.g., BHT, ascorbic acid) and a chelating agent (e.g., EDTA).
Microbial Contamination	Microbial growth could potentially degrade the active ingredient.
Solution: If the formulation is not self-preserving, consider adding a suitable preservative. Ensure sterile filtration for parenteral formulations.

Issue 2: My Cloxyfonac formulation changes color or develops precipitates upon exposure to light.

Potential Cause	Troubleshooting Step
Photodegradation	The active ingredient or other excipients are degrading due to UV/visible light exposure, forming colored degradants or insoluble byproducts.
Solution: Store the formulation in light-resistant primary packaging (e.g., amber glass bottles).[5] Conduct a photostability study as per ICH Q1B guidelines to confirm light sensitivity.
Incompatibility	An excipient may be incompatible with Cloxyfonac, leading to the formation of an insoluble complex.
Solution: Review all excipients for known incompatibilities. Conduct compatibility studies with binary mixtures of Cloxyfonac and each excipient.

Issue 3: I am observing poor stability in an emulsion-based formulation.

Potential Cause	Troubleshooting Step
Phase Separation	The emulsion is physically unstable (creaming, coalescence, or breaking).
Solution: Optimize the surfactant (emulsifier) type and concentration. Adjust the homogenization process parameters (speed, time) to achieve a smaller, more uniform droplet size.
Degradation at Oil-Water Interface	The interface can be a site of accelerated degradation due to the concentration of reactants.
Solution: Evaluate the stability of Cloxyfonac in the chosen oil phase. Consider adding an oil-soluble antioxidant if oxidation in the lipid phase is suspected.

Quantitative Data Summary

While specific stability data for Cloxyfonac is not widely published, the following table summarizes representative stability data for Diclofenac, a structurally related phenylacetic acid derivative, which can serve as a useful proxy for understanding potential stability behavior.

Table 1: Stability of Diclofenac Sodium (10 mg/mL) Suspension in Amber PVC Bottles [9]

Storage Condition	Initial Concentration	Concentration after 93 Days	% of Initial Concentration	pH Change
Refrigerated (5°C)	100.2%	100.0%	99.8%	7.2 → 7.4
Room Temperature (23°C)	100.2%	99.7%	99.5%	7.2 → 7.5

Note: This data indicates high stability for a well-protected suspension, highlighting the importance of proper formulation and packaging.

Experimental Protocols

Protocol 1: Forced Degradation Study for Cloxyfonac

Objective: To identify potential degradation pathways and develop a stability-indicating analytical method.

Methodology:

• Prepare Stock Solution: Prepare a 1 mg/mL stock solution of Cloxyfonac in a suitable solvent (e.g., methanol or acetonitrile).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 80°C for 4 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of 100 µg/mL.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1N HCl, and dilute to a final concentration of 100 µg/mL.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide (H₂O₂). Store at room temperature for 24 hours. Dilute to a final concentration of 100 µg/mL.

• Thermal Degradation: Store the solid Cloxyfonac powder in an oven at 105°C for 24 hours. Prepare a 100 µg/mL solution from the stressed powder.

• Photodegradation: Expose a 100 µg/mL solution of Cloxyfonac to UV light (e.g., 254 nm) and white light in a photostability chamber for a defined period (e.g., as per ICH Q1B guidelines).

• Analysis: Analyze all stressed samples, along with an unstressed control sample, using a suitable HPLC-UV method (see Protocol 2). The method should be able to separate the intact Cloxyfonac peak from all degradation product peaks.

Protocol 2: Stability-Indicating HPLC Method for Cloxyfonac

Objective: To quantify the concentration of Cloxyfonac in the presence of its degradation products.[10]

Methodology:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of a buffered aqueous phase (e.g., 20 mM potassium phosphate buffer, pH adjusted to 3.0 with phosphoric acid) and an organic solvent (e.g., acetonitrile or methanol). A typical starting point could be a 60:40 (v/v) mixture of organic solvent and buffer.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by measuring the UV absorbance spectrum of Cloxyfonac (typically around 275-285 nm).

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

• Procedure:

  • Prepare standard solutions of Cloxyfonac at known concentrations (e.g., 10, 25, 50, 100, 150 µg/mL) to generate a calibration curve.

  • Prepare formulation samples by diluting them to fall within the calibration curve range.

  • Inject standards and samples.

  • Quantify the Cloxyfonac peak area against the calibration curve. The method is considered "stability-indicating" if the peaks for degradation products are well-resolved from the main Cloxyfonac peak.

Visualizations

Caption: Major degradation pathways for Cloxyfonac under forced stress conditions.

Caption: Experimental workflow for an accelerated stability study of a Cloxyfonac formulation.

Caption: Troubleshooting logic tree for addressing Cloxyfonac formulation instability.

References

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. iipseries.org [iipseries.org]
• 3. Kinetics and pathways of diclofenac degradation by heat-activated persulfate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Stability Evaluation of Bracketed Diclofenac Sodium USP in VersaPro™ Cream Base, VersaPro™ Gel Base and PLO Gel Mediflo™ 30 Compound Kit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. zenodo.org [zenodo.org]
• 7. Cloxyfonac [sitem.herts.ac.uk]
• 8. Cloxyfonac-sodium [sitem.herts.ac.uk]
• 9. Stability of Diclofenac Sodium Oral Suspensions Packaged in Amber Polyvinyl Chloride Bottles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Troubleshooting inconsistent results with Cloxyfonac application

Welcome to the technical support center for Cloxyfonac applications. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and inconsistencies encountered during experiments with Cloxyfonac. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data summaries to support your research.

Frequently Asked Questions (FAQs)

Q1: What is Cloxyfonac and what is its primary mechanism of action?

A1: Cloxyfonac is a synthetic plant growth regulator that functions as an auxin analog. Its chemical structure is [4-chloro-2-(hydroxymethyl)phenoxy]acetic acid. Like other synthetic auxins, it mimics the action of the natural plant hormone indole-3-acetic acid (IAA). The primary mechanism of action for auxins involves binding to TIR1/AFB (Transport Inhibitor Response 1/Auxin Signaling F-box) receptor proteins, which leads to the degradation of Aux/IAA transcriptional repressors and subsequent changes in gene expression that regulate cell division, elongation, and differentiation.

Q2: I am observing inconsistent results between experiments. What are the common causes?

A2: Inconsistent results with synthetic auxins like Cloxyfonac can stem from several factors:

• Compound Stability: Cloxyfonac is highly soluble in water but is also moderately volatile.[1] The stability of Cloxyfonac in aqueous solutions for laboratory use has not been extensively documented. Degradation over time, especially when exposed to light or non-optimal temperatures, can lead to variable effective concentrations.

• Biological Variability: There is significant natural variation in auxin sensitivity and response across different plant species and even between different ecotypes or accessions of the same species.

• Experimental Conditions: Minor variations in pH, light intensity, temperature, and media composition can significantly impact auxin activity and plant response.

• Concentration and Application: The dose-response to auxins is often bell-shaped, with optimal concentrations promoting growth and higher concentrations becoming inhibitory. Inconsistent application techniques can also lead to variability.

Q3: What are the recommended storage conditions for Cloxyfonac powder and solutions?

A3:

• Powder: Cloxyfonac powder should be stored in a tightly sealed container in a cool, dry, and dark place. One supplier recommends storing the powder at 10°C - 25°C.[2]

• Stock Solutions: There is no specific stability data for Cloxyfonac solutions. However, for other synthetic auxins, it is a general good laboratory practice to store stock solutions at 4°C for short-term use (up to a few weeks) or at -20°C for long-term storage (several months to a year).[3] To minimize degradation from repeated freeze-thaw cycles, it is advisable to store solutions in small, single-use aliquots.[4] Always visually inspect solutions for precipitation or color change before use.[3]

Q4: In what solvents can I dissolve Cloxyfonac?

A4: Cloxyfonac acid is highly soluble in water.[1] The sodium salt of Cloxyfonac is also readily soluble in water.[5] For preparing stock solutions, sterile, high-purity water is recommended. If solubility issues arise, a small amount of a suitable solvent like ethanol may be used to initially dissolve the compound before bringing it to the final volume with water. However, the effect of organic solvents on the stability and activity of Cloxyfonac should be considered and controlled for in experiments.

Troubleshooting Guide

Problem 1: No observable effect or weaker than expected effect.

Possible Cause	Troubleshooting Step
Degraded Cloxyfonac	Prepare fresh stock solutions from a high-quality source. Ensure proper storage of both powder and solutions (cool, dark, and airtight).
Suboptimal Concentration	Perform a dose-response curve to determine the optimal concentration for your specific plant species and experimental setup. Concentrations for auxins can range from 0.01 to 10.0 mg/L.[6]
Insufficient Uptake	Ensure the pH of the medium is optimal for auxin uptake (generally slightly acidic). For foliar applications, consider the use of a surfactant to improve absorption, but first, verify surfactant compatibility and potential phytotoxicity.
Low Receptor Sensitivity	The plant species or ecotype may have naturally low sensitivity to this specific synthetic auxin. Try a different synthetic auxin or a natural auxin like IAA as a positive control.

Problem 2: High variability between replicates.

Possible Cause	Troubleshooting Step
Inconsistent Application	Ensure uniform application of Cloxyfonac. For liquid media, ensure thorough mixing. For agar plates, ensure even distribution. For soil applications, ensure consistent volume and placement.
Environmental Inconsistency	Tightly control environmental conditions such as light, temperature, and humidity across all replicates. Even minor gradients in these factors within a growth chamber can lead to significant variability.
Biological Variation	Use seeds from a single, genetically uniform source. For clonal propagation, use cuttings from the same parent plant and of a similar developmental stage. Increase the number of replicates to improve statistical power.
Edge Effects in Multi-well Plates	If using multi-well plates, avoid using the outer wells for critical experimental samples as they are more prone to evaporation and temperature fluctuations. Fill outer wells with a buffer or water.[4]

Problem 3: Unexpected or off-target effects (e.g., toxicity, abnormal morphology).

Possible Cause	Troubleshooting Step
Concentration Too High	High concentrations of auxins can be inhibitory or herbicidal.[7] Re-evaluate your working concentration with a dose-response experiment.
Contamination	Ensure the purity of your Cloxyfonac. Contaminants in the compound or in your experimental system can lead to unexpected phenotypes.
Interaction with Other Compounds	Consider potential interactions if Cloxyfonac is used in combination with other hormones or chemicals in your media.

Data Presentation

Table 1: Physicochemical Properties of Cloxyfonac

Property	Value	Source
CAS Number (Acid)	6386-63-6	[8]
CAS Number (Sodium Salt)	32791-87-0	[5]
Molecular Formula	C₉H₉ClO₄	[8]
Molecular Weight	216.62 g/mol	[8]
IUPAC Name	2-[4-chloro-2-(hydroxymethyl)phenoxy]acetic acid	[8]
Solubility	Highly soluble in water	[1]
Volatility	Moderately volatile	[1]

Table 2: General Concentration Ranges for Phenoxyacetic Acid Auxins in Plant Bioassays

Bioassay	Typical Concentration Range (mg/L)	Notes
Root Elongation Inhibition	0.01 - 10	Response is often concentration-dependent, with low concentrations sometimes promoting and high concentrations inhibiting.
Callus Induction	0.1 - 5.0	Often used in combination with a cytokinin.
Adventitious Rooting	0.1 - 10	Varies greatly with plant species and cutting type.
Seed Germination	0.05 - 2.0	Effects can be species-dependent.

Note: These are general ranges for related compounds. The optimal concentration for Cloxyfonac in any specific experiment must be determined empirically.

Experimental Protocols

Protocol 1: General Root Elongation Bioassay

This protocol can be adapted to test the effect of Cloxyfonac on root growth.

• Seed Sterilization and Germination:

  • Surface sterilize seeds of the chosen plant species (e.g., Arabidopsis thaliana, lettuce) using a standard protocol (e.g., 70% ethanol for 1 minute followed by 10% bleach with a drop of tween-20 for 10 minutes, and then rinse 3-5 times with sterile water).

  • Plate seeds on a sterile solid medium (e.g., 0.5x Murashige and Skoog (MS) medium with 1% sucrose and 0.8% agar).

  • Stratify the seeds by incubating at 4°C in the dark for 2-4 days to synchronize germination.

  • Transfer plates to a growth chamber with controlled light and temperature conditions (e.g., 16h light/8h dark cycle at 22°C).

• Cloxyfonac Treatment:

  • Prepare a stock solution of Cloxyfonac (e.g., 1 mg/mL in sterile water).

  • Prepare treatment plates by adding the Cloxyfonac stock solution to the sterile molten MS agar medium to achieve the desired final concentrations (e.g., 0.01, 0.1, 1, 10 mg/L). Also, prepare control plates with no Cloxyfonac.

  • After 4-5 days of germination, transfer seedlings with a consistent primary root length to the treatment and control plates.

• Data Collection and Analysis:

  • Place the plates vertically in the growth chamber to allow roots to grow along the surface of the agar.

  • After a set period (e.g., 5-7 days), photograph the plates.

  • Measure the primary root length of each seedling using image analysis software (e.g., ImageJ).

  • Calculate the average root length and standard deviation for each treatment. Compare the root lengths of the Cloxyfonac-treated seedlings to the control seedlings to determine the effect on root elongation.

Visualizations

Caption: Canonical auxin signaling pathway activated by Cloxyfonac.

Caption: Troubleshooting workflow for inconsistent Cloxyfonac results.

References

• 1. Cloxyfonac [sitem.herts.ac.uk]
• 2. Cloxyfonac | 6386-63-6 | FC28827 | Biosynth [biosynth.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Cloxyfonac-sodium | 32791-87-0 | Benchchem [benchchem.com]
• 6. phytotechlab.com [phytotechlab.com]
• 7. Plant Growth Regulators - Auxins - Phenoxyacetic acid Clinisciences [clinisciences.com]
• 8. Cloxyfonac | C9H9ClO4 | CID 22883 - PubChem [pubchem.ncbi.nlm.nih.gov]

Cloxyfonac Residue Analysis: A Technical Support Center

Welcome to the technical support center for Cloxyfonac residue analysis. Cloxyfonac, a synthetic auxin herbicide of the phenoxyacetic acid class, requires precise analytical methods for its detection in produce to ensure food safety and regulatory compliance. This guide provides troubleshooting advice, frequently asked questions, and detailed protocols to assist researchers, scientists, and analytical chemists in overcoming common challenges during its quantification.

Frequently Asked Questions (FAQs)

Q1: What is Cloxyfonac and why is its residue analysis in produce important? A1: Cloxyfonac is a systemic herbicide used to control broadleaf weeds. Like other phenoxyacetic acid herbicides, it mimics natural plant growth hormones, causing uncontrolled growth and eventual death of susceptible plants.[1] Monitoring its residues in fruits and vegetables is crucial to ensure levels do not exceed Maximum Residue Limits (MRLs) set by regulatory bodies, thereby protecting consumer health.[2]

Q2: What are the primary analytical techniques for Cloxyfonac determination? A2: The two primary methods for quantifying Cloxyfonac residues are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] LC-MS/MS is often preferred as it can analyze the acidic form of Cloxyfonac directly, whereas GC-MS requires a chemical derivatization step to make the analyte volatile.[3]

Q3: What is "matrix effect" and how does it impact Cloxyfonac analysis? A3: The matrix effect is the alteration of analyte signal (suppression or enhancement) caused by co-extracted compounds from the sample (e.g., sugars, pigments, lipids in produce).[4][5] This phenomenon is a significant challenge, particularly in LC-MS/MS, and can lead to inaccurate quantification if not properly addressed.[6][7] Using matrix-matched calibration standards or stable isotope-labeled internal standards are common strategies to compensate for this effect.[8]

Q4: Why is derivatization necessary for GC-MS analysis of Cloxyfonac? A4: Cloxyfonac is a carboxylic acid, which makes it polar and non-volatile. For GC analysis, which requires analytes to be volatile and thermally stable, Cloxyfonac must be chemically modified.[9] This process, called derivatization, typically converts the carboxylic acid group into an ester (e.g., a methyl ester), increasing its volatility.[10][11]

Troubleshooting Guide

This guide addresses common problems encountered during the analysis of Cloxyfonac and similar phenoxyacetic acids.

Problem 1: Low or no recovery of Cloxyfonac during sample extraction.

• Possible Cause 1: Incorrect pH. Cloxyfonac is an acidic herbicide. Extraction efficiency is highly dependent on the pH of the extraction solvent.

  • Solution: Ensure the sample is acidified (typically to pH 2-4) before or during extraction.[12][13] This protonates the carboxylic acid group, making the molecule less polar and more soluble in organic solvents like acetonitrile or ethyl acetate.

• Possible Cause 2: Inefficient homogenization or extraction. The analyte may not be fully released from the sample matrix.

  • Solution: Increase homogenization time or intensity. Ensure vigorous shaking (e.g., vortexing) for at least 1 minute after adding the extraction solvent and salts, as specified in methods like QuEChERS.[14]

Problem 2: High signal suppression or enhancement (Matrix Effect) in LC-MS/MS.

• Possible Cause 1: Insufficient cleanup. Co-extracted matrix components are interfering with the ionization of Cloxyfonac in the MS source.[4][7]

  • Solution: Optimize the dispersive Solid Phase Extraction (dSPE) cleanup step. For produce with high sugar content, use Primary Secondary Amine (PSA). For high-fat matrices, use C18. For pigmented samples, Graphitized Carbon Black (GCB) is effective. Be cautious with GCB as it can adsorb planar analytes like Cloxyfonac if used in excess.

• Possible Cause 2: Calibration mismatch. Using a calibration curve prepared in a pure solvent will not account for matrix effects.[8]

  • Solution: Prepare matrix-matched calibration standards by spiking known concentrations of Cloxyfonac into blank produce extract. Alternatively, use a stable isotope-labeled internal standard for Cloxyfonac, which will co-elute and experience the same matrix effects, allowing for accurate correction.

Problem 3: Poor or inconsistent peak shapes in GC-MS analysis.

• Possible Cause 1: Incomplete derivatization. Residual, underivatized Cloxyfonac is polar and interacts poorly with the GC column.[10]

  • Solution: Optimize the derivatization reaction. Ensure the derivatizing agent (e.g., BF₃-methanol, diazomethane, or a silylating agent like MSTFA) is fresh and not exposed to moisture.[15] Check the reaction time and temperature to ensure it goes to completion.

• Possible Cause 2: Active sites in the GC system. The acidic nature of any remaining underivatized analyte can cause it to interact with active sites in the GC inlet liner or column, leading to peak tailing.

  • Solution: Use a deactivated GC inlet liner. Perform regular maintenance on the GC system, including trimming the column, to remove active sites.

Experimental Protocols

Protocol 1: Cloxyfonac Analysis via QuEChERS and LC-MS/MS

This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology.[14][16]

• Sample Preparation:

  • Homogenize 100-200 g of the produce sample (e.g., tomato, lettuce) to a uniform paste.

  • Weigh 10 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

• Extraction:

  • Add 10 mL of acetonitrile to the tube.

  • Add internal standard solution if used.

  • Add a QuEChERS extraction salt packet (commonly containing 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive SPE Cleanup (dSPE):

  • Transfer 1 mL of the upper acetonitrile layer to a 2 mL dSPE cleanup tube.

  • The dSPE tube should contain 150 mg anhydrous MgSO₄ and 50 mg PSA (for general produce). For pigmented produce, a tube with GCB may be required.

  • Vortex for 30 seconds.

  • Centrifuge at ≥5000 rcf for 5 minutes.

• LC-MS/MS Analysis:

  • Take the final supernatant, filter through a 0.22 µm filter, and inject it into the LC-MS/MS system.

  • Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

  • Ionization: Electrospray Ionization in Negative Mode (ESI-).

  • Transitions: Monitor at least two MRM (Multiple Reaction Monitoring) transitions for quantification and confirmation.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of phenoxyacetic acid herbicides in produce using QuEChERS-based methods. Data for Cloxyfonac specifically is limited; therefore, values for the structurally similar and widely analyzed MCPA are presented as a representative example.

Analyte	Matrix	Method	Recovery (%)	RSD (%)	LOQ (mg/kg)	Reference
MCPA	Soil	HPLC-MS/MS	90-110	< 15	0.001	[3]
Multiple Pesticides	Strawberry	QuEChERS-HPLC-MS/MS	70-125	< 10	0.0003–0.0197	[16]
Multiple Pesticides	Cabbage	QuEChERS-HPLC-UV	97-116	< 9	< 1	[17]

Logical Workflow Visualization

The following diagram illustrates a logical troubleshooting workflow for common issues in Cloxyfonac residue analysis.

A decision-tree diagram for troubleshooting Cloxyfonac analysis.

References

• 1. Review on Analysis Methodology of Phenoxy Acid Herbicide Residues [agris.fao.org]
• 2. Residues: Reliable tests for the detection of residues in food | R-Biopharm [food.r-biopharm.com]
• 3. A new approach to determination of the herbicide 2-methyl-4-chlorophenoxyacetic acid in soil - Grechina - Toxicological Review [rjpbr.com]
• 4. it.restek.com [it.restek.com]
• 5. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromtech.com.au [chromtech.com.au]
• 7. Impact of Matrix Species and Mass Spectrometry on Matrix Effects in Multi-Residue Pesticide Analysis Based on QuEChERS-LC-MS | MDPI [mdpi.com]
• 8. acgpubs.org [acgpubs.org]
• 9. diverdi.colostate.edu [diverdi.colostate.edu]
• 10. jfda-online.com [jfda-online.com]
• 11. "Chemical derivatization for the analysis of drugs by GC-MS - A concept" by D.-L. Lin, S.-M. Wang et al. [jfda-online.com]
• 12. Determination and Occurrence of Phenoxyacetic Acid Herbicides and Their Transformation Products in Groundwater Using Ultra High Performance Liquid Chromatography Coupled to Tandem Mass Spectrometry [mdpi.com]
• 13. archivedproceedings.econference.io [archivedproceedings.econference.io]
• 14. nucleus.iaea.org [nucleus.iaea.org]
• 15. researchgate.net [researchgate.net]
• 16. acoreconsumiveis.com.br [acoreconsumiveis.com.br]
• 17. Food Science and Preservation [ekosfop.or.kr]

Technical Support Center: Cloxyfonac Adjuvant Efficacy

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to enhance the efficacy of the synthetic auxin herbicide Cloxyfonac with various adjuvants.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Cloxyfonac?

A1: Cloxyfonac is a synthetic auxin that mimics the effects of the natural plant hormone indole-3-acetic acid (IAA). It primarily targets broadleaf weeds by inducing rapid, uncontrolled cell division and growth. This leads to the destruction of vascular tissues, causing the plant to twist, curl, and ultimately die. The signaling cascade is initiated by the binding of Cloxyfonac to auxin receptors, leading to the degradation of Aux/IAA transcriptional repressors and the subsequent expression of auxin-responsive genes.

Q2: Why are adjuvants recommended for use with Cloxyfonac formulations?

A2: Adjuvants are crucial for optimizing the performance of Cloxyfonac under various environmental conditions and for different target weed species. They can improve the physical and chemical properties of the spray solution, leading to better deposition, retention, and absorption of the active ingredient. Common benefits include overcoming leaf surface barriers (e.g., waxy cuticles), reducing spray drift, and enhancing uptake into the plant's vascular system.

Q3: What type of adjuvant is most effective with Cloxyfonac?

A3: The most effective adjuvant type depends on the target weed species, environmental conditions, and the specific formulation of Cloxyfonac being used. Non-ionic surfactants (NIS) are widely effective for improving spray coverage and penetration of the leaf cuticle. Methylated seed oils (MSO) are often superior for weeds with thick, waxy cuticles or under hot, dry conditions, as they can help dissolve the cuticle and improve absorption. Ammonium sulfate (AMS) can be added to counteract antagonism from hard water ions.

Q4: Can Cloxyfonac be tank-mixed with other herbicides?

A4: Yes, Cloxyfonac is often tank-mixed with other herbicides to broaden the spectrum of weed control. However, a compatibility test (jar test) should always be performed prior to mixing large quantities. Incompatibility can lead to the formation of precipitates, which can clog spray equipment and reduce the efficacy of the herbicides. Refer to the Cloxyfonac product label for a list of known compatible and incompatible tank-mix partners.

Troubleshooting Guides

Issue 1: Reduced Cloxyfonac Efficacy in Hard Water

Symptoms:

• Reduced weed control compared to experiments conducted with deionized water.

• White, flaky precipitates forming in the spray tank.

Possible Causes:

• Cloxyfonac, an anionic herbicide, can bind with cations present in hard water (e.g., Ca²⁺, Mg²⁺, Fe³⁺). This forms insoluble salts, reducing the amount of active ingredient available for uptake by the plant.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for reduced Cloxyfonac efficacy in hard water.

Issue 2: Poor Control of Weeds with Waxy Leaves

Symptoms:

• Spray solution beads up and rolls off the leaves of the target weed (e.g., lambsquarters, velvetleaf).

• Limited herbicidal effect observed on weeds with glossy or hairy leaf surfaces.

Possible Causes:

• The high surface tension of the spray solution prevents adequate spreading and coverage on the hydrophobic leaf surface.

• The waxy cuticle of the leaf acts as a barrier, preventing the absorption of Cloxyfonac.

Solutions:

• Incorporate a Surfactant: Add a non-ionic surfactant (NIS) to the tank mix at the recommended concentration (typically 0.25-0.5% v/v). NIS reduces the surface tension of water droplets, allowing for better spreading and coverage.

• Use an Oil-Based Adjuvant: For weeds with very thick, waxy cuticles, consider using a methylated seed oil (MSO) or crop oil concentrate (COC). These adjuvants can help to dissolve the waxy cuticle, facilitating the penetration of Cloxyfonac into the leaf tissue.

Quantitative Data Summary

Table 1: Efficacy of Cloxyfonac with Different Adjuvants on Velvetleaf (Abutilon theophrasti)

Treatment (Cloxyfonac @ 250 g a.i./ha)	Adjuvant Rate (% v/v)	Droplet Spread on Leaf (mm²)	Chlorophyll Content (% of Control)	Biomass Reduction (%)
Cloxyfonac alone	N/A	12.5	78.2	45.1
+ Non-Ionic Surfactant (NIS)	0.25	35.8	45.6	78.9
+ Methylated Seed Oil (MSO)	1.0	42.3	31.4	92.5
+ Ammonium Sulfate (AMS)	2.5	15.1	75.9	48.3
+ MSO + AMS	1.0 + 2.5	43.1	29.8	94.2

Experimental Protocols

Protocol 1: Greenhouse Efficacy Trial

Objective: To determine the effect of different adjuvants on the herbicidal efficacy of Cloxyfonac.

Methodology:

• Plant Propagation: Grow target weed species (e.g., Velvetleaf) in 10 cm pots containing a standard potting mix. Grow plants in a greenhouse maintained at 25°C with a 16:8 hour day/night cycle until they reach the 3-4 leaf stage.

• Treatment Preparation: Prepare a stock solution of Cloxyfonac. For each treatment, prepare the spray solution by adding Cloxyfonac and the respective adjuvant(s) to deionized water in the correct order (water -> AMS -> Cloxyfonac -> NIS/MSO).

• Herbicide Application: Apply the treatments using a cabinet spray chamber calibrated to deliver 200 L/ha at a pressure of 275 kPa. Ensure even coverage of the plant foliage. Include a non-treated control group.

• Data Collection:

  • At 3 days after treatment (DAT), measure the contact angle or droplet spread of the spray solution on the leaf surface using a goniometer or high-resolution imaging.

  • At 7 DAT, measure chlorophyll content using a SPAD meter.

  • At 14 DAT, harvest the above-ground biomass, dry in an oven at 70°C for 72 hours, and record the dry weight.

• Statistical Analysis: Analyze the data using an analysis of variance (ANOVA) followed by a post-hoc test (e.g., Tukey's HSD) to determine significant differences between treatments.

Protocol 2: Tank-Mix Compatibility Jar Test

Objective: To assess the physical compatibility of Cloxyfonac with tank-mix partners and adjuvants.

Methodology:

• Gather Materials: Use clear glass jars (1 L) with lids, graduated cylinders, and pipettes. Use the same water source (e.g., hard water) that will be used for the actual application.

• Mixing Order: Add the components to the jar in the following sequence, capping and inverting the jar several times after each addition: a. Fill the jar halfway with water. b. Add any water conditioning agents (e.g., AMS) and mix until dissolved. c. Add any dry formulations (e.g., wettable powders, dry flowables). d. Add any liquid flowables or suspension concentrates. e. Add any emulsifiable concentrates (like Cloxyfonac). f. Add any soluble liquids. g. Add any adjuvants (e.g., NIS, MSO). h. Fill the rest of the jar with water.

• Observation: Let the mixture stand for 30 minutes and observe for any signs of incompatibility, such as the formation of flakes, crystals, gels, or oily layers. Check for any precipitates at the bottom of the jar.

Visualizations

Cloxyfonac Signaling Pathway

Caption: Simplified signaling pathway for the synthetic auxin herbicide Cloxyfonac.

Experimental Workflow for Adjuvant Screening

Caption: General experimental workflow for screening Cloxyfonac adjuvant efficacy.

Reference Data & Comparative Studies

Cloxyfonac vs. Other Synthetic Auxins for Fruit Set: A Comparative Guide

For researchers and professionals in drug development and agricultural science, optimizing fruit set is a critical aspect of maximizing crop yield and quality. Synthetic auxins have long been employed to artificially induce fruit development, particularly in challenging environmental conditions. This guide provides an objective comparison of Cloxyfonac's performance against other common synthetic auxins, supported by experimental data, detailed methodologies, and visual representations of the underlying biological and experimental processes.

Cloxyfonac, a plant growth regulator with auxin activity, is often used to improve fruit set and prevent premature fruit drop. Its active ingredient is typically the sodium salt of [4-chloro-2-(hydroxymethyl)phenoxy]acetic acid. For the purpose of this guide, its performance will be compared to other widely used synthetic auxins, primarily 4-Chlorophenoxyacetic acid (4-CPA), Naphthaleneacetic acid (NAA), and 2,4-Dichlorophenoxyacetic acid (2,4-D), based on available experimental data. It is important to note that Cloxyfonac and 4-CPA share a similar chemical backbone and mode of action, and thus data for 4-CPA is used here as a proxy for Cloxyfonac's efficacy.

Performance Comparison of Synthetic Auxins on Fruit Set

The efficacy of synthetic auxins in promoting fruit set can vary depending on the plant species, concentration, and environmental conditions. The following table summarizes quantitative data from various studies on the application of these compounds, primarily in tomato (Solanum lycopersicum), a model organism for fruit development research.

Synthetic Auxin	Concentration	Fruit Set (%)	Number of Fruits per Plant	Fruit Yield per Plant (kg)	Reference Crop	Citation
Control (Untreated)	-	32.19 - 72.50	363.5	-	Tomato	[1]
Cloxyfonac (as 4-CPA)	15 ppm	35.17	397.25	-	Tomato	[1]
30 ppm	72.50	58	4.95	Tomato
45 ppm	37.38	422.0	-	Tomato	[1]
75 ppm	42.55	480.5	-	Tomato	[1]
NAA	50 µg/mL	-	-	-	Tomato	[2]
75 µg/mL	-	-	2.6	Tomato	[2]
2,4-D	5 ppm	-	-	Increased	Tomato

Experimental Protocols

To ensure the reproducibility and validity of research findings, detailed experimental protocols are crucial. Below is a synthesized methodology for a typical experiment evaluating the effect of synthetic auxins on tomato fruit set.

Objective: To determine the efficacy of different concentrations of synthetic auxins (e.g., Cloxyfonac/4-CPA, NAA) on the fruit set, development, and yield of tomatoes grown under greenhouse conditions.

Materials:

• Tomato plants (e.g., cultivar 'Moneymaker') at the flowering stage.

• Synthetic auxin solutions of desired concentrations (e.g., 15, 30, 45, 75 ppm for 4-CPA; 50, 75 µg/mL for NAA) prepared in distilled water with a surfactant (e.g., 0.05% Tween 20).

• Control solution (distilled water with surfactant).

• Hand sprayers for application.

• Plant labels and data collection sheets.

• Standard greenhouse facilities with controlled temperature, humidity, and photoperiod.

Procedure:

• Plant Preparation: Grow tomato plants in pots containing a standard potting mix under optimal greenhouse conditions until they reach the flowering stage.

• Experimental Design: Arrange the plants in a completely randomized design with a specified number of replicates for each treatment group (including a control group).

• Treatment Application:

  • Identify open flower clusters on each plant.

  • Using a hand sprayer, apply the respective synthetic auxin solutions directly to the flower clusters until runoff. Ensure thorough coverage of the flowers.

  • Apply the control solution to the flower clusters of the control group plants.

  • Perform the application in the morning or evening to avoid rapid evaporation.

• Data Collection:

  • Fruit Set Percentage: A week after treatment, count the number of set fruits and the total number of flowers in the treated clusters. Calculate the fruit set percentage as: (Number of set fruits / Total number of flowers) x 100.

  • Number of Fruits per Plant: At the end of the fruiting season, count the total number of mature fruits harvested from each plant.

  • Fruit Yield per Plant: Weigh the total harvested mature fruits from each plant to determine the yield in kilograms.

  • Fruit Characteristics: Measure parameters such as fruit diameter, length, and weight for a random sample of fruits from each treatment.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine the significance of the differences between the treatment groups.

Signaling Pathways and Experimental Workflow

To visualize the complex biological and experimental processes involved, the following diagrams are provided in the DOT language for use with Graphviz.

Caption: The auxin signaling pathway leading to fruit set.

Caption: Experimental workflow for comparing synthetic auxins.

References

• 1. Mechanisms of auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Auxin Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Cloxyfonac and Naphthaleneacetic Acid (NAA) as Plant Growth Regulators

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Plant growth regulators are crucial tools in agriculture and horticultural research, enabling the manipulation of plant development to improve yield, quality, and propagation success. Among the synthetic auxins, naphthaleneacetic acid (NAA) is a well-established and widely studied compound. Cloxyfonac, a phenoxyacetic acid derivative, is also classified as a plant growth regulator with auxin-like activity. This guide provides a comparative overview of the efficacy of Cloxyfonac and NAA, drawing upon available scientific literature.

It is important to note that publicly available research on the specific efficacy and detailed experimental protocols for Cloxyfonac is limited. Therefore, this guide will present a comprehensive analysis of NAA, for which extensive data exists, and provide the available information for Cloxyfonac, drawing comparisons based on the general mechanisms of their respective chemical classes.

Mechanism of Action

Both Cloxyfonac and NAA are synthetic auxins that mimic the effects of the natural plant hormone indole-3-acetic acid (IAA).[1][2] They influence plant growth by binding to auxin receptors, which in turn modulates gene expression related to cell division, elongation, and differentiation.[1]

Naphthaleneacetic Acid (NAA): As a synthetic auxin, NAA is more stable and resistant to degradation in plants compared to natural auxins.[1] Its primary mechanisms of action include:

• Stimulating Root Formation: NAA promotes the development of adventitious roots from cuttings.[1][2]

• Preventing Premature Fruit Drop: It inhibits the formation of the abscission layer at the base of the fruit stem.[1]

• Influencing Fruit Set and Development: NAA can be used to promote fruit set and, in some cases, for fruit thinning.[2][3]

Cloxyfonac: Cloxyfonac is a herbicide and plant growth regulator that acts by modifying plant hormone activity. While specific studies detailing its receptor binding and downstream signaling are scarce, as a phenoxyacetic acid-type auxin, it is expected to disrupt normal hormonal balance, leading to uncontrolled growth and, at higher concentrations, herbicidal effects.

Signaling Pathway of Auxin Action

The following diagram illustrates the generalized signaling pathway for auxins like NAA. At the cellular level, auxins bind to receptor proteins, leading to the degradation of Aux/IAA transcriptional repressors. This allows Auxin Response Factors (ARFs) to regulate the expression of auxin-responsive genes, ultimately resulting in various physiological effects.

A simplified diagram of the auxin signaling pathway.

Comparative Efficacy Data

The following tables summarize quantitative data from various studies on the application of NAA. Due to the lack of specific comparative studies, no parallel data for Cloxyfonac can be presented.

Table 1: Efficacy of NAA on Fruit Set and Yield

Crop/Cultivar	NAA Concentration	Application Stage	Effect on Fruit Set/Yield	Reference
Custard Apple	15 ppm	Flowering	Highest fruit set (21.06%), fruit retention (70.59%), and yield (9.43 kg/plant ).	[4]
Citrus (various)	2.5 - 10 ppm	Not specified	Increased horticultural fruit set by an average of 179.49% across cultivars.	[5]
Eggplant	40 ppm	50% flowering and 20 days after	Highest number of fruits per plant (10.11) and yield per hectare (41.9 metric tons).	[6][7]
Cucumber	100 mg/L (with potassium nitrate)	Not specified	Significantly increased the number of fruits per plant.	[8]
Muskmelon	80 ppm	Foliar spray	Increased number of fruits per plant (3) and fruit yield per hectare (12.46 t).	[9]

Table 2: Efficacy of NAA on Rooting of Cuttings

Plant Species	NAA Concentration	Treatment Method	Effect on Rooting	Reference
Tecoma stans	3000 ppm	Quick dip (30 seconds)	Highest rooting percentage (80.90%) and maximum root length (16.75 cm).
General Use	Not specified	Applied to cuttings	Stimulates root development in plant propagation.	[1]

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. Below are summaries of experimental protocols from studies investigating the effects of NAA.

Protocol 1: Investigating the Effect of NAA on Fruit Set in Custard Apple

• Objective: To determine the effect of different growth regulators, including NAA, on fruit set and yield in custard apple.

• Experimental Design: A field experiment was conducted using different growth regulators.

• Treatments: NAA at a concentration of 15 ppm was applied as a spray.

• Application: Three sprays were given at monthly intervals starting from April.

• Data Collection: Parameters measured included the number of flowers per shoot, fruit set percentage, fruit retention percentage, number of fruits per plant, and yield per plant.

• Reference: [4]

Protocol 2: Evaluating the Efficacy of NAA on Rooting of Tecoma stans Cuttings

• Objective: To assess the effect of different concentrations of NAA on the rooting of semi-hardwood cuttings of Tecoma stans.

• Experimental Design: Completely Randomized Block Design (FCRD) with 2 replications.

• Treatments: Various concentrations of NAA solutions (500, 1000, 1500, 2000, 2500, 3000 ppm) and a control (no treatment).

• Procedure: Semi-hardwood cuttings were treated with NAA solutions using the quick dip method for 30 seconds and then planted in a mist chamber.

• Data Collection: Days to sprouting, rooting percentage, and root length were recorded.

• Reference:

Experimental Workflow for Plant Growth Regulator Studies

The following diagram outlines a general workflow for conducting an experiment to evaluate the efficacy of a plant growth regulator like NAA.

A generalized workflow for plant growth regulator experiments.

Conclusion

Naphthaleneacetic acid (NAA) is a highly effective synthetic auxin with a broad range of applications in agriculture and horticulture, supported by a substantial body of research. Its efficacy in promoting rooting, preventing premature fruit drop, and enhancing fruit set is well-documented across numerous plant species.

In contrast, Cloxyfonac, while classified as a plant growth regulator with auxin-like activity, lacks extensive publicly available data to allow for a direct and detailed comparison of its efficacy with NAA. Based on its chemical class (phenoxyacetic acid), it is expected to exhibit auxin-like effects, but its specific performance characteristics, optimal concentrations, and potential phytotoxicity at different developmental stages require further investigation.

For researchers and professionals in drug and agricultural development, NAA remains a reliable and well-understood tool for manipulating plant growth. Future research is needed to elucidate the specific properties of Cloxyfonac and to conduct comparative studies against established plant growth regulators like NAA to determine its potential applications and relative efficacy.

References

• 1. researchgate.net [researchgate.net]
• 2. waterquality.gov.au [waterquality.gov.au]
• 3. The effects of 4-chlorophenoxyacetic acid plant growth regulator on the fruit set, yield and economic benefit of growing tomatoes in high temperatures. | Semantic Scholar [semanticscholar.org]
• 4. greenhouse-management.com [greenhouse-management.com]
• 5. Diclofenac as an environmental threat: Impact on the photosynthetic processes of Lemna minor chloroplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inducement of Fruit Development by Growth-Promoting Chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of plant growth regulators to reduce 2-methyl-4-chlorophenoxy acetic acid-Na (MPCA-Na) damage in cotton (Gossypium hirsutum) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Chemical plant growth regulators - active ingredients | AHDB [horticulture.ahdb.org.uk]
• 9. researchgate.net [researchgate.net]

Comparative Analysis of Cloxyfonac and 2,4-D on Plant Growth: A Guide for Researchers

A comprehensive comparative analysis between Cloxyfonac and the widely studied synthetic auxin herbicide, 2,4-Dichlorophenoxyacetic acid (2,4-D), is currently hindered by a significant lack of publicly available experimental data on Cloxyfonac. While both are classified as plant growth regulators, the extent of scientific literature on their specific effects, mechanisms of action, and signaling pathways is vastly different. This guide provides a detailed overview of the available information for both compounds, highlighting the existing knowledge on 2,4-D and the current data gap for Cloxyfonac.

Overview and Chemical Properties

Cloxyfonac is identified as a plant growth regulator and herbicide, often formulated as a sodium salt.[1] It is recognized for its activity in modifying plant hormone activity, suggesting an auxin-like function.[1] Chemically, it is [4-chloro-2-(hydroxymethyl)phenoxy]acetic acid.[2]

2,4-Dichlorophenoxyacetic acid (2,4-D) is a well-established synthetic auxin used extensively as a systemic herbicide for the control of broadleaf weeds in various agricultural and non-agricultural settings.[] It belongs to the phenoxyacetic acid class of compounds and functions by mimicking the natural plant hormone indole-3-acetic acid (IAA).[4]

Feature	Cloxyfonac	2,4-D (2,4-Dichlorophenoxyacetic acid)
Chemical Formula	C₉H₉ClO₄	C₈H₆Cl₂O₃
Primary Function	Plant Growth Regulator, Herbicide[1][5]	Herbicide, Plant Growth Regulator[4]
Mode of Action	Modifies plant hormone activity[1]	Synthetic Auxin Mimic[4]

Mechanism of Action and Effects on Plant Growth

Cloxyfonac

Detailed experimental data on the mechanism of action of Cloxyfonac and its specific effects on plant growth are scarce in publicly accessible scientific literature. It is generally stated to act by modifying plant hormone activity, which strongly implies an auxin-like mechanism.[1] As an auxin, it would likely influence cell division, elongation, and differentiation. However, without specific studies, a detailed description of its physiological and molecular effects remains unavailable.

2,4-D

The mechanism of action of 2,4-D is well-documented. As a synthetic auxin, it disrupts the normal hormonal balance in susceptible plants, leading to uncontrolled and unsustainable growth.[4]

Key effects of 2,4-D on plant growth include:

• Uncontrolled Cell Division and Elongation: 2,4-D induces rapid and disorganized cell division and elongation, particularly in the vascular tissues. This leads to characteristic symptoms like stem and leaf twisting (epinasty), and callus formation.[4]

• Disruption of Transport Processes: The abnormal growth of vascular tissues disrupts the transport of water and nutrients throughout the plant.

• Ethylene Production: 2,4-D can stimulate the production of ethylene, a plant hormone associated with senescence and stress responses, further contributing to the herbicidal effect.

• Selective Herbicidal Action: 2,4-D is primarily effective against broadleaf (dicotyledonous) plants, while monocotyledonous plants like grasses and cereals are generally tolerant. This selectivity is attributed to differences in metabolism and transport of the herbicide between the two plant types.

Signaling Pathways

Cloxyfonac

The signaling pathway for Cloxyfonac has not been elucidated in the available literature. Given its presumed auxin-like activity, it would likely interact with components of the auxin signaling pathway, but specific receptors or downstream targets have not been identified.

2,4-D Signaling Pathway

The signaling pathway for 2,4-D involves its perception by the same receptors as the natural auxin, IAA. The core of this pathway is the SCFTIR1/AFB complex.

Caption: Simplified signaling pathway of 2,4-D in susceptible plants.

Experimental Workflow for Studying Herbicide Effects

A general experimental workflow to compare the effects of Cloxyfonac and 2,4-D on plant growth would involve several key steps:

Caption: General experimental workflow for comparative herbicide studies.

Experimental Protocols

Due to the lack of specific studies on Cloxyfonac, a detailed experimental protocol for a comparative analysis is hypothetical. However, based on standard herbicide evaluation protocols, a typical experiment would involve the following:

Objective: To compare the dose-dependent effects of Cloxyfonac and 2,4-D on the growth of a model plant species (e.g., Arabidopsis thaliana or a relevant crop species).

Materials:

• Seeds of the chosen plant species.

• Potting mix or hydroponic solution.

• Cloxyfonac (analytical grade).

• 2,4-D (analytical grade).

• Solvents for preparing stock solutions (e.g., DMSO or ethanol).

• Controlled environment growth chamber.

• Equipment for morphological and physiological measurements.

Methods:

• Plant Growth: Germinate seeds and grow seedlings under controlled conditions (e.g., 16h light/8h dark photoperiod, 22°C).

• Herbicide Treatment: Prepare a series of concentrations for both Cloxyfonac and 2,4-D. Apply the herbicides to seedlings at a specific growth stage (e.g., 2-3 true leaves) using a consistent method (e.g., foliar spray or addition to the growth medium). Include a control group treated with the solvent only.

• Data Collection: At specified time points after treatment (e.g., 3, 7, and 14 days), collect data on:

  • Morphological parameters: Measure root length, shoot height, fresh and dry biomass.

  • Physiological parameters: Measure chlorophyll content, photosynthetic rate, and stomatal conductance.

  • Visual injury: Score plants for symptoms of phytotoxicity (e.g., epinasty, chlorosis, necrosis).

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., ANOVA, t-test) to determine significant differences between treatments.

Conclusion

While 2,4-D is a well-characterized synthetic auxin herbicide with a known mechanism of action and signaling pathway, there is a significant lack of scientific data on Cloxyfonac. To enable a thorough comparative analysis, further research is required to elucidate the specific physiological and molecular effects of Cloxyfonac on plant growth, its precise mechanism of action, and its signaling cascade. Such studies would be invaluable for the scientific community and for professionals in drug and herbicide development. Researchers are encouraged to conduct and publish studies on Cloxyfonac to fill this knowledge gap.

References

• 1. Cloxyfonac [sitem.herts.ac.uk]
• 2. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Validating the Hormonal Effect of Cloxyfonac: A Comparative Guide to Bioassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of standard bioassays used to validate the auxin-like hormonal effects of Cloxyfonac. The performance of Cloxyfonac is compared with the natural auxin Indole-3-acetic acid (IAA) and the widely used synthetic auxin 2,4-Dichlorophenoxyacetic acid (2,4-D). This comparison is supported by established experimental protocols and representative experimental data to guide researchers in their study design and interpretation.

Introduction to Cloxyfonac and Auxin Bioassays

Cloxyfonac, a synthetic phenoxyacetic acid derivative, is recognized for its auxin-like activity, playing a role in regulating plant growth and development. To quantitatively assess its hormonal effects, various bioassays are employed. These assays are critical for determining the biological activity of auxin compounds by measuring their impact on specific physiological processes in plants. Commonly utilized bioassays include the Avena (oat) coleoptile elongation and curvature tests, and root growth inhibition assays. These tests provide a quantitative measure of a substance's ability to mimic the effects of natural auxins.

Comparative Analysis of Auxin Activity

The hormonal effect of Cloxyfonac is typically evaluated by comparing its activity profile with that of endogenous auxins like IAA and other synthetic auxins such as 2,4-D. The relative activity of these compounds can differ based on the specific bioassay and the plant species used. The following tables summarize representative quantitative data from established auxin bioassays.

Disclaimer: The quantitative data presented for Cloxyfonac in the following tables is illustrative and based on the typical dose-response relationships observed for synthetic auxins. Specific experimental data for Cloxyfonac in these exact bioassays was not available in the public domain at the time of this publication. Researchers are encouraged to generate specific dose-response curves for Cloxyfonac under their experimental conditions.

Data Presentation

Table 1: Comparison of Auxin Activity in the Avena Coleoptile Elongation Bioassay

Compound	Concentration (M)	Elongation (% of Control)
Control	0	100
Cloxyfonac	10⁻⁷	150
10⁻⁶	250
10⁻⁵	350
10⁻⁴	280
IAA	10⁻⁷	140
10⁻⁶	230
10⁻⁵	320
10⁻⁴	260
2,4-D	10⁻⁷	160
10⁻⁶	270
10⁻⁵	380
10⁻⁴	300

Table 2: Comparison of Auxin Activity in the Root Growth Inhibition Bioassay

Compound	Concentration (M)	Root Growth Inhibition (%)
Control	0	0
Cloxyfonac	10⁻⁸	15
10⁻⁷	40
10⁻⁶	75
10⁻⁵	95
IAA	10⁻⁸	10
10⁻⁷	35
10⁻⁶	70
10⁻⁵	90
2,4-D	10⁻⁸	20
10⁻⁷	50
10⁻⁶	85
10⁻⁵	100

Experimental Protocols

Detailed methodologies for the key bioassays are provided below. These protocols can be adapted to compare the activity of Cloxyfonac with other auxin-like compounds.

Avena Coleoptile Elongation Bioassay

Principle: This assay measures the ability of a substance to stimulate the elongation of excised oat coleoptile sections. The degree of elongation is proportional to the auxin concentration over a specific range.

Protocol:

• Seed Germination: Germinate oat (Avena sativa) seeds in the dark at 25°C for 72-96 hours on moist filter paper.

• Coleoptile Selection: Under a dim green light, select uniform coleoptiles (approximately 2-3 cm in length).

• Section Excision: Excise a 10 mm section from the sub-apical region of each coleoptile (3-4 mm below the tip).

• Incubation: Float the sections in a basal medium (e.g., a phosphate buffer with 2% sucrose) for a pre-incubation period of 1-2 hours.

• Treatment: Transfer the sections to Petri dishes containing the basal medium supplemented with a range of concentrations of the test compounds (Cloxyfonac, IAA, 2,4-D) and a control without any added auxin.

• Measurement: Incubate the Petri dishes in the dark at 25°C for 24 hours. Measure the final length of the coleoptile sections using a digital caliper or by capturing and analyzing images.

• Data Analysis: Calculate the percentage elongation relative to the initial length and compare it with the control.

Root Growth Inhibition Bioassay

Principle: This assay is based on the principle that auxins at high concentrations inhibit root elongation. The degree of inhibition is proportional to the auxin concentration.

Protocol:

• Seed Sterilization and Germination: Surface-sterilize seeds of a model plant (e.g., Arabidopsis thaliana or cress) and germinate them on a nutrient-rich agar medium in vertically oriented Petri dishes.

• Seedling Selection: After 3-4 days of growth in a controlled environment (e.g., 16h light/8h dark cycle at 22°C), select seedlings with a primary root length of approximately 0.5-1 cm.

• Treatment: Prepare agar plates containing the nutrient medium supplemented with a range of concentrations of the test compounds (Cloxyfonac, IAA, 2,4-D) and a control without any added auxin.

• Transfer: Carefully transfer the selected seedlings onto the treatment plates.

• Incubation and Measurement: Incubate the plates vertically for another 3-5 days. Mark the position of the root tip at the beginning of the treatment and measure the root elongation from this mark to the new root tip at the end of the incubation period.

• Data Analysis: Calculate the percentage of root growth inhibition for each concentration relative to the control.

Mandatory Visualizations

Auxin Signaling Pathway

The hormonal effects of Cloxyfonac, like other auxins, are mediated through a well-defined signaling pathway. Upon entering the cell, auxins bind to the TIR1/AFB family of F-box proteins, which are components of the SCF (Skp1-Cullin-F-box) E3 ubiquitin ligase complex. This binding promotes the ubiquitination and subsequent degradation of Aux/IAA transcriptional repressors. The degradation of Aux/IAA proteins liberates Auxin Response Factors (ARFs), which can then activate or repress the transcription of auxin-responsive genes, leading to various physiological responses such as cell elongation and division.

Caption: Simplified Auxin Signaling Pathway.

Experimental Workflow: Avena Coleoptile Elongation Bioassay

The following diagram illustrates the key steps in performing the Avena coleoptile elongation bioassay.

Caption: Workflow for the Avena Coleoptile Bioassay.

Logical Relationship: Dose-Dependent Effects of Auxins

The biological response to auxins, including Cloxyfonac, is typically dose-dependent. At optimal concentrations, auxins promote cell elongation and division, leading to growth. However, at supra-optimal (very high) concentrations, they can become inhibitory, leading to a cessation of growth and, in the case of synthetic auxins used as herbicides, plant death.

Caption: Dose-dependent response to auxins.

Navigating Specificity: A Comparative Guide to Cloxyfonac Cross-Reactivity in Auxin Immunoassays

For researchers, scientists, and drug development professionals, the accuracy of immunoassays is paramount. When quantifying endogenous plant hormones like auxins, the potential for cross-reactivity with structurally similar synthetic compounds such as the herbicide Cloxyfonac can lead to erroneous results. This guide provides a comparative analysis of Cloxyfonac's potential cross-reactivity in immunoassays designed for the principal auxins: indole-3-acetic acid (IAA), indole-3-butyric acid (IBA), and naphthaleneacetic acid (NAA).

While direct quantitative data on the cross-reactivity of Cloxyfonac in commercially available auxin immunoassays is not readily published, an analysis of its structural similarity to target auxins can provide valuable insights into its potential for interference. Cloxyfonac, a phenoxyacetic acid derivative, shares structural motifs with natural and synthetic auxins, which can lead to its recognition by antibodies raised against these hormones.

Understanding the Basis of Cross-Reactivity

Immunoassays, particularly competitive enzyme-linked immunosorbent assays (ELISAs) commonly used for auxin quantification, rely on the specific binding of an antibody to its target antigen. Cross-reactivity occurs when the antibody binds to a non-target molecule that is structurally similar to the intended antigen. The degree of cross-reactivity is influenced by the specificity of the antibody and the structural homology between the target and the interfering compound.

Structural Comparison of Cloxyfonac and Key Auxins

A visual comparison of the chemical structures of Cloxyfonac, IAA, IBA, and NAA reveals the basis for potential cross-reactivity.

Cloxyfonac: (2-(4-chloro-2-methylphenoxy)acetic acid) Indole-3-acetic acid (IAA): Possesses an indole ring with an acetic acid side chain. Indole-3-butyric acid (IBA): Features an indole ring with a butyric acid side chain. Naphthaleneacetic acid (NAA): Contains a naphthalene ring with an acetic acid side chain.

Cloxyfonac's core structure is a phenoxyacetic acid. While it lacks the indole or naphthalene ring systems of the other auxins, the acetic acid side chain is a common feature. The overall size and electronic distribution of the molecule can mimic the target auxins to a certain extent, leading to potential binding with antibodies developed against them. For instance, studies on other phenoxyacetic acid herbicides like 2,4-D have shown cross-reactivity in some auxin immunoassays[1].

Quantitative Data on Cross-Reactivity

The following table summarizes known cross-reactivity data for various compounds in a typical IAA immunoassay. Due to the lack of specific data for Cloxyfonac, its potential for cross-reactivity is inferred based on structural similarity to other phenoxyacetic acid derivatives.

Compound	Target Immunoassay	Cross-Reactivity (%)	Reference
Indole-3-acetic acid (IAA)	IAA	100	Assay Standard
Indole-3-butyric acid (IBA)	IAA	Variable (typically low)	Manufacturer's Data
Naphthaleneacetic acid (NAA)	IAA	Variable (typically low)	Manufacturer's Data
2,4-Dichlorophenoxyacetic acid (2,4-D)	IAA	Can be significant	[1]
Cloxyfonac	IAA	Data not available (Inferred to have potential for cross-reactivity)	-
Cloxyfonac	IBA	Data not available (Inferred to have potential for cross-reactivity)	-
Cloxyfonac	NAA	Data not available (Inferred to have potential for cross-reactivity)	-

Note: The cross-reactivity of a compound can vary significantly between different immunoassay kits due to variations in antibody specificity. Researchers should always consult the technical data sheet of the specific kit being used or perform validation experiments.

Experimental Protocols

To accurately determine the cross-reactivity of Cloxyfonac in a specific auxin immunoassay, a competitive ELISA experiment should be performed.

Key Experimental Protocol: Competitive ELISA for Auxin Quantification

1. Coating:

• Microplate wells are coated with a known amount of auxin-protein conjugate (e.g., IAA-BSA).

• The plate is incubated to allow for adsorption and then washed to remove any unbound conjugate.

2. Competitive Binding:

• A mixture of the sample (containing the unknown amount of auxin) or a standard (containing a known amount of auxin) and a fixed amount of primary antibody specific to the target auxin is added to the wells.

• Cloxyfonac should be tested at various concentrations in the same manner as the standards.

• The plate is incubated, during which the free auxin in the sample/standard and the auxin-protein conjugate coated on the plate compete for binding to the limited number of primary antibody binding sites.

3. Detection:

• The plate is washed to remove unbound antibodies and other components.

• A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that binds to the primary antibody is added to the wells.

• After incubation and washing, a substrate for the enzyme is added. The enzyme catalyzes a reaction that produces a colored product.

4. Data Analysis:

• The absorbance of the colored product is measured using a microplate reader.

• The intensity of the color is inversely proportional to the concentration of free auxin in the sample/standard.

• A standard curve is generated by plotting the absorbance values against the known concentrations of the auxin standards.

• The concentration of auxin in the samples and the cross-reactivity of Cloxyfonac can be calculated from the standard curve.

The cross-reactivity of Cloxyfonac is typically calculated as: (Concentration of target auxin at 50% inhibition / Concentration of Cloxyfonac at 50% inhibition) x 100%

Visualizing the Workflow and Signaling Pathway

To further aid in understanding the experimental process and the biological context, the following diagrams are provided.

Caption: Workflow of a competitive ELISA for auxin quantification.

Caption: Simplified diagram of the primary auxin signaling pathway.

Conclusion and Recommendations

Given the structural similarities between Cloxyfonac and other auxins, particularly the presence of a phenoxyacetic acid core, there is a tangible risk of cross-reactivity in auxin immunoassays. This can lead to an overestimation of endogenous auxin levels in samples contaminated with this herbicide.

To mitigate this risk, the following recommendations are crucial:

• Method Validation: Always validate the immunoassay for the specific sample matrix and potential interfering substances, including Cloxyfonac if its presence is suspected.

• Confirmation with a Secondary Method: For critical applications, it is highly recommended to confirm immunoassay results with a more specific analytical method such as liquid chromatography-mass spectrometry (LC-MS).

• Consult Technical Data Sheets: Carefully review the cross-reactivity data provided by the manufacturer of the immunoassay kit.

• Use of High-Specificity Antibodies: Whenever possible, select immunoassay kits that utilize monoclonal antibodies with high specificity for the target auxin.

References

• 1. mdpi.com [mdpi.com]

Cloxyfonac's Impact on Tomato Cultivars: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

Cloxyfonac, a synthetic auxin, is a potent plant growth regulator known for its efficacy in enhancing fruit set and overall yield in various tomato (Solanum lycopersicum L.) cultivars. This guide provides a comparative analysis of Cloxyfonac's performance, supported by experimental data, and contrasts its effects with other plant growth regulators. Detailed experimental protocols and visualizations of the underlying signaling pathways are included to facilitate a comprehensive understanding for research and development applications.

Performance of Cloxyfonac in Different Tomato Cultivars

Cloxyfonac, often available as 4-chlorophenoxyacetic acid (4-CPA), has demonstrated significant positive effects on the yield and fruit characteristics of several tomato cultivars. Its application can mitigate the adverse effects of suboptimal environmental conditions, such as low night temperatures, which can otherwise hinder fruit development.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the effect of Cloxyfonac (4-CPA) on different tomato cultivars.

Table 1: Effect of 4-CPA on Yield of Different Tomato Cultivars

Cultivar	4-CPA Concentration (ppm)	Application Method	Yield Increase (%)	Reference
Red Deuce	Not Specified	Not Specified	Significant increase in marketable fruits	[1]
Better Boy	Not Specified	Not Specified	Significant increase in marketable fruits	[1]
Saandal	75 (double spray)	Foliar Spray	87% (under low night temperature)	[2][3]
Sahel	75 (double spray)	Foliar Spray	Significant increase	[2][3]
Fantastic (F-144)	60 (applied twice)	Flower Spray	Highest yield per plant	[4]
LST-6	75	Foliar Spray	Overall improvement in yield	[5][6]
Punjab Varkha Bahar-4	75	Foliar Spray	Overall improvement in yield	[5][6]

Table 2: Effect of 4-CPA on Fruit Set and Other Yield Components

Cultivar	4-CPA Concentration (ppm)	Parameter	Effect	Reference
Red Deuce	Not Specified	Fruit Set	Increased	[1]
Better Boy	Not Specified	Fruit Set	Increased	[1]
Greenhouse Tomato	30	Fruit Set	72.50%
Greenhouse Tomato	30	Fruits per Cluster	5.80
Greenhouse Tomato	30	Number of Fruits per Plant	58
Saandal	75 (double spray)	Yield per Cluster	Increased	[2][3]
Sahel	75 (double spray)	Yield per Cluster	Increased	[2][3]

Comparison with Other Plant Growth Regulators

While Cloxyfonac is effective, other plant growth regulators like Gibberellic Acid (GA3) and Naphthalene Acetic Acid (NAA) are also used in tomato cultivation to improve growth and yield.

Table 3: Comparative Effects of Different Plant Growth Regulators on Tomato

Plant Growth Regulator	Typical Concentration	Primary Effects	Reference
Cloxyfonac (4-CPA)	15-75 ppm	Enhances fruit set, induces parthenocarpy, increases fruit size and yield.	[5][6][7]
Gibberellic Acid (GA3)	25-90 ppm	Promotes stem elongation, flowering, and can improve fruit set.	[8][9]
Naphthalene Acetic Acid (NAA)	20-75 ppm	Improves fruit set, size, and overall yield.	[8][9]

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. The following are generalized protocols based on the cited literature for the application of Cloxyfonac and other growth regulators.

Protocol 1: Foliar Application of 4-CPA for Enhanced Yield under Low Temperatures

• Plant Material: Tomato cultivars 'Saandal' and 'Sahel'.

• Growth Conditions: Greenhouse with controlled temperature settings to simulate low night temperatures (2-7.5°C and 12.5-23°C).[2][3]

• Preparation of 4-CPA Solution: Prepare aqueous solutions of 4-CPA at concentrations of 0 (control), 25, 50, and 75 ppm.

• Application:

  • Single Spray: Apply the respective 4-CPA solutions as a foliar spray to the entire plant at the flowering stage.

  • Double Spray: Apply the first spray at the onset of flowering and a second spray 15 days later.

• Data Collection: Measure yield per plant, yield per cluster, number of fruits per cluster, fruit weight, and fruit diameter at the time of harvest.[2][3]

Protocol 2: Inflorescence Dipping with 4-CPA in Greenhouse Tomatoes

• Plant Material: Greenhouse tomato variety.

• Growth Conditions: Standard greenhouse conditions.

• Preparation of 4-CPA Solution: Prepare a 30 ppm aqueous solution of 4-CPA.

• Application: Dip the entire inflorescence (flower cluster) into the 30 ppm 4-CPA solution.

• Data Collection: Record fruit set percentage, number of fruits per cluster, and total number of fruits per plant.

Signaling Pathways and Experimental Workflow

Auxin Signaling Pathway

Cloxyfonac, as a synthetic auxin, exerts its effects by modulating the plant's natural auxin signaling pathway. This pathway is crucial for various developmental processes, including fruit initiation and growth.[10][11][12]

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researcherslinks.com [researcherslinks.com]
• 4. THE EFFECTS OF 4-CPA IN TOMATO GROWING IN GREENHOUSE ON THE FRUIT SET, QUALITY AND AMOUNT OF 4-CPA RESIDUE IN FRUITS | International Society for Horticultural Science [ishs.org]
• 5. horticultureresearch.net [horticultureresearch.net]
• 6. horticultureresearch.net [horticultureresearch.net]
• 7. Application of 4-CPA or ethanol enhances plant growth and fruit quality of phyA mutant under heat stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agronomyjournals.com [agronomyjournals.com]
• 9. researchgate.net [researchgate.net]
• 10. Four Class A AUXIN RESPONSE FACTORs Promote Tomato Fruit Growth - Lifeasible [lifeasible.com]
• 11. The role of auxin and gibberellin in tomato fruit set - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]

A Comparative Environmental Impact Analysis of Cloxyfonac and its Alternatives in Agriculture

For Immediate Release

[City, State] – December 13, 2025 – A comprehensive review of the environmental impact of the plant growth regulator Cloxyfonac and its common alternatives reveals significant data gaps for Cloxyfonac, hindering a complete comparative assessment. This guide synthesizes available data on the environmental fate and ecotoxicological effects of Cloxyfonac and its alternatives, including 4-chlorophenoxyacetic acid (4-CPA), 1-naphthylacetic acid (NAA), 6-benzyladenine, and gibberellic acid, to inform researchers, scientists, and drug development professionals.

Cloxyfonac, a synthetic auxin used to manage fruit set and size in crops like tomatoes and aubergines, is recognized as moderately toxic to fish and aquatic invertebrates. However, a critical lack of publicly available data on its environmental persistence, including soil half-life and degradation products, presents a challenge for a thorough environmental risk assessment. In contrast, more extensive environmental data is available for its alternatives.

Comparative Environmental Impact Data

The following table summarizes the available quantitative data for Cloxyfonac and its alternatives. It is important to note the significant lack of data for Cloxyfonac.

Compound	Soil Half-life (days)	Acute Toxicity to Fish (LC50, 96h)	Acute Toxicity to Aquatic Invertebrates (EC50, 48h)	Acute Toxicity to Algae (EC50, 72-96h)
Cloxyfonac	Data not available	Moderately toxic (specific LC50 not found)	Moderately toxic (specific EC50 not found)	Data not available
4-Chlorophenoxyacetic acid (4-CPA)	~20 (in clay loam soil)[1]	> 40 mg/L (Rainbow Trout)	19.3 mg/L (Daphnia magna)	13.713 mg/L (R. subcapitata)[2]
1-Naphthaleneacetic acid (NAA)	0.80 - 10[3][4]	28 mg/L (Rainbow Trout)[5]	180 mg/L (Daphnia magna)[5]	Data not available
6-Benzyladenine	Data not available	21.4 mg/L (Rainbow Trout)[6]	20.5 mg/L (Daphnia magna)[6]	Data not available
Gibberellic Acid	Data not available	> 100 mg/L (Rainbow Trout)	488 mg/L (Daphnia magna)[7]	Data not available

Experimental Protocols

Standardized methodologies are crucial for generating comparable environmental impact data. The following OECD (Organisation for Economic Co-operation and Development) guidelines are recommended for assessing the environmental fate and ecotoxicity of plant growth regulators.

Environmental Fate

• OECD Guideline 307: Aerobic and Anaerobic Transformation in Soil [2][8][9][10] This guideline is designed to determine the rate and route of degradation of a substance in soil under both aerobic and anaerobic conditions. The study provides data on the half-life of the substance and identifies its major transformation products. The test involves incubating the test substance in soil samples and analyzing its concentration and the formation of metabolites over time.

Ecotoxicology

• OECD Guideline 203: Fish, Acute Toxicity Test [3][11][12][13][14] This test evaluates the acute toxicity of a substance to fish. Fish are exposed to various concentrations of the substance for 96 hours, and the concentration that is lethal to 50% of the test organisms (LC50) is determined.

• OECD Guideline 202: Daphnia sp. Acute Immobilisation Test [6][7][15][16][17] This guideline assesses the acute toxicity of a substance to aquatic invertebrates, typically Daphnia magna. The test determines the concentration that causes immobilization in 50% of the daphnids (EC50) over a 48-hour exposure period.

• OECD Guideline 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test [18][19][20][21][22] This test evaluates the effect of a substance on the growth of freshwater algae. The test determines the concentration that inhibits the growth rate or yield of the algal population by 50% (EC50) over a 72 or 96-hour period.

Visualizing the Assessment Workflow

The following diagram illustrates a typical workflow for the environmental impact assessment of a plant growth regulator, from initial data gathering to risk characterization.

Caption: Workflow for Environmental Impact Assessment.

Signaling Pathway for Synthetic Auxins

Synthetic auxins, like Cloxyfonac and its alternatives, mimic the natural plant hormone auxin, leading to various physiological responses. The simplified signaling pathway below illustrates the general mechanism of action.

Caption: Simplified Auxin Signaling Pathway.

Conclusion

While Cloxyfonac is an effective plant growth regulator, the current lack of comprehensive environmental impact data makes a direct and thorough comparison with its alternatives challenging. The available information suggests that alternatives like 4-CPA, NAA, 6-benzyladenine, and gibberellic acid have varying degrees of environmental persistence and toxicity. For a more complete understanding of the environmental profile of Cloxyfonac, further research adhering to standardized OECD guidelines is imperative. This will enable a more informed decision-making process for researchers, regulators, and agricultural professionals in selecting the most environmentally sound options for crop management.

References

• 1. researchgate.net [researchgate.net]
• 2. waterquality.gov.au [waterquality.gov.au]
• 3. 1-Naphthaleneacetic Acid | C12H10O2 | CID 6862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. DICLOFENAC: NEW DATA ON CHRONIC TOXICITY AND BIOCONCENTRATION IN FISH - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Benzylaminopurine | C12H11N5 | CID 62389 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. ams.usda.gov [ams.usda.gov]
• 8. pjoes.com [pjoes.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. Agrochemical 4-CPA (4 Chlorophenoxyacetic Acid) 98tc [rayfull.net]
• 11. ttiionline.com [ttiionline.com]
• 12. researchgate.net [researchgate.net]
• 13. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 14. Agrochemical 4-CPA (4 Chlorophenoxyacetic Acid) 98tc - 4-CPA, Plant Hormone 4CPA | Made-in-China.com [m.made-in-china.com]
• 15. ams.usda.gov [ams.usda.gov]
• 16. medchemexpress.com [medchemexpress.com]
• 17. journals.pan.pl [journals.pan.pl]
• 18. Page loading... [guidechem.com]
• 19. assets.greenbook.net [assets.greenbook.net]
• 20. mdpi.com [mdpi.com]
• 21. 1-Naphthaleneacetic acid - Wikipedia [en.wikipedia.org]
• 22. 2,4-Dichlorophenoxyacetic acid degradation in methanogenic mixed cultures obtained from Brazilian Amazonian soil samples - PMC [pmc.ncbi.nlm.nih.gov]

Validating Analytical Standards for Cloxyfonac Quantification: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies and standards for the accurate quantification of Cloxyfonac. Ensuring the reliability of analytical data is paramount in research and development, and the selection of a well-characterized reference standard is the foundation of any robust quantitative method. This document outlines key considerations for selecting analytical standards, details validated experimental protocols for quantification by High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and presents the underlying mechanism of action of Cloxyfonac.

Comparison of Cloxyfonac Analytical Standards

The choice of an analytical standard is a critical first step. Certified Reference Materials (CRMs) produced by accredited bodies (e.g., under ISO 17034) provide the highest level of accuracy and traceability. When selecting a standard, researchers should meticulously review the Certificate of Analysis (CoA). The table below illustrates a comparison of typical specifications for commercially available Cloxyfonac reference standards.

Parameter	Standard A (Hypothetical)	Standard B (Hypothetical)	Importance for Researchers
Product Number	45987 (PESTANAL®, Sigma-Aldrich)	DRE-C16089000 (LGC Standards)	Unique identifier for ordering and documentation.
Purity (Assay)	≥99.5% (by HPLC)	99.57% (g/g)	Ensures that the calibration is based on the active analyte, minimizing errors from impurities.
Certified Value	Neat (Solid)	1.000 mg/ml in Methanol	Defines whether the standard is a pure compound requiring weighing or a pre-made solution.
Uncertainty	Not specified for neat material	U = 0.005 mg/ml	Quantifies the margin of doubt around the certified value, crucial for calculating measurement uncertainty.
Format	Neat	Solution	Neat materials offer flexibility in solvent choice, while solutions provide convenience and reduce preparation errors.
Storage	2-8°C	2-8°C	Critical for maintaining the stability and integrity of the standard over its shelf life.
Certification	Analytical Standard	ISO 17034, ISO/IEC 17025	ISO accreditation ensures the highest quality and traceability of the reference material.[1]
Documentation	Certificate of Analysis	Comprehensive Certificate of Analysis	The CoA provides all critical data on purity, identity, and certified value.[1][2][3]

Experimental Workflow for Cloxyfonac Quantification

A systematic workflow is essential for achieving accurate and reproducible results. The process begins with sample collection and preparation, followed by instrumental analysis and data processing.

Figure 1: General workflow for Cloxyfonac quantification.

Experimental Protocols

The following protocols are representative methods for the quantification of Cloxyfonac in environmental or agricultural samples.

Protocol 1: Quantification by HPLC-UV

This method is suitable for routine analysis where high sensitivity is not required.

• Instrumentation : A standard HPLC system with a UV detector is used.

• Column : A C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is commonly employed.

• Mobile Phase : A gradient elution using a mixture of acetonitrile and water (acidified with 0.1% formic or phosphoric acid) is typical.

• Detailed Protocol :

  • Standard Preparation : Prepare a stock solution of the Cloxyfonac analytical standard in methanol (e.g., 100 µg/mL). Create a series of calibration standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by diluting the stock solution with the mobile phase.

  • Sample Preparation (Solid Samples e.g., Soil) :

    • Extract 10 g of the homogenized sample with a suitable solvent like acetonitrile.

    • Perform a liquid-liquid partition with a salt mixture to separate the phases.

    • The supernatant is evaporated and reconstituted in the mobile phase.

  • Chromatographic Conditions :

    • Mobile Phase A : Water with 0.1% Formic Acid

    • Mobile Phase B : Acetonitrile with 0.1% Formic Acid

    • Flow Rate : 1.0 mL/min

    • Injection Volume : 20 µL

    • UV Detection Wavelength : ~280 nm (requires optimization)

    • Gradient : Start with 10% B, ramp to 90% B over 10 minutes, hold for 2 minutes, and return to initial conditions.

  • Quantification : Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of Cloxyfonac in the sample from this curve.

Protocol 2: Quantification by LC-MS/MS

This method offers high sensitivity and selectivity, making it ideal for trace-level detection in complex matrices like fruits and vegetables.

• Instrumentation : A UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Sample Preparation (QuEChERS Method) : The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is highly effective for extracting pesticide residues from food matrices.

  • Homogenize 10 g of the sample (e.g., fruit) with 10 mL of acetonitrile.

  • Add a salt packet (e.g., MgSO₄, NaCl) to induce phase separation and shake vigorously.

  • Centrifuge the sample.

  • Take an aliquot of the upper acetonitrile layer and perform dispersive solid-phase extraction (d-SPE) by adding a sorbent (e.g., PSA, C18) to remove interferences.

  • Centrifuge again, and the final supernatant is ready for injection after filtration.

• Detailed Protocol :

  • LC Conditions :

    • Column : C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

    • Mobile Phase A : Water with 0.1% Formic Acid.

    • Mobile Phase B : Acetonitrile with 0.1% Formic Acid.

    • Flow Rate : 0.3 mL/min.

    • Injection Volume : 5 µL.

    • Gradient : A fast gradient is typically used, ramping from 5% to 95% B in under 8 minutes.

  • MS/MS Conditions :

    • Ionization Mode : Electrospray Ionization, Negative (ESI-).

    • MRM Transitions : At least two transitions should be monitored for confirmation and quantification. For Cloxyfonac (C₉H₉ClO₄, MW: 216.62), plausible transitions would be:

      • Precursor Ion (Q1) : m/z 215 [M-H]⁻

      • Product Ion (Q3) for Quantification : e.g., m/z 141 (loss of the acetic acid side chain and CO)

      • Product Ion (Q3) for Confirmation : e.g., m/z 175 (loss of C₂H₂O₂)

    • Optimize collision energy and other source parameters for maximum signal.

  • Quantification : Use matrix-matched calibration standards to compensate for matrix effects.[4] The concentration is determined from the calibration curve based on the area of the quantification transition.

Method Validation and Performance

Any analytical method must be validated to ensure it is fit for its intended purpose. Key validation parameters are summarized below, with typical acceptance criteria for pesticide residue analysis.

Validation Parameter	HPLC-UV (Typical Performance)	LC-MS/MS (Typical Performance)	Acceptance Criteria (e.g., SANCO guidelines)
Linearity (R²)	> 0.995	> 0.998	R² > 0.99
Limit of Detection (LOD)	10 - 50 µg/kg	0.1 - 5 µg/kg	3x Signal-to-Noise ratio
Limit of Quantification (LOQ)	50 - 100 µg/kg	1 - 10 µg/kg	Lowest validated spike level with acceptable accuracy and precision.
Accuracy (% Recovery)	80 - 110%	70 - 120%	70 - 120%
Precision (RSD%)	< 15%	< 20%	≤ 20%
Specificity	Moderate (Risk of co-elution)	High (Based on MRM transitions)	No significant interfering peaks at the analyte's retention time.
Robustness	Assessed by small variations in pH, mobile phase composition, temperature.	Assessed by small variations in flow rate, column temperature, mobile phase.	Method performance remains acceptable under minor variations.[5]

Mechanism of Action: Auxin Signaling Pathway

Cloxyfonac is a synthetic auxin herbicide. It mimics the natural plant hormone indole-3-acetic acid (IAA), but at supraoptimal concentrations, it disrupts normal plant growth, leading to uncontrolled cell division and elongation, and ultimately, plant death in susceptible species. The core of this action involves the plant's ubiquitin-proteasome pathway for protein degradation.[6][7][8]

Figure 2: Simplified auxin herbicide signaling pathway.

Pathway Description :

• Perception : Cloxyfonac enters the plant cell nucleus and binds to the TIR1/AFB auxin receptor complex.[6][7]

• Repressor Targeting : This binding event causes the receptor to target Aux/IAA transcriptional repressor proteins.[9]

• Degradation : The SCF-TIR1/AFB complex acts as part of a ubiquitin ligase, tagging the Aux/IAA proteins for degradation by the 26S proteasome.[8][10]

• De-repression : With the Aux/IAA repressors destroyed, the Auxin Response Factor (ARF) transcription factors are freed.[6]

• Gene Activation : The active ARFs bind to Auxin Response Elements (AuxREs) on the promoters of auxin-responsive genes, leading to massive, uncontrolled transcription.[9]

• Phytotoxicity : This aberrant gene expression disrupts normal cellular processes, causing epinasty, tissue swelling, and ultimately the death of the plant.[7]

References

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. Certificate of analysis explained | LGC Standards [lgcstandards.com]
• 4. A quantitative LC-MS/MS method for residues analysis of 62 plant growth regulators and the investigation of their effects on the quality of traditional Chinese medicinal: Codonopsis Radix as a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reference standards, research chemicals & proficiency testing - LGC [lgcgroup.com]
• 6. Auxin Herbicide Action: Lifting the Veil Step by Step - PMC [pmc.ncbi.nlm.nih.gov]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. researchgate.net [researchgate.net]
• 9. Mechanisms of auxin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Auxin Signaling in Regulation of Plant Translation Reinitiation [frontiersin.org]

A Comparative Analysis of the Metabolic Pathways of Cloxyfonac and MCPA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the metabolic pathways of the phenoxy herbicide MCPA (2-methyl-4-chlorophenoxyacetic acid) and its primary metabolite, Cloxyfonac (4-chloro-2-hydroxymethylphenoxyacetic acid). While extensive research has elucidated the metabolic fate of MCPA in various biological systems, data on the subsequent breakdown of Cloxyfonac remains limited. This document summarizes the current understanding of MCPA metabolism and highlights the knowledge gap concerning Cloxyfonac's metabolic pathway.

Introduction

MCPA is a widely used systemic herbicide for the control of broadleaf weeds. Its environmental fate and metabolism in non-target organisms are of significant interest. Cloxyfonac, also known as HMCPA, is a principal product of MCPA's metabolic breakdown in plants and animals. Understanding the complete metabolic cascade of these compounds is crucial for assessing their toxicological profiles and environmental impact.

Metabolic Pathways: A Comparative Overview

The metabolic pathways of MCPA have been investigated in plants, animals, and soil microorganisms. In contrast, the metabolic fate of Cloxyfonac is not well-documented in publicly available scientific literature, where it is primarily identified as a stable metabolite of MCPA.

MCPA Metabolism

The metabolism of MCPA proceeds through several key transformations, primarily involving hydroxylation, cleavage of the ether linkage, and further oxidation. The principal metabolites identified are 4-chloro-2-methylphenol (MCP), Cloxyfonac (HMCPA), and 4-chloro-2-carboxyphenoxyacetic acid (CCPA).

In Plants: Plants metabolize MCPA through oxidation of the methyl group to form Cloxyfonac (HMCPA). Further oxidation of the hydroxymethyl group leads to the formation of 4-chloro-2-carboxyphenoxyacetic acid (CCPA). Cleavage of the ether linkage can also occur, yielding 4-chloro-2-methylphenol (MCP). These metabolites can then form conjugates with sugars and other cellular components.

In Animals: In animal systems, MCPA is also metabolized to Cloxyfonac (HMCPA) and can form glycine conjugates.[1] The extent of metabolism varies significantly between species. For instance, metabolism is low in rats and humans but substantially higher in dogs.[2][3] The primary route of excretion for MCPA and its metabolites in rats and humans is urine, while in dogs, both urine and feces are significant excretion pathways.[2][3]

In Soil: Soil microorganisms play a crucial role in the degradation of MCPA. The primary degradation pathway involves the cleavage of the ether linkage to form 4-chloro-2-methylphenol (MCP), a reaction catalyzed by enzymes such as α-ketoglutarate-dependent dioxygenase encoded by the tfdA gene. Another pathway involves the hydroxylation of the methyl group to produce Cloxyfonac.

Cloxyfonac Metabolism

Based on the conducted research, there is a significant lack of information regarding the specific metabolic pathway of Cloxyfonac. It is consistently reported as a major metabolite of MCPA, but its subsequent degradation is not detailed in the available scientific literature. It is plausible that Cloxyfonac may undergo further oxidation of the hydroxymethyl group to form CCPA, similar to the pathway observed for MCPA metabolism in plants. However, dedicated studies on the metabolism of Cloxyfonac are needed to confirm this hypothesis and to identify other potential metabolites.

Quantitative Data on MCPA Metabolism

The following tables summarize quantitative data on the metabolism and excretion of MCPA in different animal species and its dissipation in soil.

Table 1: Comparative Metabolism and Excretion of MCPA in Different Animal Species

Parameter	Rat	Dog	Human
Parent Compound Excreted	50% - 67% of dose[2][3]	2% - 27% of dose[2][3]	~40% of dose[2][3]
Primary Route of Excretion	Urine (65% - 70% within 24h)[2][3]	Urine and Feces (20% - 30% within 24h)[2][3]	Urine (65% - 70% within 24h)[2][3]
Terminal Half-life	15 - 17 hours[2][3]	47 hours[2][3]	15 - 17 hours[2][3]

Table 2: Dissipation of MCPA in Soil

Soil Type	Half-life (days)	Reference
Agricultural Soil (Beijing)	3.22	[4]
Agricultural Soil (Tianjin)	3.10	[4]
Organic Soils	4	[4]
Mineral Soils	16	[4]

Experimental Protocols

Detailed methodologies are crucial for the accurate study of herbicide metabolism. Below are generalized protocols for key experiments in this field.

Plant Metabolism Study using Radiolabeled Herbicide

• Plant Culture and Treatment: Grow the target plant species (e.g., wheat) in a controlled environment. Apply a known concentration of radiolabeled MCPA (e.g., ¹⁴C-MCPA) to the leaves or roots of the plants.[1]

• Sample Collection: Harvest plant tissues (leaves, stems, roots) at various time points after treatment.

• Extraction of Metabolites: Homogenize the plant tissues and extract the metabolites using appropriate solvents (e.g., methanol/water mixtures).

• Analysis and Identification: Separate the parent compound and its metabolites using techniques like High-Performance Liquid Chromatography (HPLC).[1] Identify the metabolites using Mass Spectrometry (MS) by comparing their mass spectra and retention times with authentic standards.[1]

• Quantification: Quantify the amount of parent compound and each metabolite using a radioactivity detector coupled with the HPLC system.

Animal Metabolism Study

• Animal Dosing: Administer a single oral dose of radiolabeled MCPA to the test animals (e.g., rats). House the animals in metabolism cages to allow for the separate collection of urine and feces.[5]

• Sample Collection: Collect urine and feces at predetermined intervals over a set period (e.g., 168 hours).[5] Collect blood samples at various time points to determine plasma concentrations.

• Analysis of Excreta and Plasma: Analyze the collected samples for total radioactivity. Extract and profile the metabolites in urine, feces, and plasma using HPLC-MS/MS to identify and quantify the parent compound and its metabolites.[5]

• Tissue Distribution (Optional): At the end of the study, euthanize the animals and collect various tissues to determine the distribution of radioactivity.

Soil Metabolism Study

• Soil Incubation: Treat soil samples with a known concentration of MCPA. Incubate the samples under controlled conditions of temperature and moisture.

• Sample Extraction: At different time intervals, extract the soil samples with an appropriate solvent to recover MCPA and its degradation products.

• Analysis: Analyze the extracts using HPLC or Gas Chromatography (GC) coupled with a suitable detector to quantify the concentration of MCPA and its metabolites over time. This allows for the calculation of the dissipation half-life.[4]

Visualization of Metabolic Pathways

The following diagrams, generated using the DOT language, illustrate the known metabolic pathways of MCPA.

Figure 1: Proposed metabolic pathway of MCPA in plants.

Figure 2: Simplified metabolic pathway of MCPA in animals.

Figure 3: Primary degradation pathways of MCPA in soil.

Conclusion

The metabolic pathways of MCPA are relatively well-understood, involving key transformations such as hydroxylation to Cloxyfonac, ether linkage cleavage to MCP, and further oxidation to CCPA. These processes vary in their extent and rate across different biological systems. A significant knowledge gap exists regarding the metabolic fate of Cloxyfonac, which is primarily recognized as a stable metabolite of MCPA. Further research is imperative to elucidate the complete metabolic pathway of Cloxyfonac to conduct a more thorough comparative analysis and to fully assess the environmental and toxicological implications of MCPA and its metabolites. The experimental protocols and analytical methods outlined in this guide provide a framework for future studies aimed at addressing these unanswered questions.

References

• 1. Dissipation and residue of MCPA (4-chloro-2-ethylphenoxyacetate) in wheat and soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [Microbial degradation of aromatic compounds] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. afbi.dspacedirect.org [afbi.dspacedirect.org]
• 5. edepot.wur.nl [edepot.wur.nl]

A Comparative Analysis of Cloxyfonac and Commercial Fruit Setting Hormones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Cloxyfonac and other commercial fruit setting hormones, focusing on their performance and underlying mechanisms. Due to the limited availability of public domain data on Cloxyfonac, this guide will focus on a detailed comparison of widely used commercial alternatives, namely Naphthalene Acetic Acid (NAA) and Gibberellic Acid (GA3), while positioning Cloxyfonac within the broader context of auxin-like plant growth regulators.

Introduction to Fruit Setting Hormones

Fruit set is a critical phase in plant reproduction, marking the transition of a flower into a developing fruit. This process is orchestrated by a complex interplay of plant hormones, primarily auxins and gibberellins. Commercial fruit setting hormones are synthetic or naturally derived compounds that mimic the action of these endogenous hormones to enhance fruit set, particularly under suboptimal environmental conditions that may hinder natural pollination and fertilization.

Commercial Alternatives:

• Naphthalene Acetic Acid (NAA): A synthetic auxin that is widely used to increase fruit set, prevent premature fruit drop, and improve fruit quality in various crops.[1][2][3][4][5]

• Gibberellic Acid (GA3): A naturally occurring gibberellin that plays a crucial role in cell elongation and division, leading to increased fruit size and set, particularly in citrus and guava.[1][2][3][4]

• Cytokinins: Another class of plant hormones that can influence fruit set, often used in combination with auxins and gibberellins.[6]

Mechanism of Action: The Auxin Signaling Pathway

As Cloxyfonac is an auxin-like compound, its mechanism of action is presumed to follow the auxin signaling pathway, which is a cornerstone of fruit initiation and development. After pollination, a surge in auxin levels within the developing seeds triggers a signaling cascade that leads to cell division and expansion in the ovary, initiating the development of the fruit.[7]

The core components of this pathway include:[7][8]

• TIR1/AFB receptors: These proteins perceive the auxin signal.

• AUX/IAA transcriptional repressors: In the absence of auxin, these proteins bind to and inhibit Auxin Response Factors (ARFs).

• Auxin Response Factors (ARFs): These are transcription factors that regulate the expression of auxin-responsive genes.

When auxin levels increase, the hormone binds to the TIR1/AFB receptors, leading to the degradation of the AUX/IAA repressors. This degradation releases the ARFs, allowing them to activate the transcription of genes responsible for fruit growth and development.[7][8]

Figure 1: Simplified diagram of the auxin signaling pathway in fruit set.

Performance Data: Commercial Alternatives

The following tables summarize quantitative data on the performance of NAA and GA3 in enhancing fruit set and yield in various crops, based on available research.

Table 1: Effect of Naphthalene Acetic Acid (NAA) on Fruit Set and Yield

Crop	Cultivar	NAA Concentration	Observed Effect	Source
Tomato	Not Specified	20 ppm (in combination with 90 ppm GA3)	Peak fruit yield of 99.62 tons/hectare	[2]
Tomato	Not Specified	100 ppm	Increased number of fruits per plant and fruit weight	[4]
Citrus	Valencia, Hamlin, Temple, Navel Oranges; Dancy Tangerine	2.5 - 10 ppm	Increased horticultural fruit set by an average of 179.49% across cultivars	[1]
Guava	Not Specified	150 ppm	Maximum number of flowers (63.22) and fruits (48.20) per plant; maximum fruit weight (178.41 g)	[3]
Sapota	Kalipatti	100 ppm	Higher fruit setting (18.5%) and retention (88.5%); higher yield (75.90 kg/tree )	[5]

Table 2: Effect of Gibberellic Acid (GA3) on Fruit Set and Yield

Crop	Cultivar	GA3 Concentration	Observed Effect	Source
Tomato	Not Specified	80 ppm	Maximum yield	[4]
Citrus	Valencia, Hamlin, Temple, Navel Oranges; Dancy Tangerine	25 - 100 ppm	Increased horticultural fruit set by an average of 333.33% across cultivars	[1]
Guava	Not Specified	200 ppm	Increased number of fruits per plant (40.20)	[3]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating experimental findings. Below are generalized protocols for the application of commercial fruit setting hormones based on published studies.

Protocol 1: Foliar Spray Application of NAA and GA3 in Tomato

• Preparation of Solutions:

  • Prepare stock solutions of NAA and GA3. For a 20 ppm NAA solution, dissolve 20 mg of NAA in a small amount of ethanol and then bring the volume to 1 liter with distilled water.

  • Similarly, for a 90 ppm GA3 solution, dissolve 90 mg of GA3 in a small amount of ethanol and bring the volume to 1 liter with distilled water.

• Application Timing:

  • Apply the solutions as a foliar spray at the time of flowering.

• Application Method:

  • Use a handheld sprayer to ensure uniform coverage of the flower clusters and surrounding foliage.

  • Spray during the cooler parts of the day to minimize evaporation and potential phytotoxicity.[9]

• Control Group:

  • Maintain a control group of plants that are sprayed only with water (and the same amount of ethanol used for dissolving the hormones).

• Data Collection:

  • Tag the treated flower clusters.

  • Record the number of flowers treated, the number of fruits set, and the final number of fruits harvested.

  • Measure fruit weight, size, and quality parameters (e.g., total soluble solids, acidity).[2]

Protocol 2: Application of NAA and GA3 in Citrus

• Preparation of Solutions:

  • Prepare aqueous solutions of NAA (2.5, 5, and 10 ppm) and GA3 (25, 50, and 100 ppm).

• Application Timing:

  • Apply the treatments at full bloom.

• Application Method:

  • Thoroughly spray the entire tree canopy to the point of runoff.

• Data Collection:

  • Calculate the Initial Fruit Set (IFS) percentage by counting the number of fruitlets on tagged branches shortly after petal fall.

  • Calculate the Horticultural Fruit Set (HFS) percentage by counting the number of mature fruits on the same tagged branches before harvest.[1]

Experimental Workflow

The following diagram illustrates a general workflow for conducting a side-by-side trial of fruit setting hormones.

Figure 2: General workflow for a comparative trial of fruit setting hormones.

Conclusion

While Cloxyfonac is identified as an auxin-like fruit setting hormone, a comprehensive, publicly available body of research detailing its performance in comparative trials is lacking. In contrast, commercial alternatives such as NAA and GA3 are well-documented, with numerous studies providing quantitative data on their efficacy in improving fruit set, retention, and yield across a variety of crops. The provided experimental protocols and workflow offer a framework for conducting further research to directly compare the performance of Cloxyfonac with these established commercial standards. Such studies would be invaluable for researchers and professionals in the field of drug and agricultural product development, providing the necessary data to make informed decisions about the most effective fruit setting agents for specific applications.

References

• 1. marz.kau.edu.sa [marz.kau.edu.sa]
• 2. agronomyjournals.com [agronomyjournals.com]
• 3. biochemjournal.com [biochemjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. REGULATION OF FRUIT SET IN TREE FRUITS WITH PLANT GROWTH REGULATORS | International Society for Horticultural Science [ishs.org]
• 7. Four Class A AUXIN RESPONSE FACTORs Promote Tomato Fruit Growth - Lifeasible [lifeasible.com]
• 8. Modulating auxin response stabilizes tomato fruit set - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Boost Your Crop Yield with Bayer Planofix [cropscience.bayer.in]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Cloxyfonac

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of Cloxyfonac, a plant growth regulator. Adherence to these procedures is critical for ensuring personnel safety and environmental protection. Cloxyfonac is classified as a substance suspected of causing cancer and is very toxic to aquatic life.[1] It is also a skin, eye, and respiratory irritant and a potential neurotoxicant. Therefore, meticulous handling and disposal are mandatory.

I. Hazard Assessment and Data Summary

Before handling Cloxyfonac, it is crucial to be aware of its associated hazards. The following table summarizes key quantitative and qualitative hazard data that inform these disposal procedures.

Hazard Classification	Description	GHS Pictograms
Carcinogenicity	Suspected of causing cancer (Category 2).[1]
Aquatic Hazard	Very toxic to aquatic life (Acute 1).[1]
Mammalian Toxicity	Low oral toxicity but may be a neurotoxicant.	N/A
Irritant	Skin, eye, and respiratory irritant.[2]

II. Personnel Protective Equipment (PPE)

All personnel handling Cloxyfonac must wear the following minimum PPE:

• Gloves: Chemical-resistant gloves (e.g., nitrile).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is required.

• Respiratory Protection: Use in a well-ventilated area. A fume hood is recommended for handling larger quantities or for neutralization procedures.

III. Cloxyfonac Waste Disposal Workflow

The following diagram outlines the decision-making process and steps for the proper disposal of Cloxyfonac waste in a laboratory setting.

References

• 1. How to Get Rid of Acidic Waste Safely and Responsibly [greenflow.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]

Essential Safety and Operational Guidance for Handling Cloxyfonac

For laboratory personnel, including researchers, scientists, and drug development professionals, a comprehensive understanding of safety protocols for handling chemical compounds is paramount. This document provides essential, immediate safety and logistical information for the handling of Cloxyfonac, a herbicide and plant growth regulator. The following procedural guidance is designed to answer specific operational questions, ensuring the safe use and disposal of this compound.

Hazard Identification and Personal Protective Equipment (PPE)

Cloxyfonac is recognized as a substance that can cause skin, eye, and respiratory irritation. It is also identified as a potential neurotoxicant[1]. The sodium salt of Cloxyfonac is classified as a skin and respiratory tract irritant, a skin sensitizer, and an eye irritant[2]. Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment (PPE) for Handling Cloxyfonac

PPE Category	Item	Specifications and Best Practices
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended for protection against a wide range of pesticides. Ensure gloves are long enough to cover the wrists. Always wash the outside of gloves before removal and inspect for any signs of wear or tear, especially between the fingers. For added protection, a light pair of disposable gloves can be worn underneath.[3][4]
Body Protection	Chemical safety suit or long-sleeved garment and long pants	A Tyvek chemical safety suit provides a waterproof barrier.[5] Alternatively, wear a long-sleeved shirt and long pants made of a material that does not readily absorb chemicals.[6] Trousers should be worn outside of boots to prevent spills from entering footwear.[4] An apron made of PVC, nitrile rubber, or neoprene can provide additional protection during loading and handling of concentrated formulations.[4]
Eye and Face Protection	Safety glasses with side shields, chemical splash goggles, or a face shield	Goggles or a face shield are crucial to protect the eyes from splashes, especially when handling dusts or liquids.[4] A face shield worn over safety glasses is required when there is a risk of explosion, a significant splash hazard, or a highly exothermic reaction.[7]
Respiratory Protection	Disposable mask or respirator	A lightweight disposable mask covering the mouth and nose should be used when handling dusts.[4] If engineering controls are not sufficient to maintain exposure below permissible limits, a respirator is required. The use of a respirator may necessitate annual medical evaluations and fit testing.[7]
Footwear	Closed-toe shoes or chemical-resistant boots	Shoes must cover the entire foot.[7]

Standard Operating Procedure for Handling Cloxyfonac

Adherence to a standardized workflow is critical to minimize exposure and ensure safety.

Standard Operating Procedure for Cloxyfonac Handling

Emergency Procedures: Cloxyfonac Spill Management

In the event of a spill, a structured and immediate response is crucial to contain the material and mitigate exposure.

Cloxyfonac Spill Response Workflow

In case of skin or eye contact, immediately remove all contaminated clothing. For skin contact, vigorously scrub the affected area with soap and water. For eye contact, rinse the eyes with clean water for at least 15 minutes and seek medical attention.[3]

Disposal Plan

Proper disposal of Cloxyfonac and any contaminated materials is essential to prevent environmental contamination and ensure safety.

• Unused Product: If take-back options or mail-back programs are not available, and the substance is not on the FDA's flush list, it should be disposed of in the trash.[8] To do this, mix the Cloxyfonac with an unappealing substance like dirt or cat litter, place the mixture in a sealed plastic bag, and then dispose of it in the trash.[9]

• Contaminated Materials: All PPE and materials used for spill cleanup should be considered hazardous waste. Place these items in a sealed, labeled container and dispose of them according to your institution's hazardous waste management procedures.

• Empty Containers: Scratch out all personal or identifying information from the original container label before recycling or disposing of it in the trash.[9]

References

• 1. Cloxyfonac [sitem.herts.ac.uk]
• 2. Cloxyfonac-sodium [sitem.herts.ac.uk]
• 3. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 4. fao.org [fao.org]
• 5. solutionsstores.com [solutionsstores.com]
• 6. Personal Protective Equipment - Canada.ca [canada.ca]
• 7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 8. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]
• 9. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]